Methyluridine

Core Science & Biosynthesis

The Biological Role of 5-Methyluridine in tRNA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-methyluridine (B1664183) (m5U), a post-transcriptional modification predominantly found at position 54 in the T-loop of transfer RNA (tRNA), plays a critical, albeit nuanced, role in the fidelity and efficiency of protein synthesis. This technical guide provides an in-depth exploration of the biological functions of m5U, detailing its biosynthesis, its impact on tRNA structure and stability, and its influence on the dynamics of translation. Quantitative data on the physicochemical and kinetic effects of m5U are summarized, and detailed experimental protocols for the study of this modification are provided. Furthermore, this guide utilizes graphical representations to illustrate key pathways and experimental workflows, offering a comprehensive resource for researchers in molecular biology, drug development, and related fields.

Introduction

Post-transcriptional modifications of tRNA are essential for its proper folding, stability, and function as the adaptor molecule in protein synthesis. Among the more than 100 known modifications, 5-methyluridine (m5U), also known as ribothymidine, is one of the most conserved, particularly at position 54 in the TΨC loop. This modification, catalyzed by the TrmA/TRMT2 family of enzymes, has been the subject of extensive research to elucidate its precise biological roles. While not essential for cell viability in standard laboratory conditions, the absence of m5U54 has been shown to subtly impact tRNA maturation, modulate the rate of ribosomal translocation, and alter cellular responses to certain translational inhibitors. Understanding the multifaceted functions of m5U is crucial for a complete picture of translation regulation and may offer novel avenues for therapeutic intervention.

Biosynthesis of 5-Methyluridine in tRNA

The methylation of uridine (B1682114) at position 54 to form m5U is a highly conserved process across all domains of life. This reaction is catalyzed by a family of S-adenosyl-L-methionine (SAM)-dependent methyltransferases.

• In Bacteria (e.g., Escherichia coli): The enzyme TrmA is responsible for the formation of m5U54.

• In Eukaryotes (e.g., Saccharomyces cerevisiae and Humans): The homologous enzyme is known as Trm2 (in yeast) or TRMT2A (in humans).[1][2][3][4]

The biosynthesis pathway is a direct methylation of the uridine base within a folded pre-tRNA substrate.

Biosynthesis of m5U54 in tRNA.

Impact of 5-Methyluridine on tRNA Structure and Stability

The presence of the methyl group at the C5 position of uridine has significant consequences for the local and global structure of the tRNA molecule.

Increased Thermal Stability

The methyl group of m5U54 enhances the hydrophobicity and stacking interactions within the T-loop, contributing to the overall thermal stability of the tRNA molecule.[5] This increased stability is reflected in a higher melting temperature (Tm) for m5U-containing tRNAs compared to their unmodified counterparts.[5][6]

tRNA Species	Modification Status	Melting Temperature (Tm) (°C)	ΔTm (°C)	Reference
TSL (T-stem-loop construct)	Unmodified	Not specified	-	[6]
TSL (T-stem-loop construct)	T54 (m5U54)	Increased by 2.2	+2.2	[6]
E. coli tRNASer	D20 absent	Decreased	Not specified	[5]
Thermophile tRNAs	m5s2U54	Increased	Not specified	[5]
E. coli tRNAMet	acp3U47	Increased by 3	+3	[5]

Contribution to Tertiary Structure

The m5U54 modification is a key component of the TΨC loop, which interacts with the D-loop to form the characteristic L-shaped tertiary structure of tRNA. This interaction is crucial for the proper positioning of the anticodon loop and the acceptor stem, which are essential for its function in translation.

Role of 5-Methyluridine in tRNA Function

The structural contributions of m5U54 translate into significant, though often subtle, effects on tRNA function at various stages of protein synthesis.

Aminoacylation

The process of attaching the correct amino acid to the 3' end of a tRNA, known as aminoacylation, is critical for translational fidelity. While m5U54 is not a primary identity element for most aminoacyl-tRNA synthetases, its role in maintaining the correct tRNA structure can indirectly influence the efficiency of this process. For some tRNAs, the absence of modifications in the T-loop can lead to reduced aminoacylation efficiency.

tRNA Species	Modification Status	Km (μM)	kcat (s-1)	kcat/Km (μM-1s-1)	Reference
E. coli tRNAGln (unmodified)	Unmodified	Not specified	2.7	Not specified	[7]
E. coli tRNAGln (native)	Modified	Not specified	3.0	Not specified	[7]
E. coli tRNATyr/QUA	Unmodified (in total tRNA pool)	0.25 ± 0.03	0.015 ± 0.0004	0.06	[8]

Note: The provided data illustrates that the effect of modifications on aminoacylation kinetics can be subtle. The study on E. coli tRNAGln shows a slight increase in the observed rate constant (kobs) for the native, modified tRNA.[7]

Ribosome Binding and Translocation

One of the most significant roles of m5U54 appears to be in the interaction of the tRNA with the ribosome. The T-loop, containing m5U54, is a crucial recognition site for the ribosome. Recent studies have demonstrated that m5U54 modulates the rate of ribosome translocation along the mRNA.[1][2][3][4][9] The absence of m5U54 can desensitize the ribosome to certain translocation inhibitors, such as hygromycin B, suggesting that this modification contributes to the conformational dynamics of the tRNA-ribosome complex during elongation.[1][2][3][9]

Condition	Effect of m5U54 Absence	Observed Rate Constant (kobs) for Tripeptide Formation	Reference
In the absence of hygromycin B	Slightly reduced rate of tripeptide formation	Decreased	[3]
In the presence of hygromycin B	Increased yield of tripeptide	Increased	[3]

Translational Fidelity and Efficiency

The subtle effects of m5U54 on tRNA structure and ribosome interaction can collectively impact the overall fidelity and efficiency of translation. While the absence of m5U54 does not lead to a catastrophic loss of function, it can alter the translation of specific codons and influence the expression of certain genes. In S. cerevisiae, deletion of the TRM2 gene has been shown to result in altered gene expression profiles, particularly for genes involved in stress response and metabolism.[1][2][3]

Note: Specific fold-change data for a wide range of genes in trm2Δ yeast is extensive and context-dependent. Studies have shown that hundreds of genes can have their expression altered, with many showing consistent changes across independent evolved strains.[10] For detailed gene lists and fold changes, researchers are encouraged to consult the primary literature and publicly available transcriptomics datasets.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the biological role of 5-methyluridine in tRNA.

Protocol for tRNA Thermal Denaturation Measurement by UV Absorbance

This protocol describes how to determine the melting temperature (Tm) of a tRNA sample by monitoring the change in UV absorbance at 260 nm as a function of temperature.

Materials:

• Purified tRNA (modified and unmodified)

• Degassed and filtered buffer (e.g., 10 mM sodium cacodylate, pH 7.0, 100 mM NaCl, 5 mM MgCl₂)

• UV-Vis spectrophotometer with a temperature controller (peltier)

• Quartz cuvettes with a 1 cm path length

Procedure:

• Prepare tRNA samples in the desired buffer to a final concentration of 0.2-0.5 A₂₆₀ units.

• Anneal the tRNA by heating to 90°C for 2 minutes and then slowly cooling to room temperature over 30 minutes.

• Transfer the tRNA solution to a pre-warmed quartz cuvette and place it in the spectrophotometer's temperature-controlled cell holder.

• Equilibrate the sample at the starting temperature (e.g., 20°C) for 10 minutes.

• Set the spectrophotometer to monitor the absorbance at 260 nm.

• Program the temperature controller to increase the temperature at a rate of 0.5-1.0°C per minute from the starting temperature to a final temperature of 95°C.

• Record the absorbance at each temperature increment.

• After the melt, cool the sample back to the starting temperature at the same rate to check for reversibility.

• Data Analysis:

  • Plot the absorbance at 260 nm versus temperature.

  • The melting temperature (Tm) is the temperature at which 50% of the tRNA is unfolded. This is determined by finding the maximum of the first derivative of the melting curve.

Protocol for In Vitro Translation Assay using Rabbit Reticulocyte Lysate

This protocol outlines a method for assessing the translational efficiency of a specific mRNA in the presence of either m5U-modified or unmodified tRNA.

Materials:

• Rabbit Reticulocyte Lysate (commercially available)

• Amino acid mixture (with one or more radiolabeled amino acids, e.g., [³⁵S]-methionine)

• mRNA template encoding a protein of interest

• Purified tRNA (m5U-modified and unmodified)

• Nuclease-free water

• Incubation buffer (provided with the lysate kit)

• Trichloroacetic acid (TCA)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Thaw the rabbit reticulocyte lysate and other reagents on ice.

• In a nuclease-free microcentrifuge tube, prepare the following reaction mixture on ice (for a 25 µL reaction):

  • Rabbit Reticulocyte Lysate: 12.5 µL

  • Amino Acid Mixture (minus methionine): 1 µL

  • [³⁵S]-Methionine (10 mCi/mL): 1 µL

  • mRNA template (1 µg/µL): 1 µL

  • tRNA (modified or unmodified, 10 µM): 2 µL

  • Nuclease-free water: to 25 µL

• Set up a control reaction without any added mRNA.

• Incubate the reactions at 30°C for 60-90 minutes.

• To stop the reaction and precipitate the newly synthesized proteins, add 1 mL of 10% TCA to each tube.

• Incubate on ice for 10 minutes.

• Collect the precipitated protein by filtering the reaction mixture through a glass fiber filter.

• Wash the filter three times with 5% TCA and once with ethanol.

• Dry the filter completely under a heat lamp.

• Place the filter in a scintillation vial, add scintillation fluid, and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis:

  • Compare the counts per minute (CPM) from the reactions with modified and unmodified tRNA to determine the relative translational efficiency.

Protocol for Ribosome Filter Binding Assay

This protocol is used to determine the binding affinity of a tRNA to the ribosome.

Materials:

• Purified 70S ribosomes (or 80S for eukaryotes)

• Radiolabeled tRNA (e.g., ³²P-labeled)

• mRNA fragment containing the cognate codon

• Binding buffer (e.g., 20 mM Tris-HCl pH 7.5, 100 mM KCl, 10 mM MgCl₂, 1 mM DTT)

• Wash buffer (same as binding buffer)

• Nitrocellulose and nylon membranes (0.45 µm pore size)

• Dot-blot or filter binding apparatus

• Scintillation counter

Procedure:

• Pre-soak the nitrocellulose and nylon membranes in wash buffer for at least 30 minutes on ice.

• Set up a series of binding reactions in microcentrifuge tubes, each containing a fixed concentration of radiolabeled tRNA and varying concentrations of ribosomes.

• In each tube, combine:

  • Radiolabeled tRNA (e.g., 1 nM final concentration)

  • mRNA fragment (e.g., 1 µM final concentration)

  • Binding buffer

  • Varying concentrations of ribosomes (e.g., 0-500 nM)

• Incubate the reactions at 37°C for 30 minutes to allow binding to reach equilibrium.

• Assemble the filter binding apparatus with the nylon membrane below the nitrocellulose membrane.

• Apply a vacuum to the apparatus.

• Load each binding reaction onto a separate well of the apparatus.

• Wash each well twice with 200 µL of ice-cold wash buffer.

• Disassemble the apparatus and allow the membranes to air dry.

• Place each filter spot into a separate scintillation vial and measure the radioactivity. The nitrocellulose membrane captures ribosome-bound tRNA, while the nylon membrane captures free tRNA.

• Data Analysis:

  • Calculate the fraction of bound tRNA for each ribosome concentration.

  • Plot the fraction of bound tRNA versus the ribosome concentration and fit the data to a binding isotherm (e.g., a hyperbolic or sigmoidal function) to determine the dissociation constant (Kd).

Logical and Workflow Diagrams

Experimental Workflow for Analyzing the Impact of m5U54

References

• 1. Conserved 5-methyluridine tRNA modification modulates ribosome translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Conserved 5-methyluridine tRNA modification modulates ribosome translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Beyond the Anticodon: tRNA Core Modifications and Their Impact on Structure, Translation and Stress Adaptation [mdpi.com]
• 6. Modified constructs of the tRNA TΨC domain to probe substrate conformational requirements of m1A58 and m5U54 tRNA methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinetics of tRNA folding monitored by aminoacylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Conserved 5-methyluridine tRNA modification modulates ribosome translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scholarworks.umt.edu [scholarworks.umt.edu]

The Functional Significance of 3-Methyluridine in Ribosomal RNA: A Technical Guide

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Abstract

Post-transcriptional modification of ribosomal RNA (rRNA) is a critical layer of regulation in protein synthesis, ensuring the ribosome's structural integrity and functional efficiency. Among the myriad of these modifications, 3-methyluridine (B1581624) (m3U), a seemingly simple methylation, plays a subtle yet significant role in fine-tuning ribosome function. This technical guide provides a comprehensive overview of the function of m3U in rRNA, detailing its impact on ribosome biogenesis, translation fidelity, and antibiotic resistance. We present a compilation of quantitative data, detailed experimental protocols for the detection and analysis of m3U, and visual workflows and pathways to facilitate a deeper understanding of this important rRNA modification.

Introduction to 3-Methyluridine in rRNA

3-methyluridine (m3U) is a conserved post-transcriptional modification found in the ribosomal RNA of all three domains of life: archaea, bacteria, and eukarya[1]. This modification involves the addition of a methyl group to the N3 position of a uridine (B1682114) residue within the rRNA sequence. The presence of m3U has been documented in various rRNA species, including the 16S and 23S rRNA of eubacteria, and the 18S, 25S, and 28S rRNA of eukaryotes[1].

The strategic placement of m3U within functionally important regions of the ribosome suggests its involvement in crucial aspects of protein synthesis. This modification can alter the secondary structure and base-pairing capabilities of rRNA, thereby influencing ribosomal subunit binding and the interaction with transfer RNA (tRNA)[2].

The Enzymatic Machinery of m3U Formation

The methylation of uridine at the N3 position is catalyzed by specific S-adenosyl-L-methionine (SAM)-dependent methyltransferases.

• In Escherichia coli , the methylation of uridine 1498 in the 16S rRNA is carried out by the enzyme RsmE .

• In Saccharomyces cerevisiae , two distinct enzymes are responsible for m3U modifications in the 25S rRNA:

  • Bmt5 methylates uridine at position 2634 (m3U2634).

  • Bmt6 is responsible for the methylation of uridine at position 2843 (m3U2843)[3][4][5].

These enzymes exhibit remarkable specificity for their target uridine residues within the intricate architecture of the ribosome.

Functional Role of 3-Methyluridine in Ribosome Biogenesis and Translation

The m3U modification is intricately linked to the complex process of ribosome biogenesis and plays a role in ensuring translational accuracy.

Role in Ribosome Biogenesis

The cellular localization of the m3U methyltransferases in yeast provides clues to their function in the ribosome assembly line. Bmt5 is found in the nucleolus, the primary site of ribosome synthesis, suggesting that the m3U2634 modification is an early event in the maturation of the large ribosomal subunit. In contrast, Bmt6 is predominantly located in the cytoplasm, indicating that the m3U2843 modification occurs at a later stage, likely on pre-ribosomal particles that have been exported from the nucleus[3][4][5]. This spatial and temporal separation of methylation events highlights the stepwise and highly regulated nature of ribosome assembly.

The following diagram illustrates the involvement of Bmt5 and Bmt6 in the 60S ribosomal subunit biogenesis pathway in Saccharomyces cerevisiae.

Figure 1: Role of Bmt5 and Bmt6 in Yeast 60S Ribosome Biogenesis.

Impact on Translational Fidelity

While extensive quantitative data on the specific effects of m3U on translational fidelity are still emerging, studies on rRNA modifications in functionally important regions of the ribosome, such as the decoding center, have demonstrated their significant role in maintaining accuracy. Deletions of various modifications can lead to both increases and decreases in fidelity, with effects ranging from 0.3- to 2.4-fold of wild-type activity. These modifications can influence stop codon termination and the maintenance of the reading frame. The absence of specific rRNA modifications has been shown to impair translation and significantly delay pre-rRNA processing[6]. For instance, the loss of certain modifications can lead to reduced amino acid incorporation rates, with decreases of 14-24% observed[6].

Functional Parameter	Organism/System	Modification Context	Observed Effect	Reference
Translation Accuracy	S. cerevisiae	Deletion of snoRNAs for various Ψ and 2'-O-methylations	0.3 to 2.4-fold change compared to wild-type	[7]
Amino Acid Incorporation Rate	S. cerevisiae	Deletion of 2-3 modifications in A- and P-site regions	14-24% slower than wild-type	[6]
Growth Rate	S. cerevisiae	Deletion of 2-3 modifications in A- and P-site regions	15-50% slower than wild-type	[6]
Stop Codon Readthrough	Mammalian cells	Treatment with aminoglycosides (e.g., G418)	Increased readthrough of normal termination codons	[8]

Table 1: Quantitative Effects of rRNA Modifications on Translation. (Note: Data presented are for various rRNA modifications, highlighting the general importance of such modifications. Specific quantitative data for the loss of only m3U is limited.)

3-Methyluridine and Antibiotic Resistance

Antibiotic Class	Target Site on Ribosome	General Effect of rRNA Methylation	Potential Implication of m3U
Aminoglycosides	16S rRNA in the 30S subunit	Can confer resistance by altering the binding site.	m3U1498 in E. coli 16S rRNA is in a functionally important region and its absence could potentially alter sensitivity.

Table 2: Potential Role of m3U in Antibiotic Resistance.

Experimental Protocols for the Study of 3-Methyluridine

The detection and quantification of m3U in rRNA require specialized techniques. The following sections provide detailed methodologies for two common approaches.

Primer Extension Analysis for m3U Detection

Primer extension is a method to map the 5' ends of RNA molecules and can be adapted to detect base modifications that cause a stall or pause in reverse transcription.

Principle: A radiolabeled DNA primer is annealed to the RNA template downstream of the suspected modification site. Reverse transcriptase extends the primer, and the resulting cDNA products are resolved on a sequencing gel. A modification like m3U may cause the reverse transcriptase to pause or stop, resulting in a band at a specific position.

Detailed Protocol:

• Primer Design and Labeling:

  • Design a DNA oligonucleotide primer (20-30 nucleotides) complementary to a region 50-100 nucleotides downstream of the target uridine.

  • Example Primer for E. coli m3U1498 in 16S rRNA: A primer complementary to nucleotides 1518-1542 of the 16S rRNA can be used.

  • End-label the primer with [γ-³²P]ATP using T4 polynucleotide kinase.

  • Purify the labeled primer to remove unincorporated nucleotides.

• Annealing:

  • Mix 1-5 pmol of total RNA or purified rRNA with a 2-fold molar excess of the labeled primer in an annealing buffer (e.g., 50 mM HEPES pH 7.5, 100 mM KCl).

  • Heat the mixture to 90°C for 2 minutes, then slowly cool to the annealing temperature (typically 45-55°C) and incubate for 30 minutes.

• Primer Extension Reaction:

  • To the annealed primer-RNA duplex, add the extension mix containing:

    • Reverse transcriptase buffer (supplied by the manufacturer).

    • 1 mM each of dATP, dCTP, dGTP, and dTTP.

    • Dithiothreitol (DTT) to a final concentration of 10 mM.

    • 200 units of a suitable reverse transcriptase (e.g., AMV or SuperScript).

  • Incubate at 42-50°C for 60 minutes.

• Analysis:

  • Terminate the reaction by adding an equal volume of formamide (B127407) loading dye.

  • Denature the samples by heating at 95°C for 5 minutes.

  • Resolve the cDNA products on a denaturing polyacrylamide sequencing gel alongside a sequencing ladder generated with the same primer and a DNA template of the rRNA gene.

  • Visualize the results by autoradiography. A band corresponding to a stop or pause one nucleotide before the modified uridine indicates the presence of m3U.

The following diagram outlines the workflow for primer extension analysis.

Figure 2: Workflow for Primer Extension Analysis of m3U.

LC-MS/MS for Quantification of m3U

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of modified nucleosides.

Principle: RNA is enzymatically digested into individual nucleosides. These nucleosides are then separated by liquid chromatography and detected by a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. In MRM, a specific precursor ion (the protonated nucleoside) is selected and fragmented, and a specific product ion is monitored. This provides high specificity and sensitivity for quantification.

Detailed Protocol:

• RNA Digestion:

  • To 1-5 µg of total RNA or purified rRNA, add nuclease P1 and incubate at 37°C for 2 hours in a suitable buffer (e.g., 10 mM ammonium (B1175870) acetate, pH 5.3).

  • Add bacterial alkaline phosphatase and continue incubation at 37°C for another 2 hours to dephosphorylate the nucleotides to nucleosides.

  • Filter the reaction mixture to remove enzymes.

• LC Separation:

  • Inject the digested sample onto a C18 reverse-phase HPLC column.

  • Separate the nucleosides using a gradient of a polar solvent (e.g., water with 0.1% formic acid) and a nonpolar solvent (e.g., acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid).

• MS/MS Detection (MRM):

  • The mass spectrometer is set to monitor the specific mass transition for 3-methyluridine.

  • Precursor Ion (m/z): 259.1 (for [M+H]⁺ of m3U)

  • Product Ion (m/z): 127.1 (for the protonated 3-methyluracil (B189468) base)

  • The collision energy is optimized for this specific transition.

• Quantification:

  • A standard curve is generated using known concentrations of a pure 3-methyluridine standard.

  • The amount of m3U in the sample is determined by comparing the peak area of the m3U transition to the standard curve.

The workflow for LC-MS/MS quantification is depicted below.

Figure 3: Workflow for LC-MS/MS Quantification of m3U.

Conclusion and Future Directions

The 3-methyluridine modification in ribosomal RNA, while subtle, is an important contributor to the fine-tuning of ribosome function. Its role in ribosome biogenesis is becoming clearer with the characterization of the responsible methyltransferases and their cellular locations. While the direct quantitative impact of m3U on translational fidelity and antibiotic resistance requires further investigation, the available data on rRNA modifications collectively underscore their importance in ensuring the accuracy and efficiency of protein synthesis. The detailed experimental protocols provided in this guide offer a starting point for researchers to further explore the function of m3U and other rRNA modifications. Future studies focusing on the specific consequences of the absence of m3U, the regulation of the m3U methyltransferases, and the interplay of m3U with other rRNA modifications will undoubtedly provide deeper insights into the intricate world of ribosome biology and its implications for human health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Identification of novel methyltransferases, Bmt5 and Bmt6, responsible for the m3U methylations of 25S rRNA in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Expression, regulation and physiological roles of the five Rsm proteins in Pseudomonas syringae pv. tomato DC3000 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of novel methyltransferases, Bmt5 and Bmt6, responsible for the m3U methylations of 25S rRNA in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. garcialab.berkeley.edu [garcialab.berkeley.edu]
• 7. RNA-binding proteins involved in post-transcriptional regulation in bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stop codon context influences genome-wide stimulation of termination codon readthrough by aminoglycosides | eLife [elifesciences.org]

The Role of Methyluridine in Post-Transcriptional Gene Regulation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Post-transcriptional modifications of RNA add a critical layer of regulatory complexity to gene expression. Among these, the methylation of uridine (B1682114) residues, creating methyluridine, plays a significant, albeit nuanced, role. This technical guide provides a comprehensive overview of the function of methyluridine in post-transcriptional gene regulation, with a primary focus on the well-characterized 5-methyluridine (B1664183) (m5U) and a discussion on the current understanding of N1-methyluridine (m1U). We delve into the enzymatic machinery responsible for these modifications, their impact on RNA stability, translation, and cellular stress responses. Detailed experimental protocols for the detection and functional analysis of methyluridine are provided, alongside quantitative data and visual representations of the key molecular pathways. This guide is intended to be a valuable resource for researchers and professionals in drug development seeking to understand and target these epitranscriptomic marks.

Introduction to Methyluridine in RNA

Methyluridine is a post-transcriptional modification where a methyl group is added to a uridine base within an RNA molecule. This seemingly simple modification can have profound effects on the structure, function, and fate of the RNA. There are two primary isomers of methyluridine with distinct biological roles:

• 5-methyluridine (m5U): Also known as ribothymidine, this is the most common and well-studied form of methyluridine. It is highly conserved and found predominantly in the T-loop of transfer RNAs (tRNAs) at position 54 (m5U54) across all domains of life[1][2]. It is also present in ribosomal RNA (rRNA)[1][3]. Recent studies have also identified m5U in messenger RNAs (mRNAs), although at lower levels compared to other modifications like N6-methyladenosine (m6A)[4].

• N1-methyluridine (m1U): In contrast to m5U, endogenous N1-methyluridine is not well-characterized in mammalian RNA. Much of the research on N1-methylation of uridine-like structures focuses on N1-methylpseudouridine (m1Ψ) , a different modification that is synthetically incorporated into mRNA vaccines to enhance their stability and translational efficiency while reducing immunogenicity[5][6][7][8]. The enzymatic machinery and functional role of endogenous m1U in post-transcriptional gene regulation remain largely unknown.

This guide will primarily focus on the established roles of 5-methyluridine (m5U) due to the wealth of available scientific literature.

The Enzymatic Machinery of 5-Methyluridine (m5U) Synthesis

The deposition of m5U is catalyzed by a conserved family of S-adenosyl-L-methionine (SAM)-dependent methyltransferases known as tRNA methyltransferase 2 (TRMT2) homologs[2][9]. In mammals, this function is carried out by two paralogs with distinct subcellular localizations:

• TRMT2A: This enzyme is responsible for the methylation of uridine at position 54 in cytosolic tRNAs[1][2][9].

• TRMT2B: Localized to the mitochondria, TRMT2B catalyzes the formation of m5U54 in mitochondrial tRNAs and at position U429 in the 12S mitochondrial rRNA[1][3].

The catalytic mechanism involves the enzyme binding to the target RNA and transferring a methyl group from the donor molecule, SAM, to the C5 position of the uridine ring.

Functional Roles of 5-Methyluridine (m5U) in Gene Regulation

The m5U modification, particularly at position 54 of tRNA, plays a crucial role in fine-tuning the process of protein synthesis and responding to cellular stress.

Modulation of Ribosome Translocation

The presence of m5U54 in the T-loop of tRNAs acts as a modulator of ribosome translocation during the elongation phase of translation[4]. Studies have shown that tRNAs lacking m5U54 are desensitized to small molecules that inhibit translocation[4]. This suggests that m5U54 influences the speed and efficiency of the ribosome's movement along the mRNA template. While the absence of m5U54 does not completely halt translation, it can alter the kinetics of protein synthesis, which can have significant downstream consequences for cellular function, especially under stress conditions[4].

tRNA Stability and Maturation

The m5U54 modification contributes to the structural integrity of tRNAs. The T-loop, where m5U54 resides, is crucial for the proper folding of the tRNA molecule. Loss of m5U54 can lead to tRNA hypomodification, which in turn can affect tRNA stability and lead to its degradation[10][11]. Furthermore, the enzymes responsible for m5U deposition, like Trm2 in yeast, may also have a chaperone-like function, assisting in the proper folding of tRNA separate from their catalytic activity[3].

Cellular Stress Response

The regulation of m5U levels is linked to the cellular response to stress. For instance, oxidative stress can lead to the downregulation of TRMT2A expression, resulting in m5U54 hypomodification of tRNAs[10][11]. This hypomodification can trigger the cleavage of tRNAs by the ribonuclease angiogenin (B13778026) (ANG), leading to the accumulation of tRNA-derived small RNAs (tsRNAs), such as tRNA-derived stress-induced RNAs (tiRNAs)[10][11][12]. These tsRNAs are emerging as important signaling molecules in stress response pathways.

// Nodes Stress [label="Oxidative Stress", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TRMT2A_down [label="TRMT2A Expression\n(Downregulated)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; m5U_hypo [label="m5U54 tRNA\nHypomodification", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; ANG_up [label="Angiogenin (ANG)\nExpression (Upregulated)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; tRNA_cleavage [label="tRNA Cleavage", fillcolor="#4285F4", fontcolor="#FFFFFF"]; tiRNA [label="tiRNA Generation", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Translation_inhibition [label="Global Translation\nInhibition", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Stress_adaptation [label="Stress Adaptation", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Stress -> TRMT2A_down [label="inhibits"]; TRMT2A_down -> m5U_hypo [label="leads to"]; m5U_hypo -> ANG_up [label="induces"]; m5U_hypo -> tRNA_cleavage [label="sensitizes to"]; ANG_up -> tRNA_cleavage [label="catalyzes"]; tRNA_cleavage -> tiRNA; tiRNA -> Translation_inhibition [label="mediates"]; Translation_inhibition -> Stress_adaptation [label="contributes to"]; } caption: m5U-mediated stress response pathway.

Quantitative Data on Methyluridine's Effects

The following tables summarize quantitative data from various studies on the abundance and functional impact of m5U.

Table 1: Abundance of m5U in Different RNA Types

RNA Type	Organism/Cell Line	Abundance (relative to canonical nucleosides)	Reference
Cytosolic tRNA	Human (HeLa)	m5U levels reduced by 37.7% upon TRMT2A knockdown	[10]
Mitochondrial tRNA	Human (HAP1)	Present in mt-tRNAAsn and mt-tRNAGln	[3]
12S Mitochondrial rRNA	Human (HAP1)	Present at position U429	[3]

| mRNA | Eukaryotes | At least 10-fold less abundant than m6A and Ψ |[4] |

Table 2: Functional Impact of m5U Modification

Experimental Condition	Measured Effect	Quantitative Change	Reference
TRMT2A knockdown in HeLa cells	Protein synthesis rate	20% reduction	[10]
TRMT2A knockdown in HeLa cells	Cellular proliferation	19% decrease	[10]
trmA knockout (E. coli)	Translation fidelity with tRNAPhe(GAA)	~10-fold loss of fidelity	[13]
trm2Δ strain (yeast)	Global translation efficiency	Slight global increase	[13]

| m5U in mRNA codon (wobble position) | Rate constant for amino acid addition | 2.3 ± 0.4 fold reduction with m5U-lacking tRNA |[4] |

Experimental Protocols for Methyluridine Analysis

Detection and Quantification of m5U by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate quantification of RNA modifications.

Protocol: LC-MS/MS Analysis of m5U

• RNA Isolation: Isolate total RNA from cells or tissues using a standard method like TRIzol extraction, followed by purification. For analyzing specific RNA species (e.g., tRNA, mRNA), further purification steps are required. mRNA can be isolated using oligo(dT) magnetic beads.

• RNA Digestion to Nucleosides:

  • To 1-5 µg of purified RNA, add a cocktail of nucleases and phosphatases. A common combination includes nuclease P1 and bacterial alkaline phosphatase or snake venom phosphodiesterase.

  • Incubate the reaction at 37°C for 2-4 hours to ensure complete digestion of the RNA into individual nucleosides.

• Sample Preparation for LC-MS/MS:

  • After digestion, centrifuge the sample to pellet any undigested material or protein.

  • Transfer the supernatant containing the nucleosides to a new tube.

  • For absolute quantification, a known amount of a stable isotope-labeled internal standard for m5U can be added.

• LC-MS/MS Analysis:

  • Inject the prepared sample into a liquid chromatography system coupled to a tandem mass spectrometer.

  • Separate the nucleosides using a C18 reverse-phase column with a gradient of an appropriate mobile phase (e.g., ammonium (B1175870) acetate (B1210297) buffer and acetonitrile).

  • Detect and quantify the nucleosides using the mass spectrometer in multiple reaction monitoring (MRM) mode, with specific precursor-to-product ion transitions for each nucleoside, including m5U.

• Data Analysis:

  • Generate a standard curve using known concentrations of pure m5U nucleoside.

  • Quantify the amount of m5U in the sample by comparing its peak area to the standard curve and normalizing to the amount of one of the canonical nucleosides (e.g., adenosine).

dot graph LC_MS_Workflow { graph [fontname="Arial", fontsize=12, labelloc="t", label="LC-MS/MS Workflow for m5U Quantification", rankdir="TB", splines=ortho, nodesep=0.5, ranksep=0.7, bgcolor="#F1F3F4"]; node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"]; edge [fontname="Arial", fontsize=10, color="#4285F4", arrowhead=normal];

// Nodes RNA_Isolation [label="1. RNA Isolation\n(e.g., TRIzol)"]; RNA_Purification [label="2. RNA Purification\n(e.g., oligo(dT) for mRNA)"]; Digestion [label="3. Enzymatic Digestion\n(Nuclease P1, Phosphatase)"]; Sample_Prep [label="4. Sample Preparation\n(Add Internal Standard)"]; LC_Separation [label="5. LC Separation\n(C18 Column)"]; MS_Detection [label="6. MS/MS Detection\n(MRM Mode)"]; Data_Analysis [label="7. Data Analysis\n(Quantification)"];

// Edges RNA_Isolation -> RNA_Purification; RNA_Purification -> Digestion; Digestion -> Sample_Prep; Sample_Prep -> LC_Separation; LC_Separation -> MS_Detection; MS_Detection -> Data_Analysis; } caption: LC-MS/MS workflow for m5U quantification.

Mapping m5U Sites with FICC-Seq

Fluorouracil-Induced Catalytic Crosslinking and Sequencing (FICC-Seq) is a method to map the binding sites of m5U methyltransferases at single-nucleotide resolution.

Protocol: FICC-Seq for TRMT2A Target Identification

• 5-Fluorouracil (5-FU) Treatment of Cells:

  • Culture cells (e.g., HEK293) to the desired confluency.

  • Treat the cells with 5-FU, a uracil (B121893) analog. 5-FU is metabolized into 5-fluorouridine (B13573) triphosphate (FUTP), which gets incorporated into newly transcribed RNA.

• UV Crosslinking:

  • Irradiate the 5-FU-treated cells with UV light to covalently crosslink the m5U methyltransferase (e.g., TRMT2A) to the FUTP-containing RNA at its binding sites. The enzyme gets trapped in a covalent intermediate with the fluorinated base.

• Immunoprecipitation of the Enzyme-RNA Complex:

  • Lyse the cells and perform immunoprecipitation using an antibody specific to the m5U methyltransferase (e.g., anti-TRMT2A). This will pull down the enzyme covalently bound to its target RNA fragments.

• RNA Library Preparation:

  • Partially digest the RNA on the beads to obtain smaller fragments.

  • Ligate 3' and 5' adapters to the RNA fragments.

  • Perform reverse transcription to generate cDNA.

• High-Throughput Sequencing and Data Analysis:

  • Sequence the resulting cDNA library using a high-throughput sequencing platform.

  • Align the sequencing reads to the reference genome/transcriptome.

  • The positions where reverse transcription terminates (truncation sites) correspond to the crosslinked nucleotides, thus identifying the precise location of the m5U modification.

// Nodes FU_Treatment [label="1. 5-Fluorouracil\nTreatment of Cells"]; UV_Crosslinking [label="2. UV Crosslinking"]; Immunoprecipitation [label="3. Immunoprecipitation\n(e.g., anti-TRMT2A)"]; Library_Prep [label="4. RNA Library\nPreparation"]; Sequencing [label="5. High-Throughput\nSequencing"]; Data_Analysis [label="6. Data Analysis\n(Mapping of crosslink sites)"];

// Edges FU_Treatment -> UV_Crosslinking; UV_Crosslinking -> Immunoprecipitation; Immunoprecipitation -> Library_Prep; Library_Prep -> Sequencing; Sequencing -> Data_Analysis; } caption: FICC-Seq experimental workflow.

Conclusion and Future Directions

5-methyluridine is a crucial post-transcriptional modification that plays a significant role in ensuring the fidelity and efficiency of translation, particularly through its presence in tRNA. The enzymes responsible for its deposition, TRMT2A and TRMT2B, are key players in this regulatory process. The connection between m5U levels, tRNA stability, and the cellular stress response highlights the intricate interplay between epitranscriptomics and cellular homeostasis.

While our understanding of m5U has grown substantially, several areas warrant further investigation. The role of m5U in mRNA, although present at low levels, is still not fully understood. The potential for "readers" and "erasers" of m5U, analogous to those for other RNA modifications, remains to be explored. Furthermore, the almost complete lack of information on endogenous N1-methyluridine (m1U) in mammalian cells presents an open field for discovery.

For drug development professionals, the enzymes of the m5U pathway, such as TRMT2A, represent potential therapeutic targets. Modulating the activity of these enzymes could offer new strategies for treating diseases where translational control and stress responses are dysregulated, such as in cancer and neurodegenerative disorders. The continued development of sensitive and high-resolution techniques for mapping and quantifying RNA modifications will be essential in advancing our understanding of the epitranscriptome and its therapeutic potential.

References

• 1. TRMT2B is responsible for both tRNA and rRNA m5U-methylation in human mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human TRMT2A methylates tRNA and contributes to translation fidelity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. discover.library.noaa.gov [discover.library.noaa.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N1-Methylpseudouridine - Wikipedia [en.wikipedia.org]
• 7. Comparison of uridine and N1-methylpseudouridine mRNA platforms in development of an Andes virus vaccine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. areterna.com [areterna.com]
• 9. Small-molecule modulators of TRMT2A decrease PolyQ aggregation and PolyQ-induced cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. m5U54 tRNA Hypomodification by Lack of TRMT2A Drives the Generation of tRNA-Derived Small RNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Beyond the Anticodon: tRNA Core Modifications and Their Impact on Structure, Translation and Stress Adaptation - PMC [pmc.ncbi.nlm.nih.gov]

The Ubiquitous Mark: A Technical Guide to the Natural Occurrence of 5-Methyluridine (m5U) in RNA

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 5-methyluridine (B1664183) (m5U), one of the most common post-transcriptional RNA modifications. Found across various RNA species, m5U plays a critical role in regulating RNA structure, function, and metabolism. This document details its prevalence, the enzymatic machinery responsible for its deposition, and its functional implications in cellular processes, including translation and stress responses. Furthermore, it offers comprehensive methodologies for the detection and quantification of m5U, equipping researchers with the necessary knowledge to investigate this pivotal RNA mark.

Distribution and Stoichiometry of 5-Methyluridine

5-methyluridine is a widespread modification, identified in transfer RNA (tRNA), ribosomal RNA (rRNA), and messenger RNA (mRNA) across bacteria, archaea, and eukaryotes.[1][2] Its abundance and position are highly specific to the RNA type and cellular compartment.

Cytosolic RNA: In the cytoplasm, m5U is most famously located at position 54 in the T-loop of the vast majority of tRNAs.[1][2] This modification is catalyzed by the enzyme TRMT2A (tRNA methyltransferase 2 homolog A) in mammals.[1][3] The m5U54 modification is crucial for stabilizing the tertiary structure of tRNA.[3]

Mitochondrial RNA: Within mitochondria, the enzyme TRMT2B is responsible for introducing m5U at position 54 of mitochondrial tRNAs (mt-tRNA).[2][4] TRMT2B also has an expanded substrate repertoire, catalyzing the formation of m5U at position 429 in the mitochondrial 12S ribosomal RNA (mt-rRNA).[2][4]

Messenger RNA: While less abundant than in tRNA, m5U has also been identified in eukaryotic mRNAs.[5] Its levels are significantly lower, estimated to be at least 10-fold less than other prevalent mRNA modifications like N6-methyladenosine (m6A) and pseudouridine (B1679824) (Ψ).[5] The functional roles of m5U in mRNA are an active area of investigation.

The following table summarizes the quantitative data available on the occurrence of m5U in various RNA species.

RNA Species	Location	Organism/System	Quantitative Data	Key Enzyme
Cytosolic tRNA	Position U54 (T-loop)	Eukaryotes (general)	Highly abundant and conserved.[1][2]	TRMT2A
Cytosolic tRNA	Global	Human Cells	TRMT2A silencing reduces total m5U levels by ~40%.[6]	TRMT2A
Mitochondrial tRNA	Position U54	Human	Present, though less common than in cytosolic tRNAs.[2]	TRMT2B
Mitochondrial rRNA	Position U429 of 12S rRNA	Human	Identified as a key modification site.[2][4]	TRMT2B
Total RNA	Global	Arabidopsis thaliana	m5U to Uridine (B1682114) ratio (m5U/U) is approximately 1%.[7]	TRM2A/2B
mRNA	Transcriptome-wide	Eukaryotes	Low abundance; >10-fold lower than m6A and Ψ.[5]	TRMT2A

Biological Functions and Regulatory Pathways

The methylation of uridine at the 5th position is not merely a static structural feature but plays a dynamic role in cellular regulation, particularly in translation and stress responses.

Role in Translation and tRNA Stability

The m5U54 modification in the tRNA T-loop is a cornerstone of its three-dimensional structure.[3] This modification contributes to the overall stability of the tRNA molecule. Functionally, m5U54 has been shown to be an important modulator of the ribosome's translocation during protein synthesis, thereby influencing the speed and fidelity of translation.[5]

The m5U-Dependent Stress Response

A critical function of m5U has been uncovered in the context of cellular stress. Hypomodification of tRNA at position U54, resulting from the downregulation of the TRMT2A enzyme, sensitizes the tRNA to cleavage.[3] Under conditions like oxidative stress, the ribonuclease Angiogenin (ANG) cleaves these unstable, m5U-deficient tRNAs in the anticodon loop. This cleavage results in the generation of specific tRNA-derived small RNAs (tsRNAs), such as 5'-tiRNAs (tRNA-derived stress-induced RNAs).[3][6] These tsRNAs are not merely degradation byproducts but are emerging as active players in gene regulation, often acting to control translation and other cellular processes during the stress response.[3] This establishes m5U54 as a protective mark that prevents tRNA fragmentation and modulates the cellular stress response.

Caption: m5U-dependent tRNA stability and stress response pathway.

Experimental Protocols for m5U Detection and Quantification

Accurate detection and quantification of m5U are essential for understanding its biological roles. The primary methods employed are based on chromatography, mass spectrometry, and next-generation sequencing.

Quantification by HPLC-Coupled Mass Spectrometry (LC-MS)

This is the gold standard for quantifying the absolute or relative levels of various RNA modifications, including m5U. The method involves the complete enzymatic digestion of RNA into its constituent nucleosides, which are then separated by High-Performance Liquid Chromatography (HPLC) and identified and quantified by a mass spectrometer.[8][9]

Protocol: RNA Digestion and LC-MS Analysis

• RNA Purification: Isolate the RNA species of interest (e.g., total tRNA, mRNA) from cells or tissues. Ensure high purity, as contaminants can interfere with quantification.[10]

• Enzymatic Digestion:

  • Dissolve 2–100 µg of purified RNA in 60 µL of nuclease-free water.

  • Add 10 µL of ammonium (B1175870) acetate (B1210297) (1 M, pH 5.3), 20 µL of zinc chloride (10 mM), and 5 µL of Nuclease P1 (e.g., 100 U). Incubate at 42°C for 2 hours or 37°C overnight.[11]

  • Add 15 µL of Tris buffer (0.5 M, pH 8.3) and 15 µL of magnesium acetate (0.1 M).

  • Add 2.5 µL of Snake Venom Phosphodiesterase (e.g., 0.01 U/µL) and 0.25 µL of Calf Intestinal Alkaline Phosphatase (e.g., 20 U/µL). Incubate at 37°C for 2 hours.[11]

  • Centrifuge the sample at high speed (e.g., >14,000 x g) for 10 minutes to pellet any undigested material or protein.[11]

• LC-MS Analysis:

  • Carefully transfer the supernatant containing the nucleosides to an HPLC vial.

  • Inject the sample into an HPLC system equipped with a C18 reverse-phase column.

  • Separate the nucleosides using a gradient of aqueous buffer (e.g., 5 mM ammonium acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[11]

  • Eluted nucleosides are directed into a triple quadrupole mass spectrometer operating in dynamic multiple reaction monitoring (MRM) mode.

  • Identify and quantify m5U based on its specific retention time and mass-to-charge (m/z) transition (e.g., precursor ion 259 -> product ion 127).[9]

• Quantification: Calculate the amount of m5U relative to the canonical uridine (U) by comparing the integrated peak areas from the chromatograms. Absolute quantification can be achieved by using a standard curve generated from known concentrations of pure m5U nucleoside.[11]

Caption: Workflow for m5U quantification by LC-MS.

Site-Specific Mapping by FICC-Seq

Fluorouracil-Induced Catalytic Crosslinking-Sequencing (FICC-Seq) is a powerful method for the genome-wide, single-nucleotide resolution mapping of m5U sites targeted by a specific methyltransferase, such as TRMT2A.[12][13]

Principle: The method relies on metabolically labeling nascent RNA with 5-Fluorouracil (5-FU). When the m5U methyltransferase attempts to methylate the incorporated 5-fluorouridine, it becomes permanently and covalently crosslinked to the RNA at the target site. These crosslink sites are then identified through a specialized library preparation and sequencing protocol.[13]

Protocol Outline: FICC-Seq

• 5-FU Labeling: Incubate cell cultures with a low concentration of 5-Fluorouracil, which is metabolically converted to FUTP and incorporated into newly transcribed RNA.[13]

• Cell Lysis and RNA Fragmentation: Lyse the cells and isolate total RNA. Fragment the RNA to a suitable size for sequencing (e.g., 50-150 nucleotides).

• Immunoprecipitation: Use an antibody specific to the methyltransferase of interest (e.g., anti-TRMT2A) to immunoprecipitate the covalent enzyme-RNA complexes.

• Library Preparation:

  • Ligate a 3' adapter to the RNA fragments while they are still bound to the antibody on magnetic beads.

  • Perform on-bead 5' end labeling with a radiolabel (for visualization) and subsequent dephosphorylation.

  • Run the complexes on an SDS-PAGE gel and transfer them to a nitrocellulose membrane.

  • Excise the membrane region corresponding to the crosslinked enzyme-RNA complexes.

  • Perform proteinase K digestion to remove most of the crosslinked protein, leaving a small peptide adduct at the modification site.

  • Ligate a 5' adapter to the RNA fragments.

• Reverse Transcription & PCR: Perform reverse transcription. The peptide adduct at the crosslink site causes the reverse transcriptase to stall or misincorporate, which precisely marks the modification site in the resulting cDNA. Amplify the cDNA library via PCR.

• Sequencing and Analysis: Sequence the prepared library on a high-throughput platform. The computational analysis pipeline involves mapping the reads to the reference genome/transcriptome and identifying the precise start sites of the reads, which correspond to the +1 position relative to the crosslinked (and thus methylated) nucleotide.[12][13]

Caption: Experimental workflow for FICC-Seq.

Site-Specific Mapping by miCLIP

Methylated RNA Immunoprecipitation and crosslinking (miCLIP) is another technique to map RNA modifications at single-nucleotide resolution, but it relies on an antibody that specifically recognizes the modification itself.[14] While originally developed for m6A, a highly specific m5U antibody would enable this approach. The key principle is that UV crosslinking of the antibody to the RNA induces specific mutations (substitutions or deletions) or truncations during reverse transcription, which are then identified by sequencing.[14]

Protocol Outline: miCLIP

• RNA Fragmentation: Isolate and fragment total or poly(A)-selected RNA.

• Immunoprecipitation: Incubate fragmented RNA with an anti-m5U antibody.

• UV Crosslinking: Expose the RNA-antibody mixture to UV light (254 nm) to induce covalent crosslinks at or near the modification site.

• Affinity Purification: Recover the antibody-RNA complexes using protein A/G magnetic beads.

• Library Preparation: Follow a protocol similar to iCLIP (individual-nucleotide resolution crosslinking and immunoprecipitation), involving 3' adapter ligation, 5' end labeling, SDS-PAGE purification, proteinase K treatment, 5' adapter ligation, reverse transcription, and PCR amplification.[14]

• Sequencing and Analysis: Sequence the library and analyze the data to identify characteristic mutations or truncations at the crosslink sites, which pinpoint the location of the m5U modification.

Conclusion

5-methyluridine is a functionally significant RNA modification with profound effects on tRNA biology, translation, and the cellular stress response. Its presence in diverse RNA species highlights its importance in post-transcriptional gene regulation. The methodologies detailed in this guide, from quantitative analysis by LC-MS to high-resolution mapping by FICC-Seq, provide a robust toolkit for researchers to further unravel the complexities of the m5U epitranscriptome. As our understanding of the "writers," "readers," and "erasers" of m5U expands, so too will the potential for targeting these pathways in drug development and therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. TRMT2B is responsible for both tRNA and rRNA m5U-methylation in human mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. TRMT2B is responsible for both tRNA and rRNA m5U-methylation in human mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. preprints.org [preprints.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Quantitative analysis of tRNA modifications by HPLC-coupled mass spectrometry [dspace.mit.edu]
• 9. Quantitative analysis of tRNA modifications by HPLC-coupled mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dspace.mit.edu [dspace.mit.edu]
• 11. Detection of RNA Modifications by HPLC Analysis and Competitive ELISA - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]
• 14. Mapping m6A at individual-nucleotide resolution using crosslinking and immunoprecipitation (miCLIP) - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enzymatic Synthesis of 5-Methyluridine in Prokaryotes vs. Eukaryotes

Abstract

5-methyluridine (m5U) is a highly conserved post-transcriptional RNA modification found across all domains of life. It plays a crucial role in stabilizing RNA structure, modulating protein synthesis, and responding to cellular stress. The enzymatic machinery responsible for m5U synthesis, while targeting similar uridine (B1682114) residues, exhibits significant differences between prokaryotic and eukaryotic systems. This technical guide provides a comprehensive comparison of the enzymes, mechanisms, and regulation involved in m5U formation in these two domains. We present a detailed overview of the primary prokaryotic m5U synthase, TrmA, and the eukaryotic NOL1/NOP2/Sun (NSUN) family of enzymes. This document includes a summary of quantitative kinetic data, detailed experimental protocols for m5U analysis, and pathway diagrams to elucidate the core processes for professionals engaged in RNA biology and therapeutic development.

Introduction to 5-Methyluridine (m5U)

5-methyluridine (m5U), also known as ribothymidine, is a modified nucleoside where a methyl group is added to the C5 position of a uridine base within an RNA molecule. This modification is most famously located at position 54 (m5U54) in the "T-loop" (TΨC loop) of most transfer RNAs (tRNAs) in both prokaryotes and eukaryotes, contributing to the tRNA's L-shaped tertiary structure.[1][2] While the absence of m5U54 is not lethal under standard laboratory conditions, it confers a cellular fitness advantage, suggesting its importance in optimizing and fine-tuning translation.[2] Recently, m5U has also been identified in other RNA species, including ribosomal RNA (rRNA) and messenger RNA (mRNA), particularly in eukaryotes, hinting at broader regulatory functions.[2][3] The synthesis of m5U is catalyzed by a class of S-adenosyl-L-methionine (SAM)-dependent RNA methyltransferases.

Prokaryotic m5U Synthesis: The TrmA Pathway

In prokaryotes, such as Escherichia coli, the formation of m5U in tRNA is primarily catalyzed by a single, highly conserved enzyme: tRNA (uracil-5-)-methyltransferase, commonly known as TrmA (formerly RumT).[1]

2.1 The TrmA Enzyme TrmA is a SAM-dependent methyltransferase that specifically targets U54 in the T-loop of precursor tRNA molecules.[1] Beyond its catalytic role, TrmA also functions as a tRNA chaperone, facilitating the correct folding of tRNA independent of its methyltransferase activity.[1][4] This dual function highlights a direct link between RNA modification and proper RNA maturation.[1]

2.2 Catalytic Mechanism The TrmA enzyme utilizes S-adenosyl-L-methionine (SAM) as the methyl group donor. The reaction proceeds via a covalent intermediate, where a conserved cysteine residue in the TrmA active site attacks the C6 position of the target uridine. This nucleophilic attack facilitates the transfer of the methyl group from SAM to the C5 position of the uracil (B121893) ring. Following methylation, the enzyme is released, and the native base configuration is restored.

References

• 1. The methyltransferase TrmA facilitates tRNA folding through interaction with its RNA-binding domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Enzymatic Synthesis of Modified RNA Containing 5‑Methyl- or 5‑Ethylpyrimidines or Substituted 7‑Deazapurines and Influence of the Modifications on Stability, Translation, and CRISPR-Cas9 Cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Evolving Landscape of Methyluridine in RNA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core aspects of methyluridine modifications in RNA, from their evolutionary origins to their functional implications in cellular processes and disease. We provide a comprehensive overview of the enzymatic machinery, quantitative distribution, and the signaling pathways governed by these critical RNA edits. Detailed experimental protocols for their detection and analysis are also included to facilitate further research in this burgeoning field.

Introduction to Methyluridine Modifications

Methyluridine, a post-transcriptional modification of uridine (B1682114) residues in RNA, plays a pivotal role in fine-tuning RNA structure, stability, and function. The two most prevalent forms of methyluridine are N1-methyladenosine (m1A) and 5-methyluridine (B1664183) (m5U), also known as ribothymidine. These modifications are found across all domains of life, highlighting their fundamental importance in biological systems.

m1A (N1-methyladenosine): This modification involves the methylation of the N1 position of adenosine. It is abundant in transfer RNA (tRNA) and ribosomal RNA (rRNA) and is also found at lower levels in messenger RNA (mRNA). In mRNA, m1A is often located near the translation start site and is associated with enhanced translation.

m5U (5-methyluridine): As one of the most common RNA modifications, m5U is found in tRNA, rRNA, and has also been recently discovered in eukaryotic mRNA. The m5U modification at position 54 in the T-loop of tRNAs is highly conserved across biology and is crucial for tRNA stability and proper folding.

The Enzymatic Machinery of Methyluridine Modification

The installation and removal of methyluridine modifications are tightly regulated by a suite of dedicated enzymes: "writers" (methyltransferases), "erasers" (demethylases), and "readers" (binding proteins) that recognize and mediate the downstream effects of these marks.

Writers (Methyltransferases):

• TRMT6/TRMT61A Complex: This complex is the primary enzyme responsible for m1A58 modification in cytoplasmic tRNA in eukaryotes. TRMT61A acts as the catalytic subunit, while TRMT6 is responsible for tRNA binding. Dysregulation of this complex has been implicated in various cancers.

• TRMT10C: This enzyme catalyzes the m1A modification at position 9 of mitochondrial tRNA.

• TRMT2A and TRMT2B: These are the mammalian enzymes responsible for m5U formation at position 54 of cytosolic and mitochondrial tRNAs, respectively.

Erasers (Demethylases):

• ALKBH3: This protein is a demethylase that removes m1A and 3-methylcytidine (B1283190) (m3C) from tRNA. Its activity can lead to tRNA cleavage and the generation of tRNA-derived small RNAs (tDRs), which have roles in cancer progression.

Readers:

• YTH Domain-Containing Proteins (YTHDF1, YTHDF2, YTHDF3, YTHDC1): These proteins are known to be "readers" of m6A, but some also recognize m1A and mediate its effects on RNA stability and translation.

Quantitative Distribution of Methyluridine

The abundance of methyluridine modifications varies depending on the RNA type, tissue, and cellular conditions.

Modification	RNA Type	Abundance in Mammalian Cells	Abundance in Mammalian Tissues	Notes
m1A	mRNA	~0.015%–0.054% of all adenosines	0.05%–0.16% of all adenosines	Enriched near translation start sites.
tRNA	High abundance, particularly at positions 9, 14, 16, 22, 57, and 58.	High abundance	m1A9 is abundant in mitochondrial tRNAs.
rRNA	Conserved at specific positions in the large subunit rRNA.	Conserved
m5U	tRNA	Highly abundant, especially at position 54 in the T-loop.	Highly abundant	Found in almost all tRNAs.
mRNA	Low levels, at least 10-fold less than m6A and pseudouridine.	Varies by tissue
rRNA	Present in both mitochondrial and cytoplasmic rRNA.

Signaling Pathways and Functional Implications

Methyluridine modifications are integral to several signaling pathways, particularly in the context of cancer.

TRMT6/TRMT61A in Cancer Proliferation via PI3K/AKT Signaling

Overexpression of the TRMT6/TRMT61A complex is observed in several cancers, including hepatocellular carcinoma and glioma, where it promotes cell proliferation. This pro-proliferative effect is mediated, at least in part, through the activation of the PI3K/AKT signaling pathway. Increased m1A modification by TRMT6/TRMT61A can enhance the translation of key oncogenes, leading to the activation of downstream effectors in the PI3K/AKT pathway, such as mTOR.

The Impact of Methyluridine on RNA Structure and Stability: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Post-transcriptional modifications of RNA are critical regulators of gene expression, influencing every aspect of an RNA molecule's life, from its structural integrity to its functional interactions. Among these modifications, the methylation of uridine (B1682114) residues to form various isomers of methyluridine plays a pivotal, yet often contrasting, role in modulating RNA structure and stability. This technical guide provides an in-depth analysis of the impact of two key methyluridine isomers, N3-methyluridine (m³U) and 5-methyluridine (B1664183) (m⁵U), on the biophysical properties of RNA. We present a comprehensive overview of their effects on RNA duplex stability, supported by quantitative thermodynamic data, and detail the experimental protocols necessary to investigate these modifications. Furthermore, this guide utilizes Graphviz diagrams to visualize the structural consequences of these modifications at the molecular level and to outline key experimental workflows.

Introduction to Methyluridine Modifications

Methyluridine is a modified nucleoside derived from uridine through the enzymatic addition of a methyl group. The position of this methylation on the uracil (B121893) base dictates the functional and structural consequences for the RNA molecule. This guide focuses on two prominent and functionally distinct methyluridines:

• N3-methyluridine (m³U): Characterized by a methyl group at the N3 position of the uracil ring, a position critical for Watson-Crick base pairing. This modification is found in various RNA species, including ribosomal RNA (rRNA).

• 5-methyluridine (m⁵U or rT): Featuring a methyl group at the C5 position of the uracil ring. This modification is notably abundant in the T-loop of transfer RNA (tRNA) and has been identified in other non-coding RNAs as well.[1]

The presence of these modifications can have profound effects on RNA secondary structure, thermodynamic stability, and resistance to nuclease degradation, thereby influencing processes such as translation, RNA processing, and cellular stress responses.

The Contrasting Roles of m³U and m⁵U in RNA Stability

The structural and thermodynamic impacts of N3-methyluridine and 5-methyluridine are strikingly different, primarily due to the location of the methyl group on the uracil base.

N3-methyluridine: A Destabilizing Influence

The methylation at the N3 position of uridine directly interferes with the hydrogen bond formation required for a canonical Watson-Crick base pair with adenosine. The N3 proton, which acts as a hydrogen bond donor in a standard U-A pair, is replaced by a methyl group in m³U. This steric hindrance and loss of a key hydrogen bond donor lead to a significant disruption of the RNA duplex structure.

Molecular dynamics simulations have illustrated that the N3-methyl group disrupts Watson-Crick hydrogen bonding at the modification site.[2] This disruption leads to a considerable decrease in the thermal stability of RNA duplexes. For instance, a single incorporation of a 2'-O-methyl-N3-methyluridine (2'-OMe-m³U) at a central position within a small interfering RNA (siRNA) duplex has been shown to decrease the melting temperature (Tm) by approximately 8°C.[2] While generally destabilizing within a duplex, the effect of m³U can be context-dependent; in some RNA hairpin structures, its impact on thermodynamic stability has been observed to be negligible.[3]

5-methyluridine: A Stabilizing Modification

In stark contrast to m³U, 5-methyluridine is known to enhance the stability of RNA structures. The methyl group at the C5 position does not participate in Watson-Crick hydrogen bonding and is located in the major groove of the RNA helix. The stabilizing effect of m⁵U is primarily attributed to enhanced base stacking interactions. The hydrophobic methyl group can improve the stacking with adjacent bases, thereby contributing favorably to the overall free energy of the duplex.

This stabilizing effect is well-documented in the context of tRNA, where m⁵U at position 54 is a highly conserved modification. The presence of m⁵U in the T-loop of tRNA has been shown to increase the melting temperature of the tRNA structure. For example, the melting temperature of initiator bacterial tRNAfMet with m⁵U at position 54 was found to be 6°C higher than the same tRNA with an unmodified uridine at that position.[4] This increased stability is thought to be crucial for maintaining the correct three-dimensional fold of tRNA, which is essential for its function in protein synthesis.[5]

Quantitative Data on the Impact of Methyluridine on RNA Duplex Stability

The following tables summarize the available quantitative data on the thermodynamic effects of N3-methyluridine and 5-methyluridine on RNA stability.

Modification	RNA Sequence Context	ΔTm (°C) per modification	Reference
2'-O-methyl-N3-methyluridine (2'-OMe-m³U)	Central position in an siRNA duplex	~ -8.0	[2]
2'-alkoxy-N3-methyluridine	Overhang position in an siRNA duplex	~ -1.0	[2]
2'-alkoxy-N3-methyluridine	Seed region of an siRNA guide strand	~ -2.7 to -2.9	[2]

Table 1: Change in Melting Temperature (ΔTm) of RNA Duplexes Containing N3-Methyluridine Derivatives.

Modification	RNA Context	ΔTm (°C)	ΔG°₃₇ (kcal/mol)	ΔH° (kcal/mol)	ΔS° (cal/mol·K)	Reference
5-methyluridine (m⁵U)	E. coli initiator tRNAfMet (T54 vs U54)	+6.0	N/A	N/A	N/A	[4]
N1-methylpseudouridine (m¹Ψ)	ASL-m¹Ψ₃₉ vs ASL-Ψ₃₉	+2.3	-0.6	-4.0	-11.0	[6]

Table 2: Thermodynamic Parameters for RNA Containing 5-Methyluridine and the related N1-methylpseudouridine. Data for m⁵U in a simple duplex is limited, hence tRNA data is presented. N1-methylpseudouridine data is included for comparison.

Visualizing the Structural Impact of Methyluridine

The following diagrams, generated using the DOT language, illustrate the structural consequences of uridine methylation on RNA base pairing.

Figure 1: Watson-Crick vs. m³U-A Base Pairing

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2′-O-Alkyl-N3-Methyluridine Functionalized Passenger Strand Improves RNAi Activity by Modulating the Thermal Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Chemical and Conformational Diversity of Modified Nucleosides Affects tRNA Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m5U-GEPred: prediction of RNA 5-methyluridine sites based on sequence-derived and graph embedding features - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Application Note & Protocol: Synthesis and Application of 5-Methyluridine-Modified Oligonucleotides

Audience: Researchers, scientists, and drug development professionals.

Introduction: The strategic incorporation of modified nucleosides into oligonucleotides is a cornerstone of modern therapeutic and diagnostic development. 5-Methyluridine (B1664183) (5-Me-U), a naturally occurring modification, offers significant advantages when incorporated into synthetic oligonucleotides. These benefits include enhanced nuclease resistance, increased thermal stability of duplexes, and a reduction in innate immune stimulation, making 5-Me-U-modified oligonucleotides highly valuable for applications such as antisense therapy, siRNA, and aptamers.[1][2] This document provides a detailed protocol for the synthesis, purification, and characterization of 5-methyluridine-modified oligonucleotides using standard phosphoramidite (B1245037) chemistry.

I. Overview of the Synthesis Workflow

The synthesis of 5-methyluridine-modified oligonucleotides is a multi-step process executed through solid-phase synthesis. The workflow begins with the preparation of a 5-methyluridine phosphoramidite monomer, which is then incorporated into a growing oligonucleotide chain on a solid support. Following the completion of the sequence, the oligonucleotide is cleaved from the support, deprotected, and purified to yield the final, high-purity product.

Caption: High-level workflow for modified oligonucleotide synthesis.

Part 1: Protocol for 5-Methyluridine Phosphoramidite Synthesis

The key to incorporating modified bases is the synthesis of the corresponding phosphoramidite building block. This protocol outlines the conversion of 5-methyluridine to its 5'-O-DMT, 2'-O-TBDMS protected phosphoramidite, making it compatible with standard automated RNA synthesis.[3]

Materials:

• 5-Methyluridine

• Dimethoxytrityl chloride (DMT-Cl)

• Tert-butyldimethylsilyl chloride (TBDMS-Cl)

• Silver nitrate (B79036) (AgNO₃)

• Pyridine, Anhydrous

• Dichloromethane (DCM), Anhydrous

• 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite

• N,N-Diisopropylethylamine (DIPEA)

Methodology:

• 5'-O-DMT Protection:

  • Dissolve 5-methyluridine in anhydrous pyridine.

  • Add DMT-Cl in portions while stirring at room temperature.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with methanol (B129727) and concentrate under reduced pressure.

  • Purify the resulting 5'-O-DMT-5-methyluridine by silica (B1680970) gel chromatography.

• 2'-O-TBDMS Protection:

  • Dissolve the 5'-O-DMT-5-methyluridine in anhydrous pyridine.

  • Add AgNO₃ and stir.

  • Add TBDMS-Cl and continue stirring at room temperature, protected from light.

  • Monitor the reaction by TLC.

  • Upon completion, filter the reaction mixture through celite, and concentrate the filtrate.

  • Purify the 5'-O-DMT-2'-O-TBDMS-5-methyluridine product by silica gel chromatography.

• Phosphitylation:

  • Dissolve the doubly protected nucleoside in anhydrous DCM.

  • Add DIPEA and cool the mixture in an ice bath.

  • Slowly add 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench with methanol and concentrate.

  • Purify the final 5'-O-DMT-2'-O-TBDMS-5-methyluridine-3'-O-(β-cyanoethyl-N,N-diisopropyl) phosphoramidite by silica gel chromatography to yield a stable white foam.

Part 2: Protocol for Solid-Phase Oligonucleotide Synthesis

The incorporation of the 5-methyluridine phosphoramidite into an oligonucleotide sequence is performed on an automated DNA/RNA synthesizer. The process follows a four-step cycle for each nucleotide addition.[4][5]

Caption: The four-step cycle of phosphoramidite chemistry.

Methodology:

• Preparation: Dissolve the 5-methyluridine phosphoramidite and standard A, G, C, U phosphoramidites in anhydrous acetonitrile (B52724) to the synthesizer-specified concentration. Install the reagents on an automated DNA/RNA synthesizer.

• Synthesis Initiation: Program the desired oligonucleotide sequence into the synthesizer. The synthesis begins with the first nucleoside pre-attached to a controlled pore glass (CPG) solid support.

• Synthesis Cycle: The synthesizer performs the following steps for each monomer addition:

  • Step 1: Detritylation: The 5'-DMT protecting group is removed from the support-bound nucleoside using an acidic solution, typically dichloroacetic acid (DCA) in DCM, to expose the 5'-hydroxyl group.

  • Step 2: Coupling: The 5-methyluridine phosphoramidite (or a standard phosphoramidite) is activated by a weak acid (e.g., 5-ethylthiotetrazole) and coupled to the free 5'-hydroxyl group of the growing chain.[6] Coupling efficiencies are typically very high (>99%).[7][8]

  • Step 3: Capping: Any unreacted 5'-hydroxyl groups are acetylated ("capped") using acetic anhydride (B1165640) and N-methylimidazole to prevent the formation of deletion-mutant sequences.

  • Step 4: Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester using an iodine solution.

• Chain Elongation: The cycle is repeated until the full-length oligonucleotide is synthesized.

Table 1: Typical Solid-Phase Synthesis Parameters

Step	Reagent/Condition	Typical Duration	Coupling Efficiency
Detritylation	3% Dichloroacetic Acid (DCA) in DCM	60-90 seconds	N/A
Coupling	0.1 M Phosphoramidite, 0.25 M Activator	2-5 minutes	>99%
Capping	Acetic Anhydride / N-Methylimidazole	30-60 seconds	N/A

| Oxidation | 0.02 M Iodine in THF/Pyridine/Water | 30-60 seconds | N/A |

Part 3: Protocol for Cleavage, Deprotection, and Purification

After synthesis, the oligonucleotide must be cleaved from the solid support and all protecting groups removed.[9][10]

Methodology:

• Cleavage and Base Deprotection:

  • Transfer the CPG support to a screw-cap vial.

  • Add a mixture of aqueous ammonia (B1221849) and methylamine (B109427) (AMA) (1:1 v/v).

  • Heat the sealed vial at 65°C for 15-20 minutes. This cleaves the oligonucleotide from the support and removes the cyanoethyl phosphate protecting groups and the acyl protecting groups from the nucleobases.

  • Cool the vial and transfer the supernatant containing the oligonucleotide to a new tube. Evaporate to dryness.

• 2'-O-TBDMS Deprotection:

  • Resuspend the dried oligonucleotide pellet in a solution of triethylamine (B128534) trihydrofluoride (TEA·3HF) in DMSO or NMP.

  • Heat at 65°C for 2.5 hours to remove the 2'-O-TBDMS groups.

  • Quench the reaction by adding a suitable quenching buffer.

• Purification:

  • The crude, deprotected oligonucleotide is typically purified by reverse-phase high-performance liquid chromatography (RP-HPLC) or ion-exchange HPLC.

  • Collect fractions corresponding to the full-length product peak, identified by UV absorbance at 260 nm.

  • Desalt the pooled fractions using a size-exclusion column or ethanol (B145695) precipitation.

  • Lyophilize the final product to a dry, stable powder.

Part 4: Quality Control and Characterization

The identity and purity of the final oligonucleotide product must be confirmed.[11][12]

Methodology:

• Purity Analysis: Purity is assessed using analytical HPLC (ion-exchange or reverse-phase). The chromatogram should show a single major peak corresponding to the full-length product. Purity is calculated as the area of the main peak relative to the total area of all peaks.

• Identity Verification: The molecular weight of the oligonucleotide is confirmed using mass spectrometry, typically Electrospray Ionization (ESI-MS).[13] The observed mass should match the calculated theoretical mass.

• Quantification: The concentration of the oligonucleotide is determined by measuring its UV absorbance at 260 nm (A₂₆₀) using a spectrophotometer.

Table 2: Example QC Data for a 20-mer RNA with one 5-Me-U

Parameter	Result
Sequence	5'- GCA UAC G[5-Me-U]A GCA UAC GAG CU -3'
Theoretical Mass	6357.2 g/mol
Observed Mass (ESI-MS)	6357.5 g/mol

| Purity (HPLC) | >95% |

Applications in Research and Drug Development

The introduction of 5-methyluridine enhances the therapeutic potential of oligonucleotides. In antisense applications, the modified oligonucleotide binds to a target mRNA, sterically blocking translation by the ribosome. This modification improves the stability and reduces the immunogenicity of the drug candidate.[2][14]

Caption: Antisense mechanism using a modified oligonucleotide.

References

• 1. A Study on Synthesis and Upscaling of 2′-O-AECM-5-methyl Pyrimidine Phosphoramidites for Oligonucleotide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cosmobio.co.jp [cosmobio.co.jp]
• 3. Synthesis of N3-Methyluridine- and 2'-O-Alkyl/2'-Fluoro-N3-Methyluridine-Modified Phosphoramidites and Their Incorporation into DNA and RNA Oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of a 2′-Se-Uridine Phosphoramidite and Its Incorporation into Oligonucleotides for Structural Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. twistbioscience.com [twistbioscience.com]
• 9. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. US7655790B2 - Deprotection and purification of oligonucleotides and their derivatives - Google Patents [patents.google.com]
• 11. Advancements in the characterisation of oligonucleotides by high performance liquid chromatography‐mass spectrometry in 2021: A short review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Characterization of synthetic oligonucleotides containing biologically important modified bases by MALDI-TOF mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. anacura.com [anacura.com]
• 14. Design and applications of modified oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Incorporating 5-Methyluridine into Synthetic RNA

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of modified nucleosides into synthetic RNA has become a cornerstone of RNA therapeutics and research. 5-methyluridine (B1664183) (m5U), a naturally occurring modification, offers significant advantages when incorporated into synthetic RNA molecules, such as messenger RNA (mRNA) and self-amplifying RNA (saRNA). These benefits include enhanced RNA stability, reduced activation of the innate immune system, and improved translational efficiency.[1][2][3] This document provides detailed protocols for the two primary methods of incorporating 5-methyluridine into synthetic RNA: enzymatic synthesis via in vitro transcription (IVT) and chemical synthesis using phosphoramidite (B1245037) chemistry.

Method 1: Enzymatic Incorporation of 5-Methyluridine via In Vitro Transcription (IVT)

Enzymatic synthesis using bacteriophage RNA polymerases, such as T7, is the most common method for producing long, modified RNA strands.[4][5][] This process involves the partial or complete substitution of uridine (B1682114) triphosphate (UTP) with 5-methyluridine triphosphate (5mUTP) in the transcription reaction.

Experimental Protocol: In Vitro Transcription with 5mUTP

This protocol is optimized for a standard 20 µL IVT reaction. Reagents should be scaled proportionally for different reaction volumes.

1. DNA Template Preparation:

• A high-quality, linearized DNA template containing a T7 promoter upstream of the desired RNA sequence is required.[5][]

• The template can be a linearized plasmid or a PCR product.[5]

• Ensure complete linearization and purify the DNA template to remove any inhibitors such as RNases, ethanol, or salts.[8]

2. In Vitro Transcription Reaction Setup:

Assemble the following reaction components at room temperature in the specified order. It is crucial to maintain an RNase-free environment.[5][9]

Component	Volume (µL)	Final Concentration	Notes
Nuclease-Free Water	Up to 20	-
10x Transcription Buffer	2	1x	Typically contains Tris-HCl, MgCl2, DTT, and spermidine.[10]
ATP, GTP, CTP (100 mM each)	0.5 each	2.5 mM each
UTP (100 mM)	See Note	Variable	For partial incorporation, create a mix of UTP and 5mUTP.
5mUTP (100 mM)	See Note	Variable	For complete substitution, replace UTP entirely with 5mUTP.[1]
Linearized DNA Template	X	50-100 ng/µL	The optimal amount may vary depending on the template length and purity.
RNase Inhibitor (40 U/µL)	1	2 U/µL	Prevents RNA degradation.[8]
T7 RNA Polymerase	2	-	Use a high-concentration, high-quality enzyme.
Total Volume	20

Note on UTP/5mUTP Ratio: The ratio of UTP to 5mUTP can be adjusted to achieve the desired level of modification. For complete replacement, use 0.5 µL of 100 mM 5mUTP and no UTP. For partial incorporation, the combined volume of UTP and 5mUTP should be 0.5 µL. The optimal ratio may need to be determined empirically for specific applications.

3. Incubation:

• Mix the components gently by pipetting and centrifuge briefly to collect the reaction at the bottom of the tube.

• Incubate at 37°C for 2 to 4 hours. Longer incubation times may not necessarily increase the yield of full-length transcripts.[11]

4. DNase Treatment:

• To remove the DNA template, add 1 µL of RNase-free DNase I to the reaction mixture.

• Incubate at 37°C for 15-30 minutes.[11]

5. Purification of 5-methyluridine Modified RNA:

• The synthesized RNA can be purified using various methods, including:

  • Lithium Chloride (LiCl) Precipitation: Add 0.5 volumes of 7.5 M LiCl and incubate at -20°C for at least 30 minutes. Pellet the RNA by centrifugation, wash with 70% ethanol, and resuspend in nuclease-free water.

  • Column-Based Purification: Several commercial kits are available for the purification of in vitro transcribed RNA. These kits efficiently remove enzymes, unincorporated nucleotides, and salts.

  • Denaturing Polyacrylamide Gel Electrophoresis (PAGE): This method is suitable for obtaining highly pure RNA of a specific size.

6. Quality Control:

• Quantification: Determine the RNA concentration using a spectrophotometer (e.g., NanoDrop).

• Integrity: Assess the integrity and size of the synthesized RNA by running an aliquot on a denaturing agarose (B213101) or polyacrylamide gel.

Quantitative Data on 5-Methyluridine Incorporation

The incorporation of 5-methyluridine can influence the overall yield and properties of the synthetic RNA.

Parameter	Unmodified RNA (UTP)	5-Methyluridine Modified RNA (100% 5mUTP)	Reference(s)
Typical RNA Yield (µg/20µL reaction)	80 - 120	60 - 100	[12]
Translational Efficiency	Baseline	Moderately Enhanced	[4][13]
Immunogenicity	High	Reduced	[1][3]
Stability against Nucleases	Lower	Increased	[1]

Note: Yields and other parameters can vary significantly depending on the specific DNA template, sequence context, and reaction conditions.

Experimental Workflow for Enzymatic Synthesis of 5-Methyluridine RNA

Caption: Workflow for the enzymatic synthesis of 5-methyluridine modified RNA.

Method 2: Chemical Synthesis of 5-Methyluridine Modified RNA Oligonucleotides

For shorter RNA sequences (typically up to 100 nucleotides), solid-phase chemical synthesis using phosphoramidite chemistry is the preferred method. This approach allows for the site-specific incorporation of modified bases with high precision.[14][15]

Experimental Protocol: Solid-Phase RNA Synthesis

This protocol outlines the general steps for incorporating a 5-methyluridine phosphoramidite into an RNA oligonucleotide using an automated synthesizer.

1. Preparation of 5-Methyluridine Phosphoramidite:

• The 5-methyluridine phosphoramidite building block must be synthesized or purchased from a commercial supplier. The synthesis involves protecting the hydroxyl groups of the ribose and the exocyclic amine of the base, followed by phosphitylation.

2. Automated Solid-Phase Synthesis Cycle: The synthesis proceeds in a 3' to 5' direction on a solid support (e.g., controlled pore glass, CPG). Each cycle of nucleotide addition consists of four main steps:

• Step 1: Deblocking (Detritylation): Removal of the 5'-dimethoxytrityl (DMT) protecting group from the support-bound nucleotide using a mild acid (e.g., trichloroacetic acid).

• Step 2: Coupling: The 5-methyluridine phosphoramidite (or any other desired phosphoramidite) is activated and coupled to the free 5'-hydroxyl group of the growing RNA chain.

• Step 3: Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants.

• Step 4: Oxidation: The phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester using an oxidizing agent (e.g., iodine and water).

This cycle is repeated for each nucleotide in the desired sequence.

3. Cleavage and Deprotection:

• After the final synthesis cycle, the oligonucleotide is cleaved from the solid support.

• The protecting groups on the phosphate backbone (e.g., cyanoethyl) and the nucleobases are removed using a basic solution (e.g., a mixture of methylamine (B109427) and ammonia).[16]

• The 2'-hydroxyl protecting groups (e.g., TBDMS) are removed using a fluoride (B91410) reagent (e.g., triethylamine (B128534) trihydrofluoride).[17]

4. Purification of the Modified Oligonucleotide:

• The crude, deprotected oligonucleotide is purified to remove truncated sequences and other impurities. Common purification methods include:

  • High-Performance Liquid Chromatography (HPLC): Provides high-purity oligonucleotides.

  • Polyacrylamide Gel Electrophoresis (PAGE): Suitable for purifying longer oligonucleotides.

5. Quality Control:

• The purity and identity of the final product are confirmed by analytical HPLC and mass spectrometry.

Logical Relationship for Chemical Synthesis

Caption: Logical flow of the solid-phase chemical synthesis cycle for RNA.

Conclusion

The choice between enzymatic and chemical synthesis for incorporating 5-methyluridine into RNA depends on the desired length of the final product and the specific research or therapeutic application. For long RNA molecules like mRNA, in vitro transcription is the method of choice, offering high yields of modified transcripts. For shorter, precisely defined sequences, chemical synthesis provides unparalleled accuracy in the placement of modified bases. Both methodologies are powerful tools for advancing our understanding of RNA biology and developing novel RNA-based technologies.

References

• 1. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Incorporation of 5-methylcytidine alleviates RIG-I-mediated innate immune responses to a self-amplifying RNA vaccine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. RNAT7 < Lab < TWiki [barricklab.org]
• 8. promegaconnections.com [promegaconnections.com]
• 9. In vitro transcription of guide RNAs and 5&#39;-triphosphate removal [protocols.io]
• 10. promega.com [promega.com]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. ozbiosciences.com [ozbiosciences.com]
• 13. Enzymatic Synthesis of Modified RNA Containing 5-Methyl- or 5-Ethylpyrimidines or Substituted 7-Deazapurines and Influence of the Modifications on Stability, Translation, and CRISPR-Cas9 Cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 15. files01.core.ac.uk [files01.core.ac.uk]
• 16. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 17. glenresearch.com [glenresearch.com]

Application Notes and Protocols for the Use of 3-Methyluridine Phosphoramidite in Solid-Phase RNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-methyluridine (B1581624) (m3U) is a naturally occurring modified nucleoside found in various RNA species, including ribosomal RNA (rRNA) and transfer RNA (tRNA).[1] The presence of a methyl group at the N3 position of the uracil (B121893) base can influence RNA structure, stability, and biological function. The incorporation of m3U into synthetic RNA oligonucleotides is of significant interest for therapeutic applications, such as antisense oligonucleotides, siRNAs, and mRNA-based therapeutics, as it can modulate properties like nuclease resistance and interaction with cellular machinery.

These application notes provide a comprehensive guide to the use of 3-methyluridine phosphoramidite (B1245037) in standard solid-phase RNA synthesis. Detailed protocols for the synthesis, deprotection, and purification of m3U-containing oligonucleotides are provided, along with data on the characteristics of the resulting modified RNA.

Key Features of 3-Methyluridine Incorporation

• Compatibility: 3-methyluridine phosphoramidite is fully compatible with standard phosphoramidite chemistry for solid-phase RNA synthesis.[2][3]

• Stability: The modification has a negligible to slightly destabilizing effect on the thermodynamic stability of RNA duplexes, depending on its position within the sequence.[4]

• Biological Relevance: As a natural modification, the inclusion of m3U can be used to study its role in biological processes and to create RNA therapeutics with tailored properties.

Data Presentation

Table 1: Coupling Efficiency

Phosphoramidite	Typical Coupling Efficiency (%)	Standard Coupling Time (s)
Standard (A, C, G, U)	>99%	60 - 180
3-Methyluridine	High (>98% expected)	60 - 180

Note: Coupling efficiency can be influenced by the synthesizer, reagents, and protocol used. It is recommended to monitor coupling efficiency via trityl cation assay.

Table 2: Deprotection Conditions

The deprotection of RNA containing 3-methyluridine can be achieved using standard two-step deprotection protocols. The conditions below are generally applicable.

Step	Reagent	Temperature (°C)	Time	Purpose
1. Cleavage and Base Deprotection	AMA (Ammonium hydroxide/40% Methylamine, 1:1)	65	10 - 15 min	Cleavage from solid support and removal of base and phosphate (B84403) protecting groups.
2. 2'-OH Deprotection	Triethylamine trihydrofluoride (TEA·3HF) in NMP/DMSO	65	2.5 h	Removal of the 2'-hydroxyl protecting group (e.g., TBDMS).

Note: The exact deprotection times may vary depending on the length and sequence of the oligonucleotide and the specific protecting groups used.

Table 3: Thermal Stability of RNA Duplexes Containing 3-Methyluridine

The effect of a single 3-methyluridine incorporation on the thermal stability (Tm) of an RNA duplex is generally modest. The data below is synthesized from various studies and illustrates the typical effect. The actual Tm will depend on the sequence, length, and buffer conditions.

Sequence (5'-3')	Complement (5'-3')	Modification	Tm (°C) - Unmodified	Tm (°C) - Modified	ΔTm (°C)
Example 1	Complementary RNA	Internal m3U	55.0	53.5	-1.5
Example 2	Complementary RNA	Terminal m3U	52.0	52.5	+0.5

Note: Conditions for Tm measurements (e.g., salt concentration) significantly affect the absolute values. The ΔTm provides a more comparable measure of the modification's effect. Some studies indicate that a terminal m3U can have a slight stabilizing effect, potentially through favorable stacking interactions.

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of 3-Methyluridine Containing RNA

This protocol outlines the automated solid-phase synthesis of RNA oligonucleotides incorporating one or more 3-methyluridine residues using standard phosphoramidite chemistry.

Materials:

• DNA/RNA synthesizer

• Controlled Pore Glass (CPG) solid support pre-loaded with the first nucleoside

• Standard RNA phosphoramidites (A, C, G, U)

• 5'-O-DMT-2'-O-TBDMS-3-methyluridine-3'-O-(β-cyanoethyl-N,N-diisopropylamino) phosphoramidite

• Activator solution (e.g., 0.25 M 5-Ethylthio-1H-tetrazole in acetonitrile)

• Capping solution (Cap A: Acetic anhydride/Pyridine/THF; Cap B: N-Methylimidazole/THF)

• Oxidizer solution (Iodine in THF/water/pyridine)

• Deblocking solution (3% Trichloroacetic acid in dichloromethane)

• Anhydrous acetonitrile (B52724)

Procedure:

• Synthesizer Setup: Program the RNA synthesizer with the desired sequence, indicating the position(s) for the incorporation of 3-methyluridine.

• Phosphoramidite Preparation: Dissolve the 3-methyluridine phosphoramidite and standard RNA phosphoramidites in anhydrous acetonitrile to the manufacturer's recommended concentration (typically 0.1 M).

• Synthesis Cycle: The automated synthesis proceeds in a 3' to 5' direction and consists of the following steps for each nucleotide addition:

  • Deblocking: Removal of the 5'-dimethoxytrityl (DMT) group from the support-bound nucleoside with the deblocking solution.

  • Coupling: Activation of the incoming phosphoramidite (standard or 3-methyluridine) with the activator solution and its subsequent coupling to the free 5'-hydroxyl group of the growing RNA chain. A standard coupling time of 120 seconds is generally sufficient.

  • Capping: Acetylation of any unreacted 5'-hydroxyl groups using the capping solution to prevent the formation of deletion mutants.

  • Oxidation: Conversion of the unstable phosphite (B83602) triester linkage to a stable phosphate triester using the oxidizer solution.

• Final Deblocking: After the final coupling cycle, the terminal 5'-DMT group can be either removed on the synthesizer (DMT-off) or left on for purification (DMT-on).

• Cleavage and Deprotection: Proceed to Protocol 2.

Fig. 1: Automated solid-phase RNA synthesis cycle.

Protocol 2: Deprotection of 3-Methyluridine Containing RNA

This protocol describes the cleavage of the synthesized RNA from the solid support and the removal of all protecting groups.

Materials:

• Ammonium hydroxide/40% Methylamine (AMA) solution (1:1, v/v)

• N-Methyl-2-pyrrolidone (NMP) or Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine trihydrofluoride (TEA·3HF)

• Heating block or water bath

• Microcentrifuge tubes

Procedure:

• Cleavage and Base Deprotection: a. Transfer the CPG support with the synthesized RNA to a 2 mL screw-cap tube. b. Add 1 mL of AMA solution. c. Incubate the tube at 65°C for 15 minutes. d. Allow the tube to cool to room temperature. e. Transfer the supernatant containing the RNA to a new tube. f. Dry the RNA solution completely in a vacuum concentrator.

• 2'-Hydroxyl Deprotection: a. To the dried RNA pellet, add 115 µL of anhydrous NMP or DMSO. b. Add 60 µL of triethylamine. c. Add 75 µL of TEA·3HF. d. Vortex the mixture until the pellet is fully dissolved. e. Incubate at 65°C for 2.5 hours.

• Precipitation: a. Cool the reaction mixture on ice. b. Add 25 µL of 3 M sodium acetate (B1210297) (pH 5.2). c. Add 1 mL of n-butanol. d. Vortex thoroughly. e. Precipitate the RNA at -20°C for at least 1 hour. f. Centrifuge at high speed for 30 minutes at 4°C. g. Carefully decant the supernatant. h. Wash the pellet with 70% ethanol (B145695) and air dry. i. Resuspend the purified RNA in an appropriate RNase-free buffer.

Protocol 3: Purification and Analysis of 3-Methyluridine Containing RNA

This protocol describes the purification of the deprotected RNA by High-Performance Liquid Chromatography (HPLC) and subsequent analysis by mass spectrometry.

Materials:

• HPLC system with a suitable reverse-phase column (e.g., C18)

• Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA) in water

• Mobile Phase B: 0.1 M TEAA in 50% acetonitrile

• Mass spectrometer (e.g., ESI-MS or MALDI-TOF)

Procedure:

• HPLC Purification: a. Dissolve the resuspended RNA pellet in Mobile Phase A. b. Inject the sample onto the HPLC column. c. Elute the RNA using a linear gradient of Mobile Phase B. d. Collect the fractions corresponding to the full-length product peak. e. Desalt the collected fractions using a suitable method (e.g., size-exclusion chromatography or ethanol precipitation). f. Lyophilize the purified RNA.

• Mass Spectrometry Analysis: a. Reconstitute a small aliquot of the purified RNA in an appropriate solvent. b. Analyze the sample by mass spectrometry to confirm the molecular weight of the full-length product, including the incorporated 3-methyluridine residue(s). The expected mass increase for each m3U incorporation is 14.07 Da compared to uridine.

Signaling Pathways and Logical Relationships

The incorporation of 3-methyluridine into RNA can influence various biological pathways by altering RNA structure and its interactions with proteins. For instance, in ribosomal RNA, m3U can affect ribosome assembly and function. In therapeutic RNAs, it may modulate interactions with RNA interference machinery or translation factors.

Fig. 2: Workflow for m3U-modified RNA synthesis and analysis.

Fig. 3: Logical relationships of m3U's impact on RNA.

Conclusion

The use of 3-methyluridine phosphoramidite provides a straightforward method to incorporate this natural modification into synthetic RNA oligonucleotides. The compatibility with standard solid-phase synthesis protocols allows for its seamless integration into existing workflows. The resulting modified RNAs can be valuable tools for a wide range of research and therapeutic development applications, enabling the fine-tuning of oligonucleotide properties for enhanced performance. Careful purification and analysis are crucial to ensure the quality and integrity of the final product.

References

• 1. 3-Methyluridine - Wikipedia [en.wikipedia.org]
• 2. Synthesis of N3-Methyluridine- and 2'-O-Alkyl/2'-Fluoro-N3-Methyluridine-Modified Phosphoramidites and Their Incorporation into DNA and RNA Oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Tracking RNA in Cells Using Uridine Analogs

Audience: Researchers, scientists, and drug development professionals.

Introduction: Illuminating RNA Dynamics with Metabolic Labeling

The study of RNA transcription, processing, and decay is fundamental to understanding the regulation of gene expression in various biological contexts, including development, disease, and therapeutic response.[1] Metabolic labeling of RNA with nucleoside analogs offers a robust method to dynamically track the lifecycle of RNA molecules.[1][2] By introducing modified nucleosides to cells, researchers can tag and isolate newly synthesized RNA, providing a snapshot of the active transcriptome.

This document details the application of two widely used uridine (B1682114) analogs, 5-Bromouridine (BrU) and 5-Ethynyluridine (EU) , for tracking nascent RNA.[3] BrU, a halogenated analog, is incorporated into RNA and subsequently detected via immunocapture with specific antibodies.[1][4] EU, an alkyne-modified nucleoside, is incorporated and then detected through a highly specific and efficient bioorthogonal "click" reaction.[5][6] These techniques enable a range of downstream applications, from imaging RNA synthesis in single cells to genome-wide analysis of transcription and decay rates.

Comparative Analysis of Uridine Analogs

Choosing the appropriate uridine analog is critical and depends on the specific experimental goals. BrU is often favored for its lower toxicity in some systems, making it suitable for a broader range of experiments, including in vivo studies.[4] EU, coupled with click chemistry, provides a versatile and highly sensitive detection method that does not rely on antibodies, offering a low-background alternative for imaging and capture applications.[5][7]

Key Differences:

• Detection: BrU is detected by specific antibodies, while EU is detected by a chemical reaction with an azide-containing molecule (e.g., a fluorophore or biotin).[1][5]

• Toxicity: BrU is considered less toxic than other analogs like 4-thiouridine (B1664626) (4sU) and EU, though toxicity is cell-type and concentration-dependent.[4][8] High concentrations of EU can be toxic, particularly in cells with defects in homologous recombination repair.[8][9]

• Applications: BrU is widely used for immunoprecipitation-based techniques like Bru-seq (Bromouridine sequencing) and BRIC-seq (Bromouridine immunoprecipitation chase-deep sequencing).[3] EU is ideal for fluorescence microscopy and nascent RNA capture assays due to the efficiency and specificity of the click reaction.[6][10]

Quantitative Data Summary

The efficiency of labeling and recovery of RNA can vary based on cell type, metabolic activity, and the specific protocol used. The following tables provide typical parameters and expected yields.

Table 1: Typical RNA Yields from Cultured Cells for BrU Labeling

Cell Line	Culture Dish Size	Approximate Cell Number	Total RNA Yield (µg)	Reference
HEK293	10 cm	10 x 10⁶	~250	[4]
HEK293T	10 cm	3.5 x 10⁶ (seeded)	>40	[4][11]

Table 2: Typical Labeling Parameters for Uridine Analogs

Parameter	5-Bromouridine (BrU)	5-Ethynyluridine (EU)	Notes	Reference
Concentration (in vitro)	150 µM - 2 mM	0.5 mM - 5 mM	Dependent on cell type and experimental goals. Lower concentrations are recommended for longer incubations.	[4][5]
Labeling Time (in vitro)	5 min - 12 h	30 min - 24 h	Shorter times are used for nascent transcription analysis, while longer times are suitable for RNA stability studies.	[4][5][10]
Stock Solution	50-100 mM in sterile water, DMSO, or PBS	100-200 mM in DMSO or water	Protect stock solutions from light and store at ≤–20°C.	[1][4][5][12]

Section 1: 5-Bromouridine (BrU) Labeling and Immunoprecipitation

BrU is a halogenated uridine analog that is incorporated into newly transcribed RNA by cellular RNA polymerases.[1] The bromine atom acts as a tag that can be specifically recognized by anti-BrdU/BrU antibodies, allowing for the selective purification of nascent RNA transcripts.[1][3] This method is foundational for techniques like Bru-seq and BRIC-seq, which are used to study transcription dynamics and RNA stability on a genome-wide scale.

Visualizing the BrU Labeling Workflow

The following diagrams illustrate the principle of BrU incorporation and the general experimental workflow for BrU-based nascent RNA analysis.

Caption: Principle of 5-Bromouridine (BrU) metabolic labeling and immunodetection.

References

• 1. benchchem.com [benchchem.com]
• 2. RNA Decay Assay: 5-Ethynyl-Uridine Labeling and Chasing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Interrogating the Transcriptome with Metabolically Incorporated Ribonucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. biocompare.com [biocompare.com]
• 8. Evaluating the Genotoxic and Cytotoxic Effects of Thymidine Analogs, 5-Ethynyl-2′-Deoxyuridine and 5-Bromo-2′-Deoxyurdine to Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluating the Genotoxic and Cytotoxic Effects of Thymidine Analogs, 5-Ethynyl-2'-Deoxyuridine and 5-Bromo-2'-Deoxyurdine to Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. EU-RNA-seq for in vivo labeling and high throughput sequencing of nascent transcripts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. Analysis of Global RNA Synthesis at the Single Cell Level following Hypoxia - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing Aptamer Development: The Role of Methyluridine in Enhancing Selection and Efficacy

For Immediate Release

[City, State] – [Date] – The strategic incorporation of modified nucleotides, particularly methyluridine, is paving the way for a new generation of aptamers with superior stability, binding affinity, and therapeutic potential. These chemically engineered oligonucleotides are overcoming the inherent limitations of their natural counterparts, offering researchers and drug developers powerful new tools for a wide range of applications, from diagnostics to targeted therapies. This application note provides a detailed overview of the use of methyluridine in aptamer selection and development, complete with experimental protocols and comparative data.

Aptamers, short single-stranded DNA or RNA molecules, are selected from vast combinatorial libraries through a process known as Systematic Evolution of Ligands by Exponential Enrichment (SELEX). Their ability to fold into unique three-dimensional structures allows them to bind to specific targets with high affinity and specificity, rivaling that of monoclonal antibodies. However, natural RNA aptamers are susceptible to degradation by nucleases present in biological fluids, a significant hurdle for their in vivo applications.

The introduction of methyluridine, in forms such as 5-methyluridine (B1664183) (m5U) and N1-methylpseudouridine (m1Ψ), has emerged as a key strategy to enhance the druglike properties of aptamers. Methylation at the 5-position of uridine (B1682114) (m5U) is a naturally occurring modification that can improve the thermal stability of nucleic acid duplexes and increase resistance to nuclease degradation. This enhanced stability is crucial for aptamers intended for therapeutic use, as it prolongs their half-life in circulation, allowing for sustained target engagement.

Key Advantages of Methyluridine Modification in Aptamer Development:

• Enhanced Nuclease Resistance: Methylation of uridine residues within an aptamer sequence can sterically hinder the approach of nucleases, significantly increasing the aptamer's stability in serum and other biological matrices.

• Improved Binding Affinity: The methyl group can introduce favorable hydrophobic interactions with the target molecule, potentially leading to a tighter and more specific binding interface. This can result in aptamers with lower dissociation constants (Kd) compared to their unmodified counterparts.

• Increased Structural Stability: The presence of 5-methyluridine can contribute to the overall conformational stability of the aptamer, ensuring that it maintains its active three-dimensional shape required for target recognition.

This application note will delve into the practical aspects of utilizing methyluridine in the aptamer selection process, providing detailed protocols for the enzymatic synthesis of modified RNA libraries and the subsequent modified SELEX procedure.

Application Notes and Protocols

I. Enzymatic Synthesis of a 5-Methyluridine-Containing RNA Library for SELEX

The foundation of a successful modified SELEX experiment lies in the efficient generation of a diverse library of modified oligonucleotides. 5-Methyluridine triphosphate (m5UTP) can be effectively incorporated into RNA transcripts by T7 RNA polymerase, making it a suitable candidate for creating modified aptamer libraries.

Protocol for In Vitro Transcription of a 5-Methyluridine-Modified RNA Library:

• Template DNA Preparation: A single-stranded DNA library consisting of a central random region (typically 20-40 nucleotides) flanked by constant regions for primer annealing is synthesized. The 5' constant region should contain a T7 RNA polymerase promoter sequence.

• PCR Amplification: The single-stranded DNA library is converted to a double-stranded template through PCR amplification using forward and reverse primers complementary to the constant regions.

• In Vitro Transcription Reaction Setup: The following components are combined in a sterile, nuclease-free microcentrifuge tube:

Component	Final Concentration
Double-stranded DNA template	0.5 - 1.0 µM
T7 RNA Polymerase Buffer	1X
ATP, GTP, CTP	7.5 mM each
5-Methyluridine triphosphate (m5UTP)	7.5 mM
T7 RNA Polymerase	0.75 µL (for a 10 µL reaction)
Nuclease-free water	to final volume

• Incubation: The reaction mixture is incubated at 37°C for 4 hours.

• DNase Treatment: To remove the DNA template, the reaction is treated with DNase I.

• Purification: The synthesized 5-methyluridine-modified RNA library is purified using denaturing polyacrylamide gel electrophoresis (PAGE) to ensure size homogeneity.

II. Modified SELEX Protocol for the Selection of 5-Methyluridine-Containing Aptamers

The core principle of modified SELEX is similar to conventional SELEX, with the key difference being the use of a modified RNA library in the selection rounds.

Experimental Workflow for Modified SELEX:

Caption: Modified SELEX workflow for the selection of 5-methyluridine-containing aptamers.

Detailed Protocol Steps:

• Library Preparation: Synthesize the 5-methyluridine-modified RNA library as described in Protocol I.

• Binding Reaction: The purified modified RNA library is renatured by heating and rapid cooling and then incubated with the target molecule in a suitable binding buffer.

• Partitioning: Target-bound RNA molecules are separated from unbound sequences. Common methods include nitrocellulose filter binding, magnetic bead-based separation, or affinity chromatography.

• Washing: The bound complexes are washed to remove non-specifically bound RNA.

• Elution: The bound RNA molecules are eluted from the target.

• Reverse Transcription: The eluted RNA is reverse transcribed into cDNA using a reverse transcriptase.

• PCR Amplification: The cDNA is amplified by PCR to generate a pool of enriched double-stranded DNA.

• Single-Stranded DNA Generation: The double-stranded DNA is converted to single-stranded DNA for the next round of selection or for sequencing.

• Iterative Rounds: Steps 1-8 are repeated for several rounds (typically 8-15), with increasing selection stringency in later rounds, to enrich for high-affinity aptamers.

• Sequencing and Characterization: The enriched DNA pool is sequenced, and individual aptamer candidates are synthesized and characterized for their binding affinity and specificity.

III. Nuclease Stability Assay

To quantify the enhanced stability of methyluridine-modified aptamers, a nuclease stability assay is performed.

Protocol for Nuclease Stability Assay:

• Aptamer Preparation: Synthesize both the 5-methyluridine-modified aptamer and its corresponding unmodified counterpart. Label the 5' end of each aptamer with a fluorescent dye (e.g., FAM).

• Incubation with Serum: Incubate the labeled aptamers in a solution containing a defined percentage of human serum (e.g., 10% or 90%) at 37°C.

• Time Points: Aliquots are taken at various time points (e.g., 0, 1, 4, 8, 24, 48 hours).

• Reaction Quenching: The degradation reaction in each aliquot is stopped by adding a quenching buffer (e.g., formamide (B127407) loading buffer) and heating.

• Gel Electrophoresis: The samples are analyzed by denaturing polyacrylamide gel electrophoresis.

• Visualization and Quantification: The fluorescently labeled aptamers are visualized using a gel imager. The intensity of the full-length aptamer band at each time point is quantified to determine the percentage of intact aptamer remaining. The half-life of each aptamer is then calculated.

Illustrative Nuclease Stability Assay Workflow:

Caption: Workflow for assessing the nuclease stability of modified aptamers.

Quantitative Data and Comparative Analysis

The following table summarizes the expected improvements based on the known effects of similar modifications.

Property	Unmodified RNA Aptamer	5-Methyluridine-Modified RNA Aptamer (Expected)
Binding Affinity (Kd)	Target-dependent (nM to µM range)	Potentially lower (improved) due to favorable interactions
Nuclease Resistance (t1/2 in serum)	Seconds to minutes	Hours to days
Thermal Stability (Tm)	Sequence-dependent	Generally higher

Future Directions

The use of methyluridine in aptamer development is a promising avenue for creating more robust and effective therapeutic and diagnostic agents. Future research will likely focus on:

• Combinatorial Modifications: Exploring the synergistic effects of combining methyluridine with other modifications, such as 2'-fluoro or 2'-amino groups, to further enhance aptamer properties.

• In Vivo SELEX: Directly selecting for methyluridine-modified aptamers in a living organism to isolate candidates that are inherently stable and functional in a complex biological environment.

• Expanded Chemical Diversity: Synthesizing and testing novel methyluridine analogs with different functional groups to expand the chemical space available for aptamer-target interactions.

Application Notes and Protocols for Designing Methyluridine-Modified siRNA to Reduce Off-Target Effects

Audience: Researchers, scientists, and drug development professionals.

Introduction

Small interfering RNAs (siRNAs) are powerful tools for post-transcriptional gene silencing and have significant therapeutic potential.[1][2][3] However, a major challenge in the application of siRNA technology is the occurrence of off-target effects, where the siRNA silences unintended genes, leading to potential misinterpretation of experimental results and unforeseen side effects.[1][4][5] These off-target effects are often mediated by partial complementarity between the siRNA "seed region" (positions 2-8 of the guide strand) and the 3' untranslated region (3' UTR) of unintended messenger RNAs (mRNAs), mimicking the action of endogenous microRNAs (miRNAs).[1][4][6]

Chemical modifications of the siRNA duplex offer a promising strategy to enhance specificity and reduce these off-target effects.[1][7] Among these, the site-specific incorporation of 2'-O-methyl (2'-OMe) uridine (B1682114) has emerged as a particularly effective modification. This modification can destabilize the interaction between the siRNA seed region and partially complementary off-target mRNAs without significantly impacting the silencing of the intended, perfectly matched target.[8][9]

These application notes provide a comprehensive guide to the design and experimental validation of 2'-O-methyluridine-modified siRNAs for researchers aiming to improve the specificity of their RNA interference (RNAi) experiments.

Principle of 2'-O-Methyluridine Modification for Off-Target Reduction

The key to reducing off-target effects with 2'-O-methyl modifications lies in their placement within the siRNA duplex. The "seed region" of the siRNA guide strand is the primary determinant of off-target silencing.[4][6] Introducing a 2'-O-methyl group at position 2 of the guide strand has been shown to be particularly effective.[8] This modification is thought to introduce steric hindrance, which weakens the binding of the siRNA to off-target mRNAs that have only partial complementarity in the seed region.[9] For the intended target, the perfect complementarity along the entire length of the siRNA can overcome this subtle destabilization in the seed region, thus preserving on-target gene silencing.[8]

Data Presentation

Table 1: Effect of 2'-O-Methyl Modification on siRNA On- and Off-Target Activity

siRNA Target	Modification	On-Target Silencing Efficiency (%)	Reduction in Off-Target Transcripts (%)	Reference
MAPK14	2'-O-methyl at position 2 of guide strand	Unaffected	~80%	[8]
Various	2'-O-methyl at positions 1+2 of sense strand and position 2 of guide strand	Unaffected	Significant reduction	[8]
Various	2'-O-methyl modifications in the seed region	Maintained	Up to 80%	[10]

Note: The exact percentage of off-target reduction can vary depending on the siRNA sequence, concentration, and the cell type used.

Table 2: Positional Effects of 2'-O-Methyl Modifications on Silencing Activity

Modification Position (Guide Strand)	Effect on On-Target Silencing	Effect on Off-Target Silencing	Rationale
Position 1	No significant effect	Minimal reduction	Position 1 is less critical for seed region-mediated off-target recognition.
Position 2	Maintained	Significant reduction	Disrupts binding to partially complementary off-target transcripts.[8]
3'-end (4 nucleotides)	Increased	Not the primary site for off-target reduction	Enhances stability of the siRNA duplex.[11]
3'-end (6-10 nucleotides)	Reduced or abolished	Not applicable	Interferes with RISC assembly and activity.[11]

Experimental Protocols

Protocol 1: Design and Synthesis of 2'-O-Methyluridine-Modified siRNA

1. Target Sequence Selection and siRNA Design: a. Identify the target mRNA sequence. b. Use a validated siRNA design algorithm to select several potential siRNA target sequences (typically 19-21 nucleotides in length). c. Apply standard design criteria, such as a GC content of 45-55% and the absence of significant homology to other genes as determined by a BLAST search against the relevant genome database.[12]

2. Introduction of 2'-O-Methyluridine Modifications: a. For each designed siRNA, create a modified version with a 2'-O-methyluridine at position 2 of the guide (antisense) strand. b. As a control, synthesize the unmodified version of the same siRNA sequence. c. Consider synthesizing siRNAs with 2'-O-methyl modifications at other positions (e.g., position 1) as additional controls to demonstrate the position-specific effect.[8] d. The sense (passenger) strand can also be modified, for instance, with 2'-O-methyl groups at positions 1 and 2 to further reduce its potential off-target activity.[8]

3. siRNA Synthesis: a. Chemically synthesize the designed unmodified and 2'-O-methyl-modified RNA oligonucleotides using standard solid-phase phosphoramidite (B1245037) chemistry.[13][14] b. The synthesis can be performed in-house if the necessary equipment is available or outsourced to a commercial provider. c. Following synthesis, deprotect and purify the oligonucleotides by high-performance liquid chromatography (HPLC) to ensure high purity. d. Anneal the sense and antisense strands to form the final siRNA duplexes. e. Verify the integrity and concentration of the siRNA duplexes using spectrophotometry and gel electrophoresis.

Protocol 2: Cell Culture and siRNA Transfection

1. Cell Culture: a. Culture the desired mammalian cell line in the appropriate growth medium supplemented with fetal bovine serum (FBS) and antibiotics. b. Maintain the cells in a humidified incubator at 37°C with 5% CO2. c. Ensure cells are healthy and in the exponential growth phase before transfection.

2. siRNA Transfection: a. Seed the cells in 24-well or 96-well plates at a density that will result in 70-90% confluency at the time of transfection. b. On the day of transfection, prepare the siRNA-lipid complexes. Dilute the siRNA (both unmodified and modified versions) and a suitable transfection reagent (e.g., cationic lipids) separately in serum-free medium. c. Combine the diluted siRNA and transfection reagent, mix gently, and incubate at room temperature for 15-20 minutes to allow complex formation. d. Add the siRNA-lipid complexes to the cells. e. Include appropriate controls: i. Negative control siRNA (a non-targeting sequence). ii. Mock transfection (transfection reagent only). iii. Untreated cells. f. Incubate the cells with the transfection complexes for 24-72 hours before analysis. The optimal incubation time should be determined empirically for the target gene and cell line.

Protocol 3: Quantification of On-Target and Off-Target Gene Expression

1. RNA Extraction: a. After the desired incubation period, lyse the cells directly in the culture plate using a suitable lysis buffer. b. Extract total RNA using a commercial RNA purification kit according to the manufacturer's instructions. c. Quantify the RNA concentration and assess its purity using a spectrophotometer.

2. Gene Expression Analysis by Quantitative Real-Time PCR (qRT-PCR): a. Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit. b. Perform qRT-PCR using primers specific for the on-target gene and a panel of predicted or known off-target genes. c. Use a housekeeping gene (e.g., GAPDH, ACTB) for normalization. d. Calculate the relative gene expression using the ΔΔCt method. e. Compare the silencing of the on-target gene and the off-target genes between cells treated with unmodified and 2'-O-methyl-modified siRNAs.

3. Genome-wide Off-Target Analysis (Microarray or RNA-Seq): a. For a comprehensive assessment of off-target effects, perform microarray analysis or RNA sequencing (RNA-Seq) on RNA samples from cells treated with unmodified and modified siRNAs, as well as control samples.[1][4] b. Analyze the data to identify differentially expressed genes. c. Compare the number and magnitude of off-target gene expression changes induced by the unmodified versus the 2'-O-methyl-modified siRNAs. d. Use bioinformatics tools to analyze the 3' UTRs of downregulated off-target genes for complementarity to the siRNA seed region.[4]

Protocol 4: Functional Assays to Assess Off-Target Phenotypes

1. Phenotypic Analysis: a. Based on the known or predicted functions of the most prominent off-target genes, design and perform relevant functional assays. b. Examples include cell viability assays (e.g., MTT assay), apoptosis assays (e.g., caspase activity assays), or cell cycle analysis.[15] c. Compare the phenotypic outcomes in cells treated with unmodified and 2'-O-methyl-modified siRNAs to determine if the modification reduces off-target-induced cellular phenotypes.

2. Rescue Experiments: a. To confirm that a phenotype is due to an off-target effect, perform a rescue experiment. b. Co-transfect the cells with the siRNA (unmodified or modified) and a plasmid expressing the off-target gene that lacks the siRNA binding site in its 3' UTR. c. If the phenotype is reversed upon expression of the off-target gene, it confirms that the phenotype was indeed caused by the off-target silencing of that gene.

Mandatory Visualizations

Caption: Experimental workflow for validating methyluridine-modified siRNAs.

Caption: Mechanism of reduced off-target effects by 2'-O-methyl modification.

Caption: Signaling pathways of on-target and off-target silencing by siRNA.

References

• 1. Methods for reducing siRNA off-target binding | Eclipsebio [eclipsebio.com]
• 2. iaeng.org [iaeng.org]
• 3. Off Target Effects in small interfering RNA or siRNA [biosyn.com]
• 4. horizondiscovery.com [horizondiscovery.com]
• 5. siRNA Off-Target Effect Assessment - Creative Proteomics [creative-proteomics.com]
• 6. Systematic analysis of off-target effects in an RNAi screen reveals microRNAs affecting sensitivity to TRAIL-induced apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sitoolsbiotech.com [sitoolsbiotech.com]
• 8. Position-specific chemical modification of siRNAs reduces “off-target” transcript silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. selectscience.net [selectscience.net]
• 11. Fluorescence Cross-Correlation Spectroscopy Reveals Mechanistic Insights into the Effect of 2′-O-Methyl Modified siRNAs in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. RNAi Protocol - Creative Biogene [creative-biogene.com]
• 13. Synthesis and Gene Silencing Properties of siRNAs Containing Terminal Amide Linkages - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bitesizebio.com [bitesizebio.com]
• 15. siRNA Off-Target Effects Can Be Reduced at Concentrations That Match Their Individual Potency | PLOS One [journals.plos.org]

Application Notes and Protocols: Investigating the Role of 5-Methyluridine in Enhancing microRNA Stability and Function

For Researchers, Scientists, and Drug Development Professionals

Introduction and Application Notes

MicroRNAs (miRNAs) are short, non-coding RNA molecules that play a pivotal role in post-transcriptional gene regulation. The stability and functional efficacy of these molecules are crucial for their regulatory activity. Chemical modifications of miRNA nucleotides are emerging as a key mechanism for modulating their half-life and target interaction. One such modification of interest is 5-methyluridine (B1664183) (m5U), a post-transcriptional modification found in various RNA species. While the role of m5U in transfer RNA (tRNA) and messenger RNA (mRNA) is increasingly understood, its impact on miRNA biology is an active area of investigation.

These application notes provide a framework for researchers to explore the hypothesis that the incorporation of 5-methyluridine into miRNA sequences can enhance their stability and modulate their gene-silencing function. The protocols outlined below offer a comprehensive workflow, from the synthesis of m5U-modified miRNAs to the quantitative analysis of their stability and functional activity. By systematically applying these methods, researchers can elucidate the therapeutic potential of m5U-modified miRNAs in various disease models.

Data Presentation: Quantitative Analysis of 5-Methyluridine Modified miRNA

To facilitate a clear comparison of the effects of 5-methyluridine modification on miRNA stability and function, it is recommended to organize experimental data in the following tabular formats.

Table 1: miRNA Half-Life Determination via Metabolic Labeling and qRT-PCR

miRNA ID	Modification	Time Point (hours)	Remaining miRNA (%)	Calculated Half-Life (hours)	Standard Deviation
hsa-miR-XXX	Unmodified	0	100
4
8
12
24
hsa-miR-XXX	5-Methyluridine	0	100
4
8
12
24

Table 2: Functional Analysis of miRNA Activity using Luciferase Reporter Assay

miRNA Mimic	Target Reporter Construct	Modification	Relative Luciferase Activity	P-value
Scramble Control	Target-3'UTR	N/A	1.00	N/A
hsa-miR-XXX	Target-3'UTR	Unmodified
hsa-miR-XXX	Target-3'UTR	5-Methyluridine
hsa-miR-XXX	Mutant-3'UTR	Unmodified
hsa-miR-XXX	Mutant-3'UTR	5-Methyluridine

Experimental Protocols

Protocol 1: Synthesis of 5-Methyluridine Modified miRNA Mimics by In Vitro Transcription

This protocol describes the synthesis of miRNA mimics with complete substitution of uridine (B1682114) with 5-methyluridine using in vitro transcription (IVT).[1][2][3][4]

Materials:

• DNA template oligonucleotides (forward and reverse) containing a T7 promoter sequence followed by the miRNA sequence.

• NTP solution (ATP, GTP, CTP)

• 5-methyluridine-5'-triphosphate (m5UTP)

• T7 RNA Polymerase

• RNase Inhibitor

• DNase I (RNase-free)

• Transcription Buffer (5X)

• Silica-based RNA purification columns

• Annealing buffer (e.g., 100 mM potassium acetate, 30 mM HEPES-KOH pH 7.4, 2 mM magnesium acetate)

Procedure:

• Template Design: Design and order complementary DNA oligonucleotides. The forward oligo should contain the T7 promoter sequence (5'-TAATACGACTCACTATAGGG-3') followed by the desired miRNA sequence. The reverse oligo should be the reverse complement.

• Template Annealing: Resuspend the DNA oligos in annealing buffer to a final concentration of 10 µM. Mix equal volumes of the forward and reverse oligos. Heat at 95°C for 5 minutes and then allow to cool slowly to room temperature to form the double-stranded DNA template.

• In Vitro Transcription Reaction Setup: In an RNase-free tube, assemble the following reaction mix on ice:

  • 5X Transcription Buffer: 4 µL

  • 100 mM DTT: 2 µL

  • ATP, GTP, CTP (10 mM each): 2 µL

  • m5UTP (10 mM): 2 µL

  • Annealed DNA Template (1 µM): 1 µL

  • RNase Inhibitor (40 U/µL): 1 µL

  • T7 RNA Polymerase: 2 µL

  • Nuclease-free water: to a final volume of 20 µL

• Transcription: Incubate the reaction at 37°C for 2-4 hours.

• DNase Treatment: Add 1 µL of RNase-free DNase I to the reaction and incubate at 37°C for 15 minutes to digest the DNA template.

• Purification: Purify the transcribed single-stranded miRNA using a silica-based RNA purification kit according to the manufacturer's instructions. Elute the RNA in nuclease-free water.

• Quantification and Quality Control: Determine the concentration of the synthesized RNA using a spectrophotometer. Run an aliquot on a denaturing polyacrylamide gel to verify the size and purity of the transcript.

• Annealing to form miRNA duplex: If a duplex miRNA mimic is required, synthesize the complementary strand similarly and anneal the two strands by mixing them in equimolar amounts in annealing buffer, heating to 95°C for 5 minutes, and slowly cooling to room temperature.

Protocol 2: Determination of miRNA Stability using Metabolic Labeling and qRT-PCR

This protocol allows for the determination of the half-life of m5U-modified miRNAs in cultured cells.[5][6][7][8]

Materials:

• Cultured mammalian cells

• 5-Ethynyluridine (5-EU)

• Complete cell culture medium

• Uridine

• TRIzol reagent or other RNA extraction kit

• Click-iT™ RNA Alexa Fluor™ 488 Imaging Kit (or similar for biotinylation)

• Streptavidin magnetic beads

• miRNA-specific reverse transcription primers (stem-loop primers are recommended for mature miRNAs)[9]

• Reverse transcriptase

• qPCR master mix (SYBR Green or probe-based)[10][11]

• Real-time PCR instrument

Procedure:

• Cell Seeding: Plate cells at an appropriate density to ensure they are in the logarithmic growth phase during the experiment.

• Pulse Labeling: Replace the culture medium with fresh medium containing 0.5 mM 5-Ethynyluridine (5-EU) and incubate for 24 hours to label newly transcribed RNAs.

• Chase: After the pulse period, wash the cells twice with pre-warmed PBS. Replace the 5-EU containing medium with fresh medium containing 5 mM uridine (a 10-fold excess) to chase the labeled RNA.

• Time-Course Collection: Harvest cells at various time points after the start of the chase (e.g., 0, 4, 8, 12, 24 hours). At each time point, lyse the cells directly in the plate using TRIzol or a similar lysis buffer.

• RNA Extraction: Isolate total RNA from the cell lysates according to the manufacturer's protocol.

• Biotinylation of Labeled RNA: Perform a click reaction to attach biotin (B1667282) to the 5-EU labeled RNA.

• Purification of Labeled RNA: Use streptavidin-coated magnetic beads to capture the biotinylated (newly transcribed) RNA. Wash the beads to remove unlabeled RNA. Elute the labeled RNA from the beads.

• Quantitative RT-PCR (qRT-PCR):

  • Perform reverse transcription on the eluted RNA from each time point using miRNA-specific stem-loop primers.

  • Conduct qPCR using a forward primer specific to the miRNA and a universal reverse primer.

  • Use a standard curve to determine the absolute or relative quantity of the specific miRNA at each time point.

• Data Analysis: Plot the amount of the specific miRNA remaining at each time point. Fit the data to a one-phase decay curve to calculate the half-life (t½) of the miRNA.

Protocol 3: Functional Analysis of m5U-Modified miRNA using a Luciferase Reporter Assay

This protocol is used to assess the gene-silencing activity of the m5U-modified miRNA on its target mRNA.[12][13][14][15][16]

Materials:

• HEK293T cells or other suitable cell line

• Dual-luciferase reporter plasmid containing the 3'UTR of the target gene downstream of the luciferase gene

• Control plasmid with a mutated miRNA binding site in the 3'UTR

• Synthesized unmodified and m5U-modified miRNA mimics

• Scrambled negative control miRNA mimic

• Lipofectamine 2000 or other transfection reagent

• Dual-Glo Luciferase Assay System

• Luminometer

Procedure:

• Cell Seeding: The day before transfection, seed HEK293T cells in a 96-well plate at a density of 1 x 10^4 cells per well.

• Co-transfection: On the day of the experiment, co-transfect the cells with the luciferase reporter plasmid (e.g., 100 ng/well) and the miRNA mimic (unmodified, m5U-modified, or scrambled control) at a final concentration of 50 nM.

  • Dilute the plasmid and miRNA mimic in Opti-MEM.

  • Dilute the transfection reagent in a separate tube of Opti-MEM.

  • Combine the diluted DNA/RNA and transfection reagent, mix gently, and incubate for 20 minutes at room temperature.

  • Add the transfection complex to the cells.

• Incubation: Incubate the cells for 24-48 hours at 37°C in a CO2 incubator.

• Luciferase Assay:

  • Remove the culture medium from the wells.

  • Lyse the cells and measure the firefly and Renilla luciferase activities using the Dual-Glo Luciferase Assay System according to the manufacturer's protocol.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Express the results as relative luciferase activity compared to the scrambled control. A significant decrease in luciferase activity for the wild-type 3'UTR reporter in the presence of the miRNA mimic indicates successful targeting. Compare the activity of the unmodified versus the m5U-modified miRNA to assess the impact of the modification.

Protocol 4: Analysis of miRNA Integrity and Stability by Northern Blotting

This classic technique can be used to visualize the miRNA and its degradation products, providing a direct assessment of its stability.[17][18][19][20][21]

Materials:

• Total RNA samples from cells treated with unmodified or m5U-modified miRNAs at different time points after blocking transcription (e.g., with actinomycin (B1170597) D).

• 15% denaturing polyacrylamide gel (containing urea)

• TBE buffer

• Nylon membrane

• UV crosslinker

• Hybridization buffer

• LNA (Locked Nucleic Acid) or DNA oligonucleotide probe complementary to the miRNA, end-labeled with 32P.

• Wash buffers (low and high stringency)

• Phosphorimager screen and scanner

Procedure:

• RNA Gel Electrophoresis: Separate 5-10 µg of total RNA on a 15% denaturing polyacrylamide gel. Run the gel until the bromophenol blue dye reaches the bottom.

• Electrotransfer: Transfer the RNA from the gel to a nylon membrane using a semi-dry or wet transfer apparatus.

• UV Crosslinking: Crosslink the RNA to the membrane using a UV crosslinker.

• Probe Labeling: End-label the LNA or DNA probe with [γ-32P]ATP using T4 polynucleotide kinase.

• Prehybridization and Hybridization: Prehybridize the membrane in hybridization buffer for 1 hour at 37-42°C. Add the radiolabeled probe and hybridize overnight.

• Washing: Wash the membrane with low and high stringency wash buffers to remove the unbound probe.

• Imaging: Expose the membrane to a phosphorimager screen and visualize the bands using a phosphorimager.

• Data Analysis: Quantify the band intensities corresponding to the full-length miRNA at each time point. A slower decrease in band intensity for the m5U-modified miRNA compared to the unmodified version would indicate increased stability.

Visualizations

Caption: Overall experimental workflow for investigating the impact of 5-methyluridine on miRNA.

Caption: Hypothesized mechanism of m5U-mediated enhancement of miRNA function.

Caption: Workflow for miRNA stability analysis using metabolic labeling.

References

• 1. Production of Functional miRNA Mimics Using In Vitro Transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro transcription of modified RNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 4. promegaconnections.com [promegaconnections.com]
• 5. Metabolic Pulse-Chase RNA Labeling for pri-miRNA Processing Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Determining mRNA stability by metabolic RNA labeling and chemical nucleoside conversion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. On the optimal design of metabolic RNA labeling experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. STEM-LOOP RT-qPCR for miRNAS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. miRNA Quantification [qiagen.com]
• 11. miRNA quantification | microRNA profiling [qiagen.com]
• 12. Test MicroRNA Target with in vitro Cell Culture Luciferase Assay Protocol - Creative Biogene [creative-biogene.com]
• 13. Validation of microRNA Target Genes Using Luciferase Reporter assay and Western Blot Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Experimental Validation of MicroRNA Targets: Luciferase Reporter Assay | Springer Nature Experiments [experiments.springernature.com]
• 15. Frontiers | An Optimized Transient Dual Luciferase Assay for Quantifying MicroRNA Directed Repression of Targeted Sequences [frontiersin.org]
• 16. miRNA Luciferase Reporter Assay - Creative Biogene IntegrateRNA [integraterna.creative-biogene.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. High-Resolution Northern Blot for a Reliable Analysis of MicroRNAs and Their Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. bartellab.wi.mit.edu [bartellab.wi.mit.edu]
• 20. biosyn.com [biosyn.com]
• 21. Sensitive and specific detection of microRNAs by northern blot analysis using LNA-modified oligonucleotide probes - PMC [pmc.ncbi.nlm.nih.gov]

Probing RNA-Protein Interactions with Photoreactive Uridine Analogs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing photoreactive uridine (B1682114) analogs, primarily 4-thiouridine (B1664626), for the investigation of RNA-protein interactions. While various modified nucleosides, including 5-methyluridine (B1664183), play crucial roles in RNA biology by influencing RNA structure and protein recognition, the use of photo-crosslinking agents is a direct and powerful method to covalently link RNA to its binding partners for subsequent identification and analysis. This document will focus on the application of 4-thiouridine in the context of Photoactivatable-Ribonucleoside-Enhanced Crosslinking and Immunoprecipitation (PAR-CLIP), a robust technique for transcriptome-wide identification of RNA-binding protein (RBP) binding sites.

Introduction to Photoreactive Uridine Analogs

The study of RNA-protein interactions is fundamental to understanding gene regulation, cellular function, and disease pathogenesis. While standard ultraviolet (UV) crosslinking at 254 nm can be used to create covalent bonds between RNA and proteins, its efficiency is often low.[1][2] To enhance the efficiency and specificity of crosslinking, photoreactive nucleoside analogs, such as 4-thiouridine (4sU) and halogenated uridines (e.g., 5-bromouridine), have been widely adopted.[1] These analogs are incorporated into nascent RNA transcripts in living cells or during in vitro transcription.[3] Upon exposure to longer wavelength UV light (typically 365 nm for 4sU), these modified nucleosides become highly reactive and form covalent crosslinks with interacting amino acid residues of RNA-binding proteins at "zero distance".[2][3]

It is important to distinguish these photo-crosslinking agents from other naturally occurring modified nucleosides like 5-methyluridine (m5U). While m5U is an important post-transcriptional modification that can influence RNA structure and protein interactions, it is not used as a photo-crosslinking agent in the same manner as 4sU.[4][5] Techniques like miCLIP and FICC-seq have been developed to identify m5U sites within RNA, but these methods do not utilize m5U to induce crosslinks.[4]

The key advantage of using 4sU in methods like PAR-CLIP is the introduction of a specific T-to-C transition at the crosslinking site during reverse transcription. This mutational signature allows for the precise, single-nucleotide resolution mapping of RBP binding sites.[6]

Application: PAR-CLIP for Identifying RBP Binding Sites

Photoactivatable-Ribonucleoside-Enhanced Crosslinking and Immunoprecipitation (PAR-CLIP) is a powerful technique to identify the binding sites of a specific RNA-binding protein across the entire transcriptome. The workflow involves the in vivo incorporation of 4-thiouridine, UV crosslinking, immunoprecipitation of the RBP of interest, and high-throughput sequencing of the crosslinked RNA fragments.

Experimental Workflow

Caption: The experimental workflow for Photoactivatable-Ribonucleoside-Enhanced Crosslinking and Immunoprecipitation (PAR-CLIP).

Key Experimental Considerations and Quantitative Data

Parameter	Typical Value/Range	Notes	Reference
4-Thiouridine Concentration	100 µM - 400 µM	Concentration should be optimized for cell type to balance incorporation efficiency and potential cytotoxicity. High concentrations can inhibit rRNA synthesis.	[6][7]
4-Thiouridine Incubation Time	12 - 16 hours	Allows for sufficient incorporation into newly transcribed RNAs.	[6]
UV Crosslinking Wavelength	365 nm	Minimizes damage to non-4sU-containing nucleic acids and proteins compared to 254 nm UV.	[3]
UV Crosslinking Energy	100 - 450 mJ/cm²	Energy should be optimized to maximize crosslinking efficiency while minimizing RNA damage.	[6]
Crosslinking Efficiency	Can exceed 20-50% for specific interactions with 5-bromouridine.	Efficiency varies depending on the RBP, its target RNA, and experimental conditions.	[8]
T-to-C Transition Rate	Variable	This is the key signature for identifying crosslink sites. The frequency depends on the specific RBP and its binding motif.	[6]

Detailed Protocols

Protocol 1: In Vivo Labeling and Crosslinking

• Cell Culture and 4-Thiouridine Labeling:

  • Plate cells to reach 70-80% confluency at the time of harvest.

  • Add 4-thiouridine to the culture medium to a final concentration of 100 µM.

  • Incubate the cells for 12-16 hours. Handle 4sU-containing cultures in the dark as much as possible to prevent premature crosslinking.

• UV Crosslinking:

  • Aspirate the medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Place the cell culture dish on ice and irradiate with 365 nm UV light at an energy of 150 mJ/cm².

  • After crosslinking, harvest the cells by scraping in ice-cold PBS and pellet by centrifugation.

Protocol 2: Immunoprecipitation and RNA Isolation

• Cell Lysis and Partial RNase Digestion:

  • Resuspend the cell pellet in a suitable lysis buffer (e.g., RIPA buffer) and incubate on ice.

  • Briefly sonicate or pass the lysate through a fine-gauge needle to shear genomic DNA.

  • Clarify the lysate by centrifugation.

  • Treat the supernatant with a low concentration of RNase T1 to partially digest the RNA. The extent of digestion needs to be optimized to obtain RNA fragments of a suitable size for sequencing (typically 20-30 nucleotides).

• Immunoprecipitation:

  • Add an antibody specific to the RBP of interest to the lysate and incubate with rotation.

  • Add protein A/G magnetic beads and continue the incubation to capture the antibody-RBP-RNA complexes.

  • Wash the beads extensively with wash buffers of increasing stringency to remove non-specific binders.

• RNA Isolation:

  • After the final wash, resuspend the beads in a buffer containing Proteinase K to digest the RBP and release the crosslinked RNA.

  • Perform phenol-chloroform extraction and ethanol (B145695) precipitation to isolate the RNA fragments.

Protocol 3: cDNA Library Preparation and Sequencing

• Adapter Ligation and Reverse Transcription:

  • Ligate 3' and 5' adapters to the isolated RNA fragments.

  • Perform reverse transcription using a primer complementary to the 3' adapter. It is during this step that the 4-thiouridine crosslink site is often read as a cytosine by the reverse transcriptase, introducing the characteristic T-to-C mutation.

• PCR Amplification and Sequencing:

  • Amplify the cDNA by PCR.

  • Purify the PCR products and subject them to high-throughput sequencing.

Bioinformatic Analysis

Caption: A simplified bioinformatics workflow for analyzing PAR-CLIP sequencing data.

The primary goal of the bioinformatic analysis is to map the sequenced reads back to the reference genome or transcriptome and identify clusters of reads that represent RBP binding sites. Crucially, the analysis pipeline must be configured to identify and quantify T-to-C transitions within these clusters, as these pinpoint the precise location of the RNA-protein crosslink.

Applications in Drug Development

The identification of specific RNA-protein interactions is of significant interest in drug development. By understanding which proteins bind to a particular RNA, researchers can:

• Identify novel drug targets: An RBP that regulates the expression of a disease-associated gene can become a target for therapeutic intervention.

• Develop RNA-targeted therapeutics: Small molecules or antisense oligonucleotides can be designed to disrupt or modulate specific RNA-protein interactions.

• Elucidate mechanisms of action: Understanding how a drug affects the RNA-protein interaction landscape can provide insights into its therapeutic effects and potential off-target effects.

Conclusion

The use of photoreactive uridine analogs, particularly 4-thiouridine in the PAR-CLIP technique, provides a powerful and precise method for studying RNA-protein interactions on a transcriptome-wide scale. The detailed protocols and considerations presented in these application notes are intended to guide researchers in the successful implementation of this technique for basic research and drug discovery applications. While 5-methyluridine is a critical RNA modification, for inducing covalent crosslinks to identify RBP binding sites, 4-thiouridine remains the industry standard.

References

• 1. Detecting RNA-protein interactions by photocross-linking using RNA molecules containing uridine analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. RNA-Protein Photocrosslinking: Site- and sequence-specific Tracking - News Blog - Jena Bioscience [jenabioscience.com]
• 4. RNADSN: Transfer-Learning 5-Methyluridine (m5U) Modification on mRNAs from Common Features of tRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Photoactivatable ribonucleosides mark base-specific RNA-binding sites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4-thiouridine inhibits rRNA synthesis and causes a nucleolar stress response - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A specific, UV-induced RNA-protein cross-link using 5-bromouridine-substituted RNA - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of 5-Methyluridine (m5U) in RNA by Mass Spectrometry

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-methyluridine (B1664183) (m5U), also known as ribothymidine, is a post-transcriptional RNA modification found across all domains of life. It is one of the most common modifications in transfer RNA (tRNA), particularly at position 54 in the T-loop, where it plays a crucial role in tRNA stability and proper folding.[1][2][3][4][5][6] The enzymes responsible for this modification are highly conserved, including TrmA in E. coli and the TRMT2A and TRMT2B homologs in mammals.[1][3] While abundant in tRNA, m5U is also present in other RNA species, such as ribosomal RNA (rRNA) and messenger RNA (mRNA), albeit at much lower levels.[2][7][8] Quantitative analysis of m5U is critical for understanding its role in various biological processes, including the regulation of gene expression, stress responses, and its implication in diseases such as cancer and systemic lupus erythematosus.[1]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for the sensitive and accurate quantification of RNA modifications. This application note provides a detailed protocol for the quantitative analysis of m5U in total RNA using an LC-MS/MS-based approach.

Principle

The method involves the enzymatic hydrolysis of total RNA into its constituent nucleosides. These nucleosides are then separated by reverse-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. Quantification is achieved by comparing the signal intensity of endogenous m5U to that of a stable isotope-labeled internal standard.

Quantitative Data Summary

The abundance of 5-methyluridine varies significantly across different RNA species. The following table summarizes representative quantitative data for m5U levels.

RNA Type	Organism/Cell Line	m5U Abundance (% of Uridine)	Reference
mRNA	Human (hygromycin B treated)	0.003 ± 0.001%	[2]
mRNA	Human (cycloheximide treated)	0.0025 ± 0.0006%	[2]
mRNA	Mammalian	0.2 - 0.6% of total uridines are modified to pseudouridine (B1679824), with m5U and dihydrouridine occurring to a lesser extent.	[8]
tRNA	E. coli	Highly abundant, present in almost all elongator tRNAs at position 54.	[3]
rRNA	Human mitochondria (12S rRNA)	m5U is present at position 429.	[7]

Experimental Protocol

Materials and Reagents

• RNA Isolation: RNA isolation kit (e.g., TRIzol, RNeasy)

• Enzymes:

  • Nuclease P1 (from Penicillium citrinum)

  • Bacterial Alkaline Phosphatase (BAP)

  • Snake Venom Phosphodiesterase (optional, for complete digestion)

• Standards:

  • 5-Methyluridine (m5U) analytical standard

  • Stable isotope-labeled 5-methyluridine (e.g., ¹³C₅,¹⁵N₂-m5U) as an internal standard

• Buffers and Solvents:

  • Nuclease P1 reaction buffer (e.g., 10 mM ammonium (B1175870) acetate (B1210297), pH 5.3)

  • Alkaline phosphatase reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0)

  • LC-MS grade water

  • LC-MS grade acetonitrile (B52724)

  • Ammonium acetate (for mobile phase)

• Equipment:

  • UV-Vis spectrophotometer (for RNA quantification)

  • Heating block or incubator

  • Centrifuge

  • LC-MS/MS system (e.g., Agilent, Sciex, Thermo Fisher) with a reverse-phase C18 column

Procedure

1. RNA Isolation and Quantification:

• Isolate total RNA from cells or tissues using a preferred RNA isolation kit according to the manufacturer's protocol.

• Assess the purity and integrity of the isolated RNA using a UV-Vis spectrophotometer (checking A260/A280 and A260/A230 ratios) and agarose (B213101) gel electrophoresis.

• Accurately quantify the RNA concentration.

2. Enzymatic Digestion of RNA to Nucleosides:

• In a microcentrifuge tube, combine 1-5 µg of total RNA with the stable isotope-labeled m5U internal standard.

• Add nuclease P1 (e.g., 2 units) and the appropriate reaction buffer.

• Incubate at 37°C for 2 hours.

• Add bacterial alkaline phosphatase (e.g., 1 unit) and its corresponding reaction buffer.

• Incubate at 37°C for an additional 2 hours.

• (Optional) For particularly structured RNAs, the addition of snake venom phosphodiesterase can ensure complete digestion.

• Terminate the reaction by adding a final concentration of 10% acetonitrile or by heating at 95°C for 5 minutes.

• Centrifuge the sample to pellet any denatured enzymes and transfer the supernatant containing the nucleosides to an LC-MS vial.

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Inject the digested RNA sample onto a reverse-phase C18 column.

  • Use a gradient elution with mobile phase A (e.g., 5 mM ammonium acetate in water) and mobile phase B (acetonitrile). A typical gradient might start at a low percentage of B, gradually increasing to separate the nucleosides.

• Mass Spectrometry Detection:

  • Perform mass spectrometry in positive ion mode using electrospray ionization (ESI).

  • Set up multiple reaction monitoring (MRM) for the specific precursor-to-product ion transitions of m5U and the internal standard.

    • m5U: The precursor ion will be the protonated molecule [M+H]⁺. The product ion is typically the protonated base.

    • Internal Standard: Monitor the corresponding mass-shifted transitions.

  • Optimize MS parameters such as collision energy and declustering potential for maximum sensitivity.

4. Data Analysis and Quantification:

• Integrate the peak areas for the MRM transitions of both endogenous m5U and the stable isotope-labeled internal standard.

• Calculate the ratio of the peak area of endogenous m5U to the peak area of the internal standard.

• Create a standard curve using known concentrations of the m5U analytical standard spiked with a constant amount of the internal standard.

• Determine the absolute amount of m5U in the sample by comparing the peak area ratio to the standard curve.

• Normalize the amount of m5U to the total amount of uridine (B1682114) or the total amount of RNA used in the assay to express the results as a relative abundance.

Visualizations

Caption: Experimental workflow for the quantitative analysis of m5U in RNA by LC-MS/MS.

Caption: The role of 5-methyluridine (m5U) in tRNA function.

References

• 1. researchgate.net [researchgate.net]
• 2. pnas.org [pnas.org]
• 3. pnas.org [pnas.org]
• 4. Conserved 5-methyluridine tRNA modification modulates ribosome translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemical and Conformational Diversity of Modified Nucleosides Affects tRNA Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Conserved 5-methyluridine tRNA modification modulates ribosome translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Semi-quantitative detection of pseudouridine modifications and type I/II hypermodifications in human mRNAs using direct long-read sequencing - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Methyluridine as a Tool in Drug Discovery for Antiviral Therapies

Introduction

Modified nucleosides are foundational to modern drug development, serving as critical components for creating safer and more potent therapeutic interventions.[1] Among these, derivatives of uridine (B1682114), particularly methylated forms, have emerged as powerful tools in the development of antiviral therapies. This document explores the application of two distinct types of methyluridine analogues in antiviral drug discovery: N1-methylpseudouridine (m1Ψ) as a key component in mRNA-based vaccines and other methylated uridine derivatives as direct-acting antiviral agents.

Part 1: N1-Methylpseudouridine (m1Ψ) in mRNA Antiviral Vaccines

N1-methylpseudouridine (m1Ψ) has been a cornerstone in the success of mRNA vaccines, most notably those developed for COVID-19.[2][3] Its primary role is not to directly inhibit viral replication, but to enable the therapeutic mRNA molecule to function effectively within the host cell by evading the innate immune system and enhancing protein translation.

Mechanism of Action

The host cell possesses pattern recognition receptors (PRRs) such as Toll-like receptors (TLR3, TLR7, TLR8) and cytosolic sensors (RIG-I, MDA-5) that detect foreign RNA, triggering an antiviral interferon response.[4] This response can lead to the degradation of the therapeutic mRNA and a shutdown of protein translation, limiting the vaccine's efficacy.[3][4]

The incorporation of m1Ψ into synthetic mRNA minimizes this immune recognition.[3][5] The methyl group at the N1 position sterically hinders the binding of the mRNA to immune sensors like TLR7.[3][5] By mimicking naturally occurring modifications in mammalian RNA, m1Ψ-containing mRNA is perceived as "self" by the cell, leading to two key benefits:

• Reduced Immunogenicity : It bypasses the activation of innate immune pathways, preventing inflammatory responses and degradation of the mRNA vaccine.[1][2]

• Enhanced Translation : By avoiding the immune-mediated shutdown of protein synthesis, m1Ψ-modified mRNA results in significantly higher and more sustained production of the target viral antigen (e.g., the SARS-CoV-2 spike protein).[4][6]

This dual-action mechanism was critical for achieving the high efficacy rates observed in the Pfizer-BioNTech and Moderna COVID-19 vaccines.[7]

Signaling Pathway: Evasion of Innate Immunity by m1Ψ-mRNA

References

• 1. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Modifications in an Emergency: The Role of N1-Methylpseudouridine in COVID-19 Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines [frontiersin.org]
• 7. The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

challenges in the chemical synthesis of methyluridine phosphoramidites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the chemical synthesis and application of methyluridine phosphoramidites.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges encountered during the synthesis, purification, and use of methyluridine phosphoramidites in solid-phase oligonucleotide synthesis.

1. Synthesis & Purity

Question	Answer & Troubleshooting Steps
Why am I observing low yields during the phosphitylation reaction?	Low yields in the synthesis of the phosphoramidite (B1245037) monomer can stem from several factors: • Moisture Sensitivity: Phosphitylating reagents are extremely sensitive to moisture. Ensure all glassware is rigorously dried and reactions are conducted under an inert atmosphere (e.g., Argon or Nitrogen). All solvents and reagents must be anhydrous.[1][2] • Reagent Quality: The quality of the phosphitylating reagent (e.g., 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite or 2-Cyanoethyl N,N,N',N'-tetraisopropylphosphorodiamidite) is critical. Use fresh or properly stored reagents. • Reaction Time & Temperature: While reactions are often rapid, sterically hindered nucleosides like 2'-O-methyluridine may require longer reaction times or slight adjustments in temperature.[3] Monitor the reaction by TLC or ³¹P NMR to determine the point of completion. • Activator Choice: The choice and stoichiometry of the activator (e.g., Tetrazole, DCI) are crucial. For sterically hindered nucleosides, a stronger activator might be necessary.[][5]
What are the common impurities found in my crude phosphoramidite product?	Impurities can significantly impact subsequent oligonucleotide synthesis and must be removed.[6] Common impurities include: • Unreacted Starting Material: Incomplete reaction leaves residual protected nucleoside. • Hydrolyzed Phosphoramidite: Exposure to moisture during reaction or workup leads to the formation of the corresponding H-phosphonate. • P(V) Species: Over-oxidation of the phosphoramidite can occur. Store amidites under inert gas and at low temperatures (-20°C) to minimize oxidation.[3] • Side-products from Protecting Groups: Residual reagents from protection or deprotection steps can contaminate the product.
What is the most effective method for purifying methyluridine phosphoramidites?	Purification is essential to remove side products and ensure high coupling efficiency.[1][7] • Silica (B1680970) Gel Chromatography: This is the most common method. It's crucial to use a non-acidic mobile phase, typically containing a small amount of a tertiary amine like triethylamine (B128534) (TEA), to prevent the degradation of the acid-sensitive phosphoramidite on the silica gel.[3] • Extraction Processes: For larger scales, multi-stage extraction processes using polar and apolar solvents can effectively separate the desired phosphoramidite from more polar or less polar impurities, offering a scalable alternative to chromatography.[8][9]

2. Oligonucleotide Synthesis & Coupling

Question	Answer & Troubleshooting Steps
My coupling efficiency is low when using a methyluridine phosphoramidite. What is the cause?	Low coupling efficiency is a frequent problem that leads to a higher proportion of truncated sequences in the final oligonucleotide product.[10][11] • Phosphoramidite Quality: The primary cause is often the purity and stability of the phosphoramidite solution. Degradation can occur even during storage on the synthesizer.[3][12] Use freshly prepared/dissolved phosphoramidite or verify the purity of older batches via ³¹P NMR or HPLC. • Activator Issues: Ensure the activator (e.g., Tetrazole, ETT, DCI) is fresh, anhydrous, and used at the correct concentration. For modified or sterically hindered nucleosides like 2'-O-methyluridine, extended coupling times or more potent activators may be required to achieve high efficiency.[][13] • Incomplete Deblocking: The 5'-DMT protecting group from the previous cycle must be completely removed. Inefficient deblocking leaves a capped 5'-OH, preventing coupling. Check the efficiency of your deblocking solution.[14][15] • Moisture: Water contamination in the acetonitrile (B52724) or other reagents will hydrolyze the activated phosphoramidite, preventing coupling. Ensure all reagents and lines are anhydrous.
I am seeing N+1 or other unexpected peaks in my final oligonucleotide analysis. Why?	These impurities can arise from issues with protecting groups or side reactions. • N³-Alkylation: For uridine (B1682114) derivatives, alkylation at the N3 position can be a problem, especially during large-scale synthesis. This can be mitigated by using a protecting group on the N3 position, such as a pivaloyloxymethyl (PivOM) group, particularly when 2'-OH alkylations are performed under basic conditions.[16] • Protecting Group Stability: The choice of protecting groups for the exocyclic amines of other bases in the sequence must be compatible with the deprotection conditions required for the methyluridine modification. Using mild deprotection conditions can prevent unwanted modifications.[13][17]
How can I prevent degradation of my methyluridine phosphoramidite during storage?	Phosphoramidites are sensitive to both moisture and oxidation.[1][3] • Storage Conditions: Store phosphoramidites as a dry powder under an inert atmosphere (Argon) at -20°C.[3] • Solution Stability: Once dissolved in anhydrous acetonitrile for use on a synthesizer, stability decreases. It is best to use solutions within a few days. Some phosphoramidites, especially guanosine, are known to degrade more quickly in solution.[3] On-demand synthesis in a flow system is an advanced strategy to circumvent stability issues entirely.[18]

Quantitative Data Summary

The efficiency of oligonucleotide synthesis is directly correlated with the coupling efficiency of the phosphoramidites used. Below is a summary of typical coupling efficiencies under various conditions.

Parameter	Condition	Result	Purity (OD₂₆₀/₂₈₀)	Yield	Reference
Coupling Efficiency	Optimal, high-purity primers	99.95 - 99.97%	1.84 - 1.85	2440 - 2456 ng/µl	[10]
Coupling Efficiency	Sub-optimal conditions	42 - 68%	1.12 - 1.14	365 - 468 ng/µl	[10]
Coupling Efficiency	m1A phosphoramidite with 1H-tetrazole activator (15 min)	>90%	Not specified	Not specified	[13]
Coupling Efficiency	m1A phosphoramidite with 5-Benzylthio-1H-tetrazole (15 min)	96%	Not specified	Not specified	[13]
Phosphoramidite Stability	Chirally pure methylphosphonate (B1257008) synthons	>95% (fresh) -> <20% (after a few days)	Not specified	Not specified	[12]

Experimental Protocols

Protocol 1: General Phosphitylation of a Protected Methyluridine

This protocol describes the conversion of a 5'-DMT, 2'-O-Me-uridine to its 3'-CE phosphoramidite.

• Preparation: Dry the protected nucleoside (e.g., 5′-O-DMT-2′-O-methyluridine) by co-evaporation with anhydrous toluene (B28343) under reduced pressure. Dissolve the dried nucleoside in anhydrous dichloromethane (B109758) or acetonitrile under an Argon atmosphere.[19]

• Reaction: Cool the solution to 0°C. Add N,N-diisopropylethylamine (DIPEA) followed by the dropwise addition of 2-cyanoethyl N,N-diisopropylchlorophosphoramidite.

• Monitoring: Allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction progress by TLC or ³¹P NMR spectroscopy until the starting nucleoside is consumed.

• Quenching: Quench the reaction by adding a small amount of methanol (B129727) or an aqueous sodium bicarbonate solution.

• Workup & Purification: Dilute the mixture with an organic solvent like ethyl acetate (B1210297) and wash sequentially with saturated aqueous sodium bicarbonate and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a solvent system containing a small percentage (e.g., 0.5-1%) of triethylamine to prevent product degradation.[3]

• Final Product: The purified phosphoramidite should be obtained as a white foam. Dry it thoroughly under high vacuum and store at -20°C under Argon.

Protocol 2: Solid-Phase Oligonucleotide Synthesis Cycle

This outlines the four key steps in a single cycle of oligonucleotide synthesis using phosphoramidite chemistry.[14][15]

• Deblocking (Detritylation): The 5'-hydroxyl group of the nucleoside attached to the solid support is deprotected by treating it with a mild acid, typically a solution of dichloroacetic or trichloroacetic acid in an inert solvent like dichloromethane. This removes the DMT group, preparing it for the next coupling step.[15]

• Coupling: The methyluridine phosphoramidite is activated by an activator (e.g., 1H-tetrazole, DCI) and delivered to the solid support. The activated phosphoramidite reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain, forming a phosphite (B83602) triester linkage.[11][]

• Capping: To prevent unreacted 5'-hydroxyl groups (from incomplete coupling) from participating in subsequent cycles, they are permanently blocked. This is achieved by acetylation using a mixture of acetic anhydride (B1165640) and N-methylimidazole.[11][14]

• Oxidation: The unstable phosphite triester linkage is converted to a stable phosphotriester. This is accomplished by treating the support with an oxidizing solution, typically iodine in a mixture of water, pyridine, and THF.[][15]

• Iteration: This four-step cycle is repeated for each nucleotide to be added to the sequence.

Visualizations

Workflow & Logic Diagrams

Caption: General workflow for methyluridine phosphoramidite synthesis and its use in solid-phase oligonucleotide synthesis.

Caption: Troubleshooting flowchart for low yield issues in modified oligonucleotide synthesis.

References

• 1. 12 most commonly asked questions about phosphoramidites | AxisPharm [axispharm.com]
• 2. Exploring Phosphoramidites: Essential Building Blocks in Modern Chemistry and Biotechnology - Amerigo Scientific [amerigoscientific.com]
• 3. On-demand synthesis of phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Synthesis and Purification Methods of 2'-OMe-rG(ibu) Phosphoramidite - WUHU HUAREN SCIENCE AND TECHNOLOGY CO., LTD. [huarenscience.com]
• 8. Challenges and Solutions in the Scalable Synthesis of Trimer Phosphoramidites for Industrial Applications - WUHU HUAREN SCIENCE AND TECHNOLOGY CO., LTD. [huarenscience.com]
• 9. US7030230B2 - Process of purifying phosphoramidites - Google Patents [patents.google.com]
• 10. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 11. eu.idtdna.com [eu.idtdna.com]
• 12. trilinkbiotech.com [trilinkbiotech.com]
• 13. glenresearch.com [glenresearch.com]
• 14. twistbioscience.com [twistbioscience.com]
• 15. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 16. A Study on Synthesis and Upscaling of 2′-O-AECM-5-methyl Pyrimidine Phosphoramidites for Oligonucleotide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Development of Phosphoramidite Reagents for the Synthesis of Base-Labile Oligonucleotides Modified with a Linear Aminoalkyl and Amino-PEG Linker at the 3′-End - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. US20040082775A1 - Process of purifying phosphoramidites - Google Patents [patents.google.com]

optimizing coupling efficiency of methyluridine during oligonucleotide synthesis

Welcome to the technical support center for optimizing the coupling efficiency of N1-methylpseudouridine (m1Ψ) during oligonucleotide synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common issues encountered during their experiments. Below, you will find a series of frequently asked questions (FAQs) and detailed troubleshooting guides to help you achieve successful synthesis of your modified oligonucleotides.

Frequently Asked Questions (FAQs)

Q1: We are observing a lower-than-expected yield for our N1-methylpseudouridine-containing oligonucleotide. What are the likely causes?

A low yield of the full-length product is often attributed to suboptimal coupling efficiency of the modified phosphoramidite (B1245037). The N1-methyl group on the pseudouridine (B1679824) base can cause steric hindrance, which may impede the coupling reaction compared to standard phosphoramidites. Other common causes include moisture in your reagents or lines, degraded phosphoramidite or activator, and insufficient coupling time.[][2][3]

Q2: How does the coupling efficiency of N1-methylpseudouridine phosphoramidite compare to standard uridine (B1682114) phosphoramidite?

While specific quantitative data can vary based on synthesis platforms and conditions, it is generally expected that sterically hindered phosphoramidites like N1-methylpseudouridine will exhibit slightly lower coupling efficiencies than standard phosphoramidites under identical conditions.[][2] To achieve comparable high efficiencies (>98%), optimization of the standard synthesis protocol is often necessary.

Q3: What is the most critical factor to control for improving coupling efficiency?

The most critical factor is minimizing moisture throughout the synthesis process.[3] Water reacts with the activated phosphoramidite, preventing it from coupling to the growing oligonucleotide chain.[3][4] Ensuring anhydrous conditions for your acetonitrile (B52724) (ACN), activator, and phosphoramidite solutions is paramount.[3]

Q4: Can the choice of activator impact the coupling of N1-methylpseudouridine?

Yes, the choice of activator can have a significant impact. While 1H-tetrazole is a standard activator, more reactive activators like 4,5-dicyanoimidazole (B129182) (DCI) or 5-ethylthio-1H-tetrazole (ETT) are often recommended for sterically demanding phosphoramidites.[2][5] These activators can increase the rate of the coupling reaction, helping to overcome steric hindrance.[5]

Q5: Is it necessary to extend the coupling time for N1-methylpseudouridine?

Extending the coupling time is a common and effective strategy to improve the efficiency for modified phosphoramidites.[6][7] A longer reaction time provides more opportunity for the sterically hindered phosphoramidite to couple to the 5'-hydroxyl of the growing chain. The optimal coupling time should be determined empirically for your specific sequence and synthesizer.

Troubleshooting Guides

Issue: Low Coupling Efficiency of N1-Methylpseudouridine

This guide provides a systematic approach to troubleshooting and resolving low coupling efficiency when incorporating N1-methylpseudouridine into your oligonucleotides.

Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting low coupling efficiency.

Data Presentation

The following table summarizes the expected impact of various parameters on the coupling efficiency of a sterically hindered phosphoramidite like N1-methylpseudouridine compared to a standard uridine phosphoramidite. The efficiency values are illustrative and serve to demonstrate general trends. Actual results may vary.

Parameter	Standard Uridine	N1-Methylpseudouridine (Standard Conditions)	N1-Methylpseudouridine (Optimized Conditions)	Rationale for N1-Methylpseudouridine
Coupling Time	3 minutes	3 minutes	10-15 minutes	Longer time helps overcome steric hindrance from the N1-methyl group.[7]
Activator	0.25 M 1H-Tetrazole	0.25 M 1H-Tetrazole	0.25 M DCI or ETT	More potent activators increase the reaction rate for sterically hindered amidites.[2][5]
Phosphoramidite Conc.	0.1 M	0.1 M	0.1 M - 0.15 M	A slightly higher concentration can help drive the reaction forward.
Solvent Quality	Anhydrous ACN	Anhydrous ACN	Anhydrous ACN (<30 ppm H₂O)	Moisture is detrimental to all phosphoramidite coupling.[3]
Expected Coupling Eff.	>99%	95-97%	>99%	Optimization is key to achieving high efficiency for modified bases.

Experimental Protocols

Protocol 1: Extended Coupling Time for N1-Methylpseudouridine

Objective: To determine the optimal coupling time for N1-methylpseudouridine phosphoramidite to achieve >99% stepwise coupling efficiency.

Methodology:

• Synthesizer Setup: Program the DNA/RNA synthesizer to allow for variable coupling times for a specific phosphoramidite position.

• Reagent Preparation:

  • Use fresh, anhydrous acetonitrile (ACN) with a water content of <30 ppm.

  • Prepare a 0.1 M solution of N1-methylpseudouridine phosphoramidite in anhydrous ACN immediately before use.

  • Use a fresh solution of your chosen activator (e.g., 0.25 M ETT or DCI in ACN).

• Test Sequence Synthesis: Synthesize a short, test oligonucleotide (e.g., a 10-mer) containing at least one N1-methylpseudouridine incorporation.

• Time Course Experiment:

  • Run parallel syntheses where the coupling time for the N1-methylpseudouridine phosphoramidite is set to different durations (e.g., 3, 6, 10, and 15 minutes).

  • Keep all other synthesis parameters constant.

• Analysis:

  • Cleave and deprotect the synthesized oligonucleotides.

  • Analyze the crude product from each synthesis by High-Performance Liquid Chromatography (HPLC) and/or Mass Spectrometry (MS).

  • Quantify the full-length product versus failure sequences (n-1) to determine the coupling efficiency for each time point.

• Optimization: Select the shortest coupling time that consistently provides the desired coupling efficiency (>99%).

Protocol 2: Comparison of Activators for N1-Methylpseudouridine Coupling

Objective: To evaluate the effectiveness of different activators on the coupling efficiency of N1-methylpseudouridine.

Methodology:

• Reagent Preparation:

  • Prepare fresh 0.25 M solutions of the activators to be tested (e.g., 1H-Tetrazole, 5-ethylthio-1H-tetrazole (ETT), and 4,5-dicyanoimidazole (DCI)) in anhydrous ACN.

  • Prepare a fresh 0.1 M solution of N1-methylpseudouridine phosphoramidite in anhydrous ACN.

• Synthesizer Setup:

  • Dedicate separate reagent lines on the synthesizer for each activator solution to avoid cross-contamination.

  • Set a standard coupling time for the experiment (e.g., 6 minutes, based on preliminary tests or literature for modified bases).

• Parallel Synthesis:

  • Synthesize the same test oligonucleotide as in Protocol 1, running a separate synthesis for each activator being tested.

• Analysis:

  • Cleave, deprotect, and analyze the crude product from each synthesis using HPLC and/or MS.

  • Compare the coupling efficiencies achieved with each activator. DCI is noted to increase the rate of coupling compared to tetrazole.[5]

Visualizations

Caption: Factors influencing phosphoramidite coupling efficiency.

References

• 2. researchgate.net [researchgate.net]
• 3. glenresearch.com [glenresearch.com]
• 4. trilinkbiotech.com [trilinkbiotech.com]
• 5. academic.oup.com [academic.oup.com]
• 6. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 7. BJOC - Synthesis and properties of oligonucleotides modified with an N-methylguanidine-bridged nucleic acid (GuNA[Me]) bearing adenine, guanine, or 5-methylcytosine nucleobases [beilstein-journals.org]

troubleshooting low yield of methyluridine-containing RNA in vitro transcription

Welcome to the Technical Support Center for In Vitro Transcription (IVT) of Methyluridine-Containing RNA. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of high-yield, high-quality modified RNA.

Frequently Asked Questions (FAQs)

Q1: Why is my RNA yield unexpectedly low when using N1-methylpseudouridine (m1Ψ)?

A: Low RNA yield in IVT reactions containing N1-methylpseudouridine (m1Ψ) can stem from several factors. While T7 RNA polymerase efficiently incorporates m1Ψ, reaction conditions must be optimized.[][2] Common causes include:

• Suboptimal Reagent Concentrations: The concentrations of DNA template, NTPs (including m1ΨTP), magnesium ions (Mg²⁺), and polymerase are critical.[] An imbalance, such as incorrect Mg²⁺ to NTP ratios, can decrease enzyme performance.[]

• Poor DNA Template Quality: The integrity of the DNA template is paramount. Degraded or fragmented DNA will lead to incomplete transcripts and low yields.[][3] Contaminants from the DNA purification process, such as salts or ethanol (B145695), can also inhibit RNA polymerase.[3]

• RNase Contamination: RNases are ubiquitous and can degrade your synthesized RNA, drastically reducing the final yield.[3][4] It is crucial to maintain an RNase-free environment.[][4]

• Reaction Conditions: Incubation time and temperature play a significant role. While longer reaction times can increase yield, there is a point of diminishing returns.[] For reactions longer than an hour, using an incubator that prevents evaporation is recommended to maintain optimal component concentrations.[5]

• Inefficient RNA Purification: The chosen purification method may not be suitable for your RNA's size or concentration, leading to product loss.[6] For example, LiCl precipitation is less effective for RNAs shorter than 300 bases.[6]

Q2: Can the complete substitution of UTP with m1ΨTP affect transcription efficiency?

A: Yes, while generally well-tolerated by T7 RNA polymerase, the complete substitution of UTP with a modified nucleotide like m1ΨTP can sometimes impact transcription efficiency.[5] However, protocols are specifically formulated to allow for this complete substitution without a significant drop in yield.[][5] Some studies have noted that T7 RNA polymerase exhibits a sequence-dependent bias when incorporating m1ΨTP, meaning the efficiency of incorporation can vary at different points in the RNA sequence.[7][8] If you suspect an issue, it is advisable to run a small-scale control reaction with unmodified UTP to compare yields.

Q3: What is the optimal concentration of magnesium (Mg²⁺) in an IVT reaction with m1Ψ?

A: The optimal Mg²⁺ concentration is critical and is directly linked to the total NTP concentration. Mg²⁺ is an essential cofactor for RNA polymerase.[] Insufficient Mg²⁺ will lower enzyme activity, while excessive levels can lead to the production of undesirable double-stranded RNA (dsRNA) byproducts.[] The ideal concentration must be determined experimentally, but a good starting point is to ensure the Mg²⁺ concentration is slightly higher than the total concentration of all four NTPs (ATP, CTP, GTP, and m1ΨTP).

Q4: How do I know if my DNA template is the source of the problem?

A: Issues with the DNA template are a common cause of IVT failure.[3] Signs of a problematic template include:

• Low or No Yield: If the reaction fails completely or yields are very low, the template quality should be the first suspect.[3]

• Incomplete or Truncated Transcripts: Analyzing the RNA product on a denaturing agarose (B213101) gel can reveal smaller-than-expected RNA species, indicating template degradation or the presence of cryptic termination sites.[][3]

• Inconsistent Results: High variability between reactions can point to inconsistent template quality or concentration.

To troubleshoot, verify the template's integrity via agarose gel electrophoresis and confirm its concentration using a reliable spectrophotometric method. Ensure the template is free of inhibitors by re-precipitating it with ethanol or cleaning it up with a column purification kit.[3]

Q5: What is the best method to purify m1Ψ-containing RNA after transcription?

A: The choice of purification method depends on your downstream application and the scale of your reaction.[6]

• Spin Column Chromatography: This is a widely used and efficient method for removing unincorporated NTPs, enzymes, and the DNA template.[6][9] It is the preferred method for capped RNA and yields high-purity RNA suitable for most applications.[6]

• Lithium Chloride (LiCl) Precipitation: LiCl is effective at removing the majority of unincorporated NTPs and enzymes. However, it is not recommended for RNAs shorter than 300 bases or for dilute RNA solutions (<0.1 mg/ml), as recovery will be poor.[6]

• Phenol-Chloroform Extraction: This method is effective for removing proteins but is more labor-intensive and involves hazardous organic solvents.[6][10]

• Gel Purification: If you require absolutely full-length RNA, for example, for structural studies, purification via denaturing polyacrylamide gel electrophoresis (PAGE) is the most rigorous method.[6]

Troubleshooting Guides

Guide 1: Diagnosing the Cause of Low RNA Yield

This guide provides a systematic approach to identifying the root cause of low RNA yield. Follow the steps in the flowchart below.

References

• 2. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. promegaconnections.com [promegaconnections.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. neb.com [neb.com]
• 6. neb.com [neb.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Nanopore sequencing for N1-methylpseudouridine in RNA reveals sequence-dependent discrimination of the modified nucleotide triphosphate during transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 9. promega.jp [promega.jp]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Purification of Methyluridine-Modified Oligonucleotides

Welcome to the technical support center for the purification of methyluridine-modified oligonucleotides. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the purification of these specialized oligonucleotides.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of methyluridine-modified oligonucleotides.

Question: Why am I seeing low purity of my methyluridine-modified oligonucleotide after HPLC purification?

Answer: Low purity after High-Performance Liquid Chromatography (HPLC) can stem from several factors. The introduction of methyluridine can alter the overall hydrophobicity and charge of the oligonucleotide, potentially causing it to co-elute with impurities.[1][2]

Troubleshooting Steps:

• Optimize the HPLC Method:

  • Gradient Adjustment: For ion-pair reversed-phase (IP-RP) HPLC, try decreasing the slope of the salt gradient to improve the separation between your target oligonucleotide and closely related impurities, such as n-1 shortmers (sequences missing one nucleotide).[2] For anion-exchange (AEX) HPLC, a shallower salt gradient can also enhance resolution.[2][3]

  • Temperature Control: Increasing the column temperature (e.g., to 60°C or higher) can help disrupt secondary structures that might be causing co-elution, leading to sharper peaks and better separation.[2]

  • pH Adjustment: Modifying the pH of the mobile phase can alter the charge characteristics of the oligonucleotide and improve separation, particularly in AEX chromatography.[2] Ensure your column and system are stable at the selected pH.[4]

  • Ion-Pairing Reagent: In IP-RP-HPLC, the choice and concentration of the ion-pairing reagent (e.g., triethylammonium (B8662869) acetate (B1210297) - TEAA) are critical. Experimenting with different reagents or concentrations may be necessary to optimize the separation.[2]

• Assess for Common Impurities: The synthesis of oligonucleotides can generate various impurities, including truncated sequences (shortmers), sequences with incomplete deprotection, and by-products from chemical modifications.[3][5][6][7] The presence of methyluridine does not eliminate these common issues. Mass spectrometry is an invaluable tool for identifying the nature of the impurities.[7]

• Consider Orthogonal Purification: If a single HPLC method is insufficient, employing a second, different purification method can be highly effective.[2] For instance, an initial "trityl-on" purification using IP-RP-HPLC to separate the full-length product from failure sequences can be followed by a second purification step after detritylation.[2] Combining IP-RP-HPLC with AEX-HPLC is a powerful approach to achieving high purity.[2]

Question: My yield of the purified methyluridine-modified oligonucleotide is very low. What are the potential causes and solutions?

Answer: Low recovery of your target oligonucleotide can be frustrating. Several factors throughout the purification process can contribute to this issue.

Troubleshooting Steps:

• Review the Synthesis Efficiency: The overall yield is fundamentally dependent on the efficiency of the oligonucleotide synthesis. Inefficient coupling steps will result in a lower proportion of the full-length product before purification even begins.[]

• Optimize the Purification Protocol:

  • Solid-Phase Extraction (SPE): In SPE, ensure tight control over the pH to guarantee high extraction recovery.[] Inadequate flow of the sample through the sorbent bed can also lead to loss of the oligonucleotide.[10]

  • Polyacrylamide Gel Electrophoresis (PAGE): The elution of the oligonucleotide from the gel slice is a critical step. Ensure complete extraction by using an appropriate elution buffer and allowing sufficient time for diffusion. The "crush and soak" method is commonly used.[11][12]

  • HPLC: Suboptimal conditions can lead to broad peaks, and if fractions are not collected carefully, a significant portion of the product can be lost.

• Prevent Degradation: RNA molecules are susceptible to degradation by RNases. Ensure that all solutions, tubes, and equipment are RNase-free.

• Check for Aggregation: Some oligonucleotide sequences, particularly those with high G and C content, can form secondary structures and aggregates.[4] This can lead to poor peak shape in HPLC and loss of product. Performing purification at an elevated temperature can help to denature these structures.[2]

Frequently Asked Questions (FAQs)

Q1: What is the most suitable purification method for methyluridine-modified oligonucleotides?

A1: The best purification method depends on the length of the oligonucleotide, the required purity level, and the intended application.[6][13]

• High-Performance Liquid Chromatography (HPLC): This is often the preferred method for purifying modified oligonucleotides.[14]

  • Ion-Pair Reversed-Phase (IP-RP) HPLC: Excellent for separating oligonucleotides based on hydrophobicity. It is very effective for purifying modified oligonucleotides.[15][16]

  • Anion-Exchange (AEX) HPLC: Separates oligonucleotides based on the number of negatively charged phosphate (B84403) groups. It is highly effective at resolving different length species.[2][16]

• Polyacrylamide Gel Electrophoresis (PAGE): This method offers high resolution for separating oligonucleotides based on their size, achieving purity levels of 95-99%.[15][17] It is particularly useful for longer oligonucleotides (over 50 bases).[15]

• Solid-Phase Extraction (SPE): This technique provides a rapid way to remove many impurities and can yield higher purity than simple desalting.[][13]

Q2: What are the common impurities found in synthetic oligonucleotides?

A2: During solid-phase synthesis, several types of impurities can be generated:[3][5][6]

• Truncated Sequences (Shortmers): These are oligonucleotides that are shorter than the desired full-length product (e.g., n-1, n-2).[3][18]

• Incompletely Deprotected Oligonucleotides: Residual protecting groups from the synthesis process can remain on the oligonucleotide.[6]

• Modified Oligonucleotides: Side reactions can lead to chemical modifications of the bases or the phosphate backbone.[]

• Small Molecule Impurities: Reagents and by-products from the synthesis, cleavage, and deprotection steps.[6][18]

Q3: How does the methyluridine modification affect the choice of purification strategy?

A3: The methyl group on the uridine (B1682114) base can slightly increase the hydrophobicity of the oligonucleotide. This change in hydrophobicity can be leveraged for purification by IP-RP-HPLC.[1] However, for the most part, the standard purification strategies for oligonucleotides are applicable. The key is to optimize the chosen method to account for any changes in the physicochemical properties of the modified oligonucleotide.

Q4: When is desalting sufficient for purification?

A4: Desalting is the most basic form of purification and removes small molecular weight impurities and chemical residues.[13] It is generally suitable for short, unmodified oligonucleotides (up to 20-35 bases) that will be used in applications where high purity is not critical, such as standard PCR.[13][17] For more sensitive applications or for modified oligonucleotides, a more robust purification method is recommended.[13]

Data Presentation

Table 1: Comparison of Common Purification Methods for Oligonucleotides

Purification Method	Principle of Separation	Typical Purity	Recommended For	Advantages	Disadvantages
Desalting	Size exclusion	Basic	Short oligos (≤35 bases) for non-critical applications like PCR.[17]	Fast and inexpensive.	Does not remove truncated sequences.[6]
Solid-Phase Extraction (SPE)	Hydrophobicity	Moderate	Rapid purification to remove many impurities.[][13]	Faster than HPLC and PAGE.	Lower resolution than HPLC and PAGE.
IP-RP-HPLC	Hydrophobicity	>85%[14][18]	Modified oligonucleotides, large-scale synthesis.[14][18]	High resolution, scalable.[6]	Resolution decreases with oligo length.[18]
AEX-HPLC	Charge	>95%[16]	Unmodified oligos up to 80 bases, separation of different length species.[16]	High resolution for length-based separation.[16]	Can be limited by oligo length.[17]
PAGE	Size and Charge	95-99%[15][17]	Long oligonucleotides (>50 bases), applications requiring the highest purity.[15]	Excellent resolution.[15]	Lower yields, more complex procedure.[17]

Experimental Protocols

Protocol 1: Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) Purification

This protocol provides a general guideline for the purification of methyluridine-modified oligonucleotides using IP-RP-HPLC. Optimization will be required based on the specific oligonucleotide sequence and length.

Materials:

• Crude, deprotected methyluridine-modified oligonucleotide

• Buffer A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0

• Buffer B: Acetonitrile

• HPLC system with a C18 column

• Lyophilizer

Procedure:

• Sample Preparation: Dissolve the crude oligonucleotide in Buffer A.

• Column Equilibration: Equilibrate the C18 column with a low percentage of Buffer B (e.g., 5-10%) in Buffer A.

• Injection: Inject the dissolved oligonucleotide sample onto the column.

• Elution: Elute the oligonucleotide using a linear gradient of Buffer B. A typical gradient might be from 10% to 40% Buffer B over 30-40 minutes. The optimal gradient will need to be determined empirically.

• Fraction Collection: Collect fractions as the oligonucleotide elutes from the column. The full-length product is typically the major peak with the longest retention time.

• Analysis: Analyze the collected fractions for purity using analytical HPLC or mass spectrometry.

• Pooling and Lyophilization: Pool the pure fractions and lyophilize to obtain the purified oligonucleotide as a dry powder.

Protocol 2: Denaturing Polyacrylamide Gel Electrophoresis (PAGE) Purification

This protocol is suitable for obtaining high-purity methyluridine-modified oligonucleotides.

Materials:

• Crude, deprotected methyluridine-modified oligonucleotide

• Denaturing polyacrylamide gel (containing urea)

• 1x TBE buffer (Tris-borate-EDTA)

• Gel loading buffer (containing formamide (B127407) and tracking dyes)

• UV lamp and TLC plate for shadowing

• Sterile scalpel or razor blade

• Elution buffer (e.g., 0.3 M sodium acetate)

• Ethanol (B145695)

Procedure:

• Sample Preparation: Resuspend the crude oligonucleotide in gel loading buffer. Heat the sample to denature any secondary structures.

• Gel Electrophoresis: Load the sample onto the denaturing polyacrylamide gel. Run the gel at a constant voltage until the tracking dyes have migrated an appropriate distance.[19]

• Visualization: Visualize the oligonucleotide bands using UV shadowing.[11][19] Place the gel on a fluorescent TLC plate and illuminate with a handheld UV lamp. The oligonucleotide bands will appear as dark shadows.

• Excision: Carefully excise the band corresponding to the full-length product using a sterile scalpel.[19]

• Elution: Place the gel slice into a microcentrifuge tube. Add elution buffer and incubate to allow the oligonucleotide to diffuse out of the gel matrix. This can be done overnight at a low temperature with rotation.[12]

• Recovery: Separate the elution buffer containing the oligonucleotide from the gel slice.

• Ethanol Precipitation: Precipitate the oligonucleotide from the elution buffer by adding ethanol and salt, followed by centrifugation.

• Washing and Drying: Wash the oligonucleotide pellet with 70% ethanol and air dry.

• Resuspension: Resuspend the purified oligonucleotide in an appropriate RNase-free buffer or water.

Visualizations

Caption: Workflow for IP-RP-HPLC purification of oligonucleotides.

Caption: Troubleshooting logic for low purity in oligonucleotide purification.

References

• 1. waters.com [waters.com]
• 2. benchchem.com [benchchem.com]
• 3. gilson.com [gilson.com]
• 4. atdbio.com [atdbio.com]
• 5. agilent.com [agilent.com]
• 6. Oligonucleotide Purification: Phenomenex [phenomenex.com]
• 7. tsquality.ch [tsquality.ch]
• 10. waters.com [waters.com]
• 11. RNA purification by preparative polyacrylamide gel electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. FAQs - Purification methods - ELLA Biotech [ellabiotech.com]
• 14. Oligonucleotide Purification Methods for Your Research | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. oligofastx.com [oligofastx.com]
• 16. Method of Oligonucleotide Purification [biosyn.com]
• 17. labcluster.com [labcluster.com]
• 18. merckmillipore.com [merckmillipore.com]
• 19. m.youtube.com [m.youtube.com]

Technical Support Center: Degradation Pathways of Methyluridine-Containing RNA

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) regarding the degradation pathways of RNA containing N1-methyluridine (m1U), N3-methyluridine (m3U), and 5-methyluridine (B1664183) (m5U).

Frequently Asked Questions (FAQs)

Q1: What are the known degradation pathways for RNA containing 5-methyluridine (m5U)?

A1: In eukaryotes, the degradation of m5U-containing RNA can be initiated by the catabolism of the 5-methyluridine nucleoside after the RNA molecule is broken down. In the plant Arabidopsis thaliana, a pathway has been identified where 5-methylcytidine (B43896) (m5C) released from nucleic acid turnover is first deaminated by CYTIDINE DEAMINASE to produce 5-methyluridine (m5U). This m5U is then hydrolyzed by NUCLEOSIDE HYDROLASE 1 (NSH1) to thymine (B56734) and ribose.[1] It is hypothesized that a similar pyrimidine (B1678525) catabolism pathway exists in mammals and other eukaryotes to prevent the accumulation of m5U.[1] Additionally, the presence of m5U in RNA, particularly in the T-loop of tRNAs, is known to contribute to RNA stability and structure.[2]

Q2: Is there a direct enzymatic removal (demethylation) pathway for m1U and m3U in RNA?

A2: While direct "erasers" for N1-methyluridine (m1U) and N3-methyluridine (m3U) in RNA have not been definitively identified, members of the AlkB homolog (ALKBH) family of dioxygenases are known to reverse similar modifications.

• For m1U: The human demethylase ALKBH3 is known to remove the methyl group from N1-methyladenosine (m1A) in both mRNA and tRNA.[3][4][5] Given the structural similarity, it is plausible that ALKBH3 or another ALKBH family member could also act on m1U, though this has yet to be experimentally confirmed.

• For m3U: The human demethylase ALKBH1 has been shown to demethylate N3-methylcytidine (m3C) in mRNA.[6][7][8] This suggests a potential parallel mechanism for the removal of the methyl group from m3U by an ALKBH family member. N3-methyluridine is a known modification in ribosomal RNA (rRNA).[9]

Q3: How do methyluridine modifications affect the stability of an RNA molecule?

A3: The effect of methyluridine on RNA stability is context-dependent:

• N1-methylpseudouridine (m1Ψ) , an isomer of m1U, is widely used in mRNA vaccines because it reduces the innate immune response and enhances protein translation.[10][11][12] This modification generally increases the stability of mRNA by making it a poorer substrate for immune sensors that can trigger RNA degradation.[13][14]

• 5-methyluridine (m5U) is known to contribute positively to the stability of RNA structures.[2]

• The impact of N3-methyluridine (m3U) on stability is less clear, but modifications within the body of tRNAs are generally important for proper folding and stability, and improperly modified tRNAs can be targeted for degradation by quality control pathways.[15]

Q4: Can methyluridine modifications interfere with experimental analysis of RNA degradation, such as reverse transcription?

A4: Yes, RNA modifications can affect the efficiency and fidelity of reverse transcriptases (RTs).

• N3-methylcytidine (m3C) , a modification related to m3U, has been shown to induce a G-to-A mutation during reverse transcription with some less faithful RTs, and can even stall higher fidelity RTs.[16] It is possible that m3U could have a similar effect.

• While some studies have shown that 5-methyluridine (m5U) does not significantly affect reverse transcription fidelity, it is always advisable to validate your RT-qPCR assays with in vitro transcribed RNA containing the modification of interest to ensure accurate quantification.[17]

• When performing RT-qPCR to measure the decay of a modified RNA, it is crucial to design primers that avoid the modified site if there is a concern about RT stalling or misincorporation.

Troubleshooting Guides

Issue 1: Low Yield or Degraded RNA During Isolation

Possible Cause	Troubleshooting Step
RNase Contamination	Work in an RNase-free environment. Use certified RNase-free reagents and consumables. Clean work surfaces and equipment with RNase decontamination solutions.[18]
Improper Sample Storage	Flash-freeze samples in liquid nitrogen immediately after collection and store at -80°C. For tissues, consider using an RNA stabilization reagent.[19]
Inefficient Homogenization	Ensure complete lysis of cells or tissues to release RNA and inactivate endogenous RNases. For tissues, homogenize in bursts with rest periods on ice to prevent heating.[19][20]
Incomplete Elution	If using a spin column, ensure the elution buffer is applied directly to the center of the membrane and allow for a sufficient incubation period before centrifugation.[19]

Issue 2: Inconsistent Results in RNA Decay Assays (e.g., RT-qPCR)

Possible Cause	Troubleshooting Step
Effect of Modification on Reverse Transcription	Design primers that flank the modified region to avoid potential stalling or misincorporation by the reverse transcriptase.[16] Validate primer efficiency with both unmodified and modified RNA templates generated by in vitro transcription.
Incomplete Inhibition of Transcription (Pulse-Chase)	Use a well-validated transcription inhibitor at an optimal concentration. Ensure the "chase" with unlabeled nucleosides is in vast excess to effectively stop the incorporation of the labeled nucleoside.
Variability in RNA Input	Accurately quantify the total RNA concentration for each time point and use equal amounts for reverse transcription. Normalize to a stable reference gene that is not affected by the experimental conditions.
Suboptimal qPCR Conditions	Optimize primer concentrations and annealing temperature. Run a melt curve analysis to ensure the amplification of a single product.

Quantitative Data Summary

The half-life of an mRNA can vary significantly depending on the presence of modifications and other regulatory elements. The following table provides a hypothetical comparison of mRNA half-lives to illustrate the potential impact of methyluridine modifications. Actual half-lives are gene and cell-type specific and must be determined experimentally.

mRNA Transcript	Modification Status	Hypothetical Half-life (hours)
Gene X	Unmodified	4
Gene X	Contains m1Ψ	12
Gene Y	Unmodified	8
Gene Y	Contains multiple m6A sites	3[21]
Histone mRNA	Unmodified	<1[22]
Globin mRNA	Unmodified	>24[9]

This table is for illustrative purposes. The presence of m1Ψ generally increases stability, while other modifications like m6A can decrease it. The half-life of any given RNA must be experimentally determined.

Experimental Protocols & Workflows

Key Experimental Methodologies

Below are detailed protocols for key experiments used to study the degradation of RNA containing methyluridine.

This protocol allows for the synthesis of RNA containing specific methyluridine modifications for use in in vitro decay assays or as a standard for RT-qPCR.

Materials:

• Linearized plasmid DNA or PCR product with a T7 or SP6 promoter upstream of the sequence of interest.

• Nuclease-free water

• 5x Transcription Buffer

• NTP mix (ATP, CTP, GTP)

• N1-methyluridine-5'-Triphosphate (m1UTP), N3-methyluridine-5'-Triphosphate (m3UTP), or 5-methyluridine-5'-Triphosphate (m5UTP)

• UTP (for partial substitution)

• T7 or SP6 RNA Polymerase

• RNase Inhibitor

• DNase I, RNase-free

Procedure:

• Assemble the transcription reaction at room temperature in the following order:

  • Nuclease-free water to a final volume of 20 µL

  • 4 µL of 5x Transcription Buffer

  • 2 µL of 100 mM DTT

  • A mixture of NTPs and the desired methyluridine-TP. For complete substitution, replace UTP entirely with the modified UTP. For partial incorporation, use a defined ratio of modified UTP to UTP.

  • 1 µg of linearized DNA template

  • 1 µL of RNase Inhibitor

  • 2 µL of T7 or SP6 RNA Polymerase

• Mix gently and incubate at 37°C for 2-4 hours.[]

• Add 1 µL of DNase I and incubate at 37°C for 15 minutes to remove the DNA template.

• Purify the RNA using a column-based kit or phenol-chloroform extraction followed by ethanol (B145695) precipitation.

• Assess RNA integrity and concentration using gel electrophoresis and spectrophotometry.

This assay measures the stability of a modified RNA in the presence of a cell extract.

Materials:

• In vitro transcribed, purified RNA (modified or unmodified)

• Cytoplasmic cell extract (e.g., S100 fraction)

• Deadenylation buffer

• Nuclease-free water

• RNA loading dye

• Urea-polyacrylamide gel

Procedure:

• Prepare the decay reactions on ice. For each time point, combine:

  • 10 µL of cytoplasmic extract

  • 2 µL of 5x deadenylation buffer

  • ~50 fmol of the RNA substrate

  • Nuclease-free water to a final volume of 20 µL

• Incubate the reactions at 37°C.

• At each time point (e.g., 0, 15, 30, 60, 120 minutes), stop the reaction by transferring the tube to ice and adding a stop buffer/proteinase K solution.

• Extract the RNA from each time point using phenol-chloroform extraction and ethanol precipitation.

• Resuspend the RNA in loading dye, denature at 65°C, and resolve on a urea-polyacrylamide gel.

• Visualize the RNA by autoradiography (if radiolabeled) or Northern blotting. The rate of disappearance of the full-length RNA band indicates its stability.

This method measures the decay rate of a specific RNA within cells.

Materials:

• Cell culture

• Labeling medium containing a modified nucleoside (e.g., 4-thiouridine, 4sU)

• Chase medium containing a high concentration of unlabeled uridine

• Reagents for RNA extraction and RT-qPCR

Procedure:

• Pulse: Incubate cells with the labeling medium containing 4sU for a defined period (e.g., 2-4 hours) to label newly transcribed RNA.[4]

• Chase: Remove the labeling medium, wash the cells with PBS, and add the chase medium containing a high concentration of unlabeled uridine. This is time point 0.

• Collect cell samples at various time points during the chase (e.g., 0, 1, 2, 4, 8 hours).[4]

• Extract total RNA from each sample.

• The labeled (newly transcribed) RNA can be separated from the unlabeled (pre-existing) RNA, or methods like Roadblock-qPCR can be used which specifically quantify the decay of the pre-existing, unlabeled RNA population.

• Perform RT-qPCR for the gene of interest and a stable reference gene.

• Calculate the amount of the target RNA remaining at each time point relative to time 0 and the reference gene. Plotting these values over time will allow for the calculation of the RNA half-life.

Visualizations

Degradation and Salvage Pathway for 5-Methyluridine (m5U)

Caption: Catabolic pathway for 5-methyluridine derived from RNA turnover.

Hypothesized Direct Demethylation Pathway for m1U and m3U

Caption: Hypothesized direct demethylation of m1U and m3U in RNA by ALKBH enzymes.

Experimental Workflow: Pulse-Chase Analysis

Caption: Workflow for determining RNA half-life using a pulse-chase experiment.

References

• 1. Assessment of Modulation of Protein Stability Using Pulse-chase Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The emerging role of RNA modifications in the regulation of mRNA stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. themoonlab.org [themoonlab.org]
• 4. benchchem.com [benchchem.com]
• 5. Multi-substrate selectivity based on key loops and non-homologous domains: new insight into ALKBH family - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Human AlkB Homolog ABH8 Is a tRNA Methyltransferase Required for Wobble Uridine Modification and DNA Damage Survival - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Substrate specificities of bacterial and human AlkB proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. neb.com [neb.com]
• 9. Messenger RNA Half-Life Measurements in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. N1-methylpseudouridine mRNA modification enhances efficiency and specificity of gene overexpression by preventing Prkra-mediated global translation repression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. N1-methylpseudouridine mRNA modification enhances efficiency and specificity of gene overexpression by preventing Prkra-mediated global translation repression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. N1-Methylpseudouridine - Wikipedia [en.wikipedia.org]
• 13. Pseudouridine and N1-methylpseudouridine as potent nucleotide analogues for RNA therapy and vaccine development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Influence of N1-Methylpseudouridine in Guide RNAs on CRISPR/Cas9 Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Base modifications affecting RNA polymerase and reverse transcriptase fidelity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Modifications to toxic CUG RNAs induce structural stability, rescue mis-splicing in a myotonic dystrophy cell model and reduce toxicity in a myotonic dystrophy zebrafish model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. bitesizebio.com [bitesizebio.com]
• 20. mpbio.com [mpbio.com]
• 21. Settling the m6A debate: methylation of mature mRNA is not dynamic but accelerates turnover - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Off-Target Effects of 2'-O-Methyluridine Modified siRNA

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize off-target effects of siRNA modified with 2'-O-methyluridine (2'-OMe-U).

Frequently Asked Questions (FAQs)

Q1: What are off-target effects of siRNA, and why are they a concern?

Q2: How does incorporating 2'-O-methyl (2'-OMe) modifications in siRNA help reduce off-target effects?

A2: Incorporating 2'-O-methyl modifications, particularly at specific positions within the siRNA seed region, can significantly reduce off-target effects.[1][7] The 2'-OMe modification is thought to reduce off-target silencing by creating steric hindrance, which weakens the binding affinity between the siRNA seed region and partially complementary off-target mRNAs.[7] This modification can decrease the number of off-target transcripts and the magnitude of their regulation without significantly impacting the silencing of the intended target.[1]

Q3: At which position should the 2'-O-methyl modification be placed for optimal reduction of off-target effects?

Q4: Will 2'-O-methyl modifications affect my on-target silencing efficiency?

A4: When placed strategically, 2'-O-methyl modifications can reduce off-target effects without significantly compromising on-target silencing activity.[1][4] However, excessive modification can negatively impact the siRNA's ability to be loaded into the RNA-induced silencing complex (RISC) or to effectively cleave the target mRNA.[4][8] It is crucial to limit the modifications to key positions, such as position 2 of the guide strand, to maintain potent on-target knockdown.

Q5: Besides 2'-O-methyl modifications, what other strategies can I use to minimize off-target effects?

A5: Several strategies can be employed to minimize off-target effects:

• Use the lowest effective concentration: Titrating your siRNA to the lowest concentration that still provides sufficient on-target knockdown can significantly reduce off-target effects.[3]

• Pooling siRNAs: Using a pool of multiple siRNAs targeting different regions of the same mRNA can reduce the concentration of any single siRNA, thereby minimizing the impact of its unique off-target signature.[4][9]

• Careful siRNA design: Utilize design algorithms that predict and minimize potential off-target binding.[4]

• Perform rescue experiments: To confirm that the observed phenotype is due to on-target gene silencing, co-transfect a plasmid expressing the target mRNA with silent mutations that prevent siRNA binding.[10]

• Use multiple siRNAs: Confirm your results with at least two different siRNAs targeting the same gene to ensure the observed phenotype is not due to an off-target effect of a single siRNA.[4]

Troubleshooting Guides

Problem 1: High degree of off-target gene downregulation observed in microarray or RNA-seq analysis.

Possible Cause	Recommended Solution
High siRNA concentration	Perform a dose-response experiment to determine the lowest siRNA concentration that achieves desired on-target knockdown while minimizing off-target effects.[3] Start with a concentration as low as 1 nM.
Sequence-specific off-target effects	- Redesign the siRNA using an algorithm that screens for potential off-target binding sites. - Use a pool of 3-4 different siRNAs targeting the same gene to dilute the off-target effects of any single siRNA.[4][9] - Confirm the phenotype with at least two independent siRNAs.[4]
Passenger strand activity	Ensure your siRNA is designed to favor the loading of the guide strand into RISC. Chemical modifications on the passenger strand can also help to reduce its off-target activity.[2]
Inappropriate control siRNA	Use a validated negative control siRNA with a scrambled sequence that has no known homology to any gene in the organism being studied.

Problem 2: On-target silencing is successful, but a cellular phenotype is observed that is inconsistent with the known function of the target gene.

Possible Cause	Recommended Solution
Off-target effect mimicking the phenotype	- Perform a rescue experiment by co-transfecting a plasmid expressing the target gene (with silent mutations to prevent siRNA binding). If the phenotype is rescued, it is likely an on-target effect. If not, it is likely an off-target effect.[10] - Validate the phenotype using a different gene silencing technology, such as CRISPR-Cas9.
Perturbation of a signaling pathway by an off-target effect	- Analyze the off-target gene list from a microarray or RNA-seq experiment for genes known to be involved in relevant signaling pathways. - Use pathway analysis software to identify signaling pathways that may be affected by the off-target gene silencing.

Problem 3: Reduced on-target silencing efficiency after incorporating 2'-O-methyl modifications.

Possible Cause	Recommended Solution
Excessive modification of the siRNA duplex	Limit 2'-O-methyl modifications to position 2 of the guide strand, as this has been shown to be effective in reducing off-target effects without significantly impacting on-target activity.[1] Avoid extensive modifications throughout the siRNA duplex.[4]
Modification at a critical position for RISC loading or activity	Consult literature and manufacturer guidelines for optimal placement of 2'-O-methyl modifications. Avoid modifications at the 5' end of the guide strand as this can interfere with RISC loading.[8]
Poor quality of modified siRNA	Ensure the modified siRNA is of high purity and has been correctly synthesized and annealed. Consider obtaining the modified siRNA from a reputable supplier.

Quantitative Data Summary

The following tables summarize the quantitative effects of 2'-O-methyl modifications on siRNA on- and off-target silencing from published studies.

Table 1: Effect of 2'-O-Methyl Modification at Position 2 of the Guide Strand on Off-Target Silencing

siRNA Target	Mean Reduction in Off-Target Silencing	Reference
MAPK14	Significant reduction at all doses (p = 0.004)	[1]
Various Targets	Average reduction of ~80%	[2]

Table 2: Impact of 2'-O-Methyl Modification on On-Target Silencing

siRNA Target	Effect on On-Target Silencing	Reference
MAPK14	Minimally affected over a wide dose range	[1]
MPHOSPH1	Minimally affected over a wide dose range	[1]
Various Targets	Silencing of perfectly matched targets was unaffected	[1]

Experimental Protocols

Protocol 1: Luciferase Reporter Assay for Quantifying Off-Target Effects

This protocol allows for the quantitative assessment of off-target effects by cloning the 3' UTR of a potential off-target gene downstream of a luciferase reporter gene.

Materials:

• HeLa cells (or other suitable cell line)

• 24-well culture plates

• Lipofectamine 2000 (or other suitable transfection reagent)

• pGL3-Control vector (Promega) encoding firefly luciferase

• psiCHECK-2 vector (Promega) containing the 3' UTR of the potential off-target gene downstream of the Renilla luciferase gene

• Modified and unmodified siRNAs

• Dual-Luciferase Reporter Assay System (Promega)

• Luminometer

Procedure:

• Cell Seeding: 24 hours before transfection, seed HeLa cells in 24-well plates at a density of 1 x 10^5 cells/well.[11]

• Transfection:

  • For each well, prepare a mix of siRNA (final concentration of 5-50 nM), 100 ng of pGL3-Control vector, and 10 ng of the psiCHECK-2 vector containing the off-target 3' UTR.[11]

  • In a separate tube, dilute Lipofectamine 2000 in Opti-MEM I Reduced Serum Medium according to the manufacturer's instructions.

  • Combine the nucleic acid mix with the diluted Lipofectamine 2000 and incubate for 20 minutes at room temperature to allow complex formation.

  • Add the transfection complex to the cells.

• Incubation: Incubate the cells for 24-48 hours at 37°C in a CO2 incubator.

• Cell Lysis: After incubation, wash the cells with PBS and lyse them using 1x Passive Lysis Buffer.[11]

• Luciferase Assay:

  • Transfer the cell lysate to a luminometer plate.

  • Measure firefly and Renilla luciferase activities sequentially using the Dual-Luciferase Reporter Assay System and a luminometer.[11]

• Data Analysis:

  • Normalize the Renilla luciferase activity to the firefly luciferase activity for each sample to control for transfection efficiency.

  • Calculate the relative luciferase activity by comparing the normalized activity of siRNA-treated samples to a negative control (e.g., scrambled siRNA). A decrease in relative luciferase activity indicates an off-target effect.

Protocol 2: Whole-Transcriptome Analysis (Microarray or RNA-Seq) to Identify Off-Target Effects

This protocol provides a global view of gene expression changes following siRNA transfection, allowing for the identification of off-target effects.

Materials:

• Cells of interest

• Modified and unmodified siRNAs

• Transfection reagent

• RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen)

• Microarray platform or RNA-sequencing service

• Data analysis software

Procedure:

• siRNA Transfection: Transfect cells with the modified or unmodified siRNA at the desired concentration. Include a negative control siRNA and a mock-transfected control.

• RNA Extraction: At 48 hours post-transfection, harvest the cells and extract total RNA using a commercial kit according to the manufacturer's protocol. Ensure the RNA is of high quality (RIN > 8).

• Microarray Analysis or RNA-Sequencing:

  • Microarray: Hybridize the labeled cRNA to a microarray chip. Scan the chip and extract the raw data.

  • RNA-Sequencing: Prepare a cDNA library from the extracted RNA and perform high-throughput sequencing.

• Data Analysis:

  • Normalize the expression data.

  • Identify differentially expressed genes between the siRNA-treated samples and the negative control.

  • Perform a seed region analysis to identify transcripts with complementarity to the siRNA seed region among the downregulated genes. This will help distinguish potential off-target effects from other downstream effects of on-target silencing.

  • Utilize pathway analysis tools to understand the biological implications of the off-target gene silencing.

Visualizations

Caption: The RNAi pathway showing on- and off-target silencing mechanisms.

Caption: Experimental workflow for assessing siRNA off-target effects.

Caption: Disruption of a signaling pathway by an siRNA off-target effect.

References

• 1. Position-specific chemical modification of siRNAs reduces “off-target” transcript silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. horizondiscovery.com [horizondiscovery.com]
• 3. researchgate.net [researchgate.net]
• 4. Methods for reducing siRNA off-target binding | Eclipsebio [eclipsebio.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Fluorescence Cross-Correlation Spectroscopy Reveals Mechanistic Insights into the Effect of 2′-O-Methyl Modified siRNAs in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reducing off-target effects in RNA interference experiments [horizondiscovery.com]
• 10. researchgate.net [researchgate.net]
• 11. The siRNA Off-Target Effect Is Determined by Base-Pairing Stabilities of Two Different Regions with Opposite Effects - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Impact of Methyluridine on RNA Secondary Structure Prediction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with RNA secondary structure prediction for sequences containing N1-methylpseudouridine (m1Ψ).

Frequently Asked Questions (FAQs)

Q1: Why are my standard RNA folding predictions inaccurate for m1Ψ-containing RNA?

Standard RNA secondary structure prediction algorithms, like those based on the Turner energy model, are parameterized for the four canonical RNA bases (A, C, G, U). N1-methylpseudouridine (m1Ψ) has different thermodynamic properties, leading to inaccuracies in folding predictions. Specifically, m1Ψ enhances base stacking interactions and can increase the stability of RNA duplexes compared to uridine.[1] Using default parameters will likely result in a predicted structure that does not reflect the true, more stable conformation of the m1Ψ-modified RNA.

Q2: My prediction software gives an "unrecognized nucleotide" error. How can I fix this?

This error occurs because the software's default alphabet is limited to A, C, G, and U. To resolve this, you need to use a version of the software that supports modified nucleosides and correctly format your input sequence to denote m1Ψ.

• For ViennaRNA Package (version 2.6.0 and later): You can represent m1Ψ with a specific character (e.g., 'P' for pseudouridine (B1679824), for which parameters might be adapted for m1Ψ, or another designated character if using custom parameters) and provide a corresponding energy parameter file in JSON format.[2][3][4]

• For RNAstructure: This software allows for the inclusion of modified bases by treating them as constraints, such as forcing them to be unpaired by using lowercase letters in the input sequence.[5][6] More recent versions may offer more direct support for modified nucleotide parameters.

Q3: How does m1Ψ affect the stability of an RNA duplex?

N1-methylpseudouridine generally increases the thermodynamic stability of an RNA duplex compared to a duplex containing uridine. This stabilization is context-dependent, influenced by the neighboring bases. The methyl group of m1Ψ enhances base stacking interactions.[1]

Quantitative Impact of m1Ψ on Duplex Stability

Nearest-Neighbor Pair	ΔΔG°₃₇ (kcal/mol) vs. U	Reference
5'-Cm1ΨG/3'-GAC-5'	-0.5 to -1.5	[7]
5'-Gm1ΨC/3'-CAG-5'	-0.5 to -1.5	[7]
Internal m1Ψ-A pair	Varies by context, generally stabilizing	[8]

Note: The exact thermodynamic parameters can vary depending on the experimental or computational method used for their determination. The values above represent an approximate range of stabilization.

Troubleshooting Guides

Issue 1: Inaccurate secondary structure prediction with energy minimization algorithms (e.g., RNAfold, RNAstructure).

Cause: The prediction algorithm is using standard Turner energy rules which do not account for the increased stability conferred by m1Ψ.

Solution:

• Use Software that Supports Modified Bases: Ensure you are using a recent version of a software package like ViennaRNA (v2.6.0+) that allows for the inclusion of custom energy parameters.[2][4][7]

• Provide Custom Energy Parameters for m1Ψ:

  • For ViennaRNA , create a JSON file containing the thermodynamic parameters for m1Ψ. You can either use published parameters or estimate them based on available data. The software will then use these parameters to correct the free energy calculations for loops containing m1Ψ.[2][4][9]

  • For RNAstructure , you can apply constraints based on experimental data (like SHAPE) to guide the folding algorithm.[5][9][10]

Logical Workflow for Incorporating m1Ψ Parameters in ViennaRNA

Caption: Workflow for predicting RNA secondary structure with m1Ψ using ViennaRNA.

Issue 2: SHAPE-MaP data for my m1Ψ-containing RNA shows unexpected mutation patterns.

Cause: N1-methylpseudouridine can be misread by reverse transcriptase (RT) during the mutational profiling step of SHAPE-MaP, leading to mutations in the resulting cDNA that are not due to SHAPE reagent modification. This can create a high background signal and complicate the interpretation of reactivity data.[8]

Troubleshooting Steps:

• Analyze the No-Reagent Control: Carefully examine the mutation rates in your negative control (DMSO or no-reagent) sample. A higher-than-expected mutation rate at m1Ψ positions indicates RT-induced errors.[11]

• Choose an Appropriate Reverse Transcriptase: The fidelity of the reverse transcriptase can influence the rate of m1Ψ-induced mutations. Some studies suggest that certain RT enzymes may have lower error rates at modified bases.[12][13]

• Background Subtraction: Ensure that your data analysis pipeline properly subtracts the background mutation rates from the no-reagent control from the mutation rates in the SHAPE-modified sample.

• Interpret Reactivity with Caution: Be aware that high reactivity at m1Ψ sites might be a combination of backbone flexibility and RT-induced errors. Correlate SHAPE data with other experimental methods or computational predictions using appropriate parameters.

(Note: The energy values are illustrative and should be replaced with experimentally or computationally derived parameters.)

2. Run RNAfold with the Custom Parameters:

• Use the RNAfold command-line tool.

• Use the --paramFile option to specify your JSON parameter file.

• Ensure your input FASTA sequence uses the one_letter_code you defined in the JSON file to represent m1Ψ.

Command-line Example:

Logical Diagram of Parameter Integration

Caption: Process for integrating custom m1Ψ parameters into ViennaRNA.

References

• 1. Selective 2′-hydroxyl acylation analyzed by primer extension and mutational profiling (SHAPE-MaP) for direct, versatile and accurate RNA structure analysis | Springer Nature Experiments [experiments.springernature.com]
• 2. RNA Secondary Structure Analysis Using RNAstructure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TBI - ViennaRNA Package 2 [tbi.univie.ac.at]
• 4. Modified RNAs and predictions with the ViennaRNA Package - PMC [pmc.ncbi.nlm.nih.gov]
• 5. RNA Secondary Structure Analysis Using RNAstructure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medium.com [medium.com]
• 7. Changelog — ViennaRNA Package [tbi.univie.ac.at]
• 8. N1-methylpseudouridine found within COVID-19 mRNA vaccines produces faithful protein products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RNAstructure GUI Help -- Tips and Techniques [rna.urmc.rochester.edu]
• 10. RNAstructure Tutorials - Using SHAPE Data [rna.urmc.rochester.edu]
• 11. SHAPE-Map [illumina.com]
• 12. N1-methyl-pseudouridine is incorporated with higher fidelity than pseudouridine in synthetic RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Assessing RNA Polymerase Fidelity with Methyluridine Triphosphate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the fidelity of RNA polymerases when using methyluridine triphosphate (m¹ΨTP and m⁵UTP). This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is RNA polymerase fidelity and why is it important when using modified nucleotides like methyluridine triphosphate?

A1: RNA polymerase fidelity refers to the accuracy with which the enzyme selects the correct nucleotide for incorporation into a growing RNA strand, based on the DNA template. When using modified nucleotides such as N¹-methyl-pseudouridine triphosphate (m¹ΨTP) or 5-methyluridine (B1664183) triphosphate (m⁵UTP), it is crucial to assess fidelity to ensure that the modification does not lead to an unacceptable increase in transcription errors. High-fidelity synthesis is essential for the therapeutic efficacy and safety of mRNA-based drugs and vaccines.

Q2: How does the incorporation of methyluridine affect the measured error rate?

A2: The impact of methyluridine on the error rate depends on the specific modification and the RNA polymerase used. For instance, N¹-methyl-pseudouridine (m¹Ψ) has been shown to be incorporated with higher fidelity than pseudouridine (B1679824) (Ψ) by T7 RNA polymerase.[1] In contrast, 5-methyluridine (m⁵U) did not significantly change the combined fidelity of T7 RNA polymerase and reverse transcriptase in one study.[2]

Q3: My sequencing results show a high error rate. What are the potential sources of these errors?

A3: High error rates in fidelity assays can stem from several sources. It's important to remember that the measured error rate is often a combination of errors from both the RNA polymerase during transcription and the reverse transcriptase during cDNA synthesis.[3][4] Other factors include the quality of the DNA template, the purity of the nucleotide triphosphates (NTPs), and potential issues during library preparation and sequencing.

Q4: Can I distinguish between errors made by the RNA polymerase and the reverse transcriptase?

A4: Yes, it is possible to distinguish between these errors. One common method involves sequencing both the first and second strands of the cDNA. Errors present in both strands likely originated from the RNA polymerase (or are shared by both enzymes), while errors found only in the second strand are attributable to the reverse transcriptase during second-strand synthesis.[3][4]

Troubleshooting Guides

This section provides solutions to common problems encountered during RNA polymerase fidelity assays with methyluridine triphosphate.

Problem	Potential Cause	Troubleshooting Steps
Low RNA Yield during In Vitro Transcription	1. Suboptimal reaction conditions.2. Degraded DNA template or NTPs.3. Inactive T7 RNA Polymerase.	1. Ensure all reagents are thawed and mixed properly at room temperature to avoid precipitation of spermidine.[5]2. Verify the integrity of your linearized DNA template on an agarose (B213101) gel. Use fresh, high-quality NTPs.3. Use a fresh aliquot of T7 RNA polymerase.
High Variability in Fidelity Measurements	1. Inconsistent experimental setup.2. Pipetting errors.3. Contaminants in the reaction.	1. Standardize all reaction components and incubation times.2. Use calibrated pipettes and ensure accurate dispensing of all reagents.3. Purify the DNA template and ensure all solutions are free from nucleases and other contaminants.
Low Quality PacBio Sequencing Data (e.g., low P1 reads, short read lengths)	1. Underloading or overloading of the SMRT Cell.2. Poor sample quality (e.g., fragmented DNA, contaminants).	1. Adjust the on-plate concentration (OPLC) of your library. Underloading (low P1) requires a higher OPLC, while overloading (which can shorten read lengths) requires a lower OPLC.[6]2. Ensure your final library is free of contaminants and degradation by performing quality control checks before sequencing.[6]
Unexpected Types of Errors (e.g., high rate of a specific substitution)	1. Intrinsic property of the modified nucleotide.2. Sequence context-dependent effects.	1. Some modified nucleotides may be more prone to certain types of misincorporation. For example, pseudouridine has been shown to increase the rate of specific substitution errors.[3]2. Analyze the sequence context surrounding the errors to identify any potential hotspots or sequence-specific effects.

Quantitative Data Summary

The following tables summarize the combined error rates of T7 RNA polymerase and ProtoScript II reverse transcriptase with different uridine (B1682114) analogs.

Table 1: Combined First-Strand Error Rates with Uridine Analogs

Uridine Analog	RNA Polymerase	Reverse Transcriptase	Combined Error Rate (errors/base)	Reference
Uridine (unmodified)	T7	ProtoScript II	6.0 ± 1.1 x 10⁻⁵	[1]
Pseudouridine (Ψ)	T7	ProtoScript II	1.9 ± 0.4 x 10⁻⁴	[1]
N¹-methyl-pseudouridine (m¹Ψ)	T7	ProtoScript II	9.9 ± 3.0 x 10⁻⁵	[1]

Table 2: Effect of 5-methyluridine (m⁵U) on Fidelity

A study using a PacBio SMRT sequencing-based assay found that replacing UTP with 5-methyluridine triphosphate (m⁵UTP) during in vitro transcription with T7 RNA polymerase did not lead to a statistically significant change in the total first-strand error rate compared to unmodified RNA.[2][7]

Experimental Protocols

Protocol 1: In Vitro Transcription with T7 RNA Polymerase and m¹ΨTP or m⁵UTP

This protocol is adapted from standard T7 RNA polymerase transcription protocols and is suitable for generating RNA containing methyluridine for fidelity assessment.

Materials:

• Linearized plasmid DNA template with a T7 promoter (0.5-1 µg/µL)

• T7 RNA Polymerase (e.g., NEB HiScribe™ T7 High Yield RNA Synthesis Kit)

• 10X Reaction Buffer

• ATP, GTP, CTP Solution (100 mM each)

• UTP or modified UTP solution (m¹ΨTP or m⁵UTP, 100 mM)

• RNase Inhibitor

• DNase I (RNase-free)

• Nuclease-free water

Procedure:

• Thaw all reagents on ice, except for the 10X Reaction Buffer, which should be thawed at room temperature. Vortex and centrifuge briefly to collect contents.[5]

• Assemble the transcription reaction at room temperature in the following order (for a 20 µL reaction):

  • Nuclease-free water to 20 µL

  • 10X Reaction Buffer: 2 µL

  • ATP, GTP, CTP (100 mM each): 2 µL of each

  • UTP or modified UTP (100 mM): 2 µL

  • Linearized DNA template (0.5 µg): 1 µL

  • RNase Inhibitor: 1 µL

  • T7 RNA Polymerase Mix: 2 µL

• Mix thoroughly by gentle pipetting. Centrifuge briefly to collect the reaction at the bottom of the tube.

• Incubate at 37°C for 2 hours. For shorter transcripts (<300 nt), the incubation time can be extended to 4-16 hours.

• (Optional) To remove the DNA template, add 1 µL of DNase I and incubate at 37°C for 15 minutes.

• Purify the RNA using a suitable RNA cleanup kit (e.g., MEGAclear™ Transcription Clean-Up Kit) or via phenol/chloroform extraction followed by ethanol (B145695) precipitation.[3][8]

• Assess the quality and quantity of the synthesized RNA using a Bioanalyzer and a spectrophotometer.[7]

Protocol 2: RNA Polymerase Fidelity Assay using PacBio SMRT Sequencing

This protocol outlines the general workflow for assessing RNA polymerase fidelity using single-molecule sequencing.

Workflow:

• In Vitro Transcription: Synthesize unmodified and modified RNA using the protocol described above.

• cDNA Synthesis (First Strand): Use the synthesized RNA as a template for reverse transcription to generate the first strand of cDNA. A high-fidelity reverse transcriptase is recommended.

• Second Strand Synthesis: Synthesize the second strand of cDNA.

• Library Preparation: Prepare the double-stranded DNA for PacBio sequencing by ligating SMRTbell adaptors.

• SMRT Sequencing: Sequence the prepared library on a PacBio sequencing platform.

• Data Analysis:

  • Generate high-accuracy consensus sequences for both the first and second strands.

  • Align the sequences to the known reference sequence.

  • Identify errors in the first strand by comparing the cDNA to the reference sequence. These represent the combined errors of the RNA polymerase and reverse transcriptase.[7]

  • Identify errors in the second strand by comparing it to the first strand. These represent errors made solely by the reverse transcriptase during second-strand synthesis.[4]

  • Calculate the error rates (substitutions, insertions, deletions) by dividing the number of errors by the total number of bases sequenced.[7]

Visualizations

Caption: Workflow for assessing RNA polymerase fidelity with methyluridine triphosphate.

Caption: Troubleshooting logic for high error rates in fidelity assays.

References

• 1. N1-methyl-pseudouridine is incorporated with higher fidelity than pseudouridine in synthetic RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. neb.com [neb.com]
• 3. Base modifications affecting RNA polymerase and reverse transcriptase fidelity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. neb.com [neb.com]
• 5. RNAT7 < Lab < TWiki [barricklab.org]
• 6. manuals.plus [manuals.plus]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. josephgroup.ucsd.edu [josephgroup.ucsd.edu]

Technical Support Center: Managing Unwanted Methyluridine (m⁵U) Modifications in RNA

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the presence of unwanted 5-methyluridine (B1664183) (m⁵U) modifications in RNA.

Frequently Asked Questions (FAQs)

Q1: What is 5-methyluridine (m⁵U) and where is it found?

A1: 5-methyluridine (m⁵U), also known as ribothymidine, is a common post-transcriptional modification found in various RNA molecules, most ubiquitously in the T-loop of transfer RNAs (tRNAs) across bacteria and eukaryotes.[1] It is also found in ribosomal RNA (rRNA).[1] The modification is introduced by specific enzymes called tRNA-specific methyltransferases.[2][3] While essential for the proper structure and function of these non-coding RNAs, its presence in other RNA species, such as messenger RNA (mRNA), can be unintended and problematic for certain experimental applications.[2][3]

Q2: Can I enzymatically remove 5-methyluridine (m⁵U) from my RNA sample?

A2: Currently, there are no well-established "eraser" enzymes that specifically and efficiently remove the methyl group from m⁵U in a targeted manner, unlike the reversible demethylation of N6-methyladenosine (m⁶A) by enzymes like FTO and ALKBH5.[2][4][5] The removal of m⁵U from RNA is primarily associated with RNA turnover and degradation pathways within the cell.[2][3][5] Therefore, direct enzymatic removal of unwanted m⁵U from an isolated RNA sample is not a standard laboratory procedure.

Q3: Why can't FTO or ALKBH5 be used to remove m⁵U?

A3: The enzymes FTO and ALKBH5 are part of the AlkB family of nonheme Fe(II)/2-oxoglutarate-dependent oxygenases and exhibit high specificity for the N6-methyladenosine (m⁶A) modification.[6][7][8][9] Their catalytic mechanism is tailored to recognize and demethylate m⁶A.[7][10][11] They do not possess the catalytic activity to remove the methyl group from the carbon at position 5 of the uridine (B1682114) base.

Q4: If I can't remove m⁵U, what are my options for dealing with unwanted modifications?

A4: Since direct removal is not feasible, the strategy shifts to prevention and management:

• In Vitro Transcription: If your RNA is generated by in vitro transcription, you can control the input nucleotides. Using standard UTP instead of modified versions will prevent the incorporation of m⁵U.

• Cellular RNA: If you are working with RNA isolated from cells, it is not possible to prevent the natural occurrence of m⁵U in tRNAs and rRNAs. For mRNA-focused studies, purification methods that enrich for polyadenylated mRNA can help reduce the abundance of tRNAs and rRNAs, which are major sources of m⁵U.

• Downstream Application Considerations: Depending on your downstream application, the presence of m⁵U may or may not be detrimental. It is crucial to understand the tolerance of your specific experimental system to this modification.

Q5: How does the cell handle the turnover of m⁵U-containing RNA?

A5: In organisms like Arabidopsis thaliana, the degradation of RNA containing 5-methylcytidine (B43896) (m⁵C) can lead to the formation of 5-methyluridine (5mU). This 5mU is then hydrolyzed by enzymes like NUCLEOSIDE HYDROLASE 1 (NSH1) into thymine (B56734) and ribose as part of the pyrimidine (B1678525) catabolism pathway.[2][3][5] This indicates that the cell degrades the entire nucleoside rather than just removing the methyl group from the intact RNA polymer.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Unexpected results in downstream applications (e.g., reverse transcription, sequencing, translation).	The presence of m⁵U in your RNA sample might be interfering with enzyme function or base pairing.	- Confirm the presence and abundance of m⁵U using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).- If using cellular RNA, enrich for your RNA of interest (e.g., poly(A) selection for mRNA) to reduce contamination from m⁵U-rich tRNAs and rRNAs.- For in vitro transcribed RNA, ensure that only the canonical UTP was used during synthesis.
Low yield after RNA purification.	This is a general RNA purification issue and not specific to m⁵U. Common causes include RNase contamination, incorrect buffer preparation, or incomplete elution.	- Work in an RNase-free environment.- Ensure all buffers are prepared correctly and that ethanol (B145695) is thoroughly mixed with the sample and binding buffer before loading onto the column.- Make sure the elution buffer is applied directly to the center of the column matrix for complete saturation.[12]
RNA degradation observed on a gel.	RNase contamination or improper sample handling and storage are the most likely culprits.	- Use RNase-free tubes, tips, and reagents.- Store purified RNA at -70°C.- Avoid repeated freeze-thaw cycles.[13]
Poor performance of RNA in downstream enzymatic reactions.	Carryover of ethanol or salts from the purification process can inhibit enzymes.	- Ensure the column tip does not touch the flow-through during wash steps.- Perform an additional centrifugation step to remove any residual wash buffer before elution.[12]

Comparative Data on Enzymatic RNA Demethylation

While direct enzymatic removal of m⁵U is not established, it is useful for researchers to understand the efficiency of enzymatic demethylation for other RNA modifications like m⁶A. The following table summarizes the activity of FTO and ALKBH5 on m⁶A-containing RNA substrates.

Enzyme	Substrate	Incubation Time & Temperature	Demethylation Efficiency	Reference
FTO	m⁶A-containing ssRNA/ssDNA	3 hours at room temperature	Complete conversion of m⁶A to A	[14]
ALKBH5	m⁶A-containing ssRNA	Overnight at 16°C	Complete demethylation	[14]
ALKBH5	m⁶A-containing ssRNA	2.5 hours at room temperature	~40% demethylation	[14]
ALKBH5	m⁶A oligo (10 µM) with 3.5 µM ALKBH5	10 minutes at room temperature	>98% demethylation	[10]
FTO	m⁶A oligo (10 µM) with 5 µM FTO	60 minutes at 37°C	hm⁶A is the major product, with slow conversion to A	[10]

Experimental Protocols

As direct removal of m⁵U is not a standard procedure, we provide a detailed protocol for an analogous process: the in vitro demethylation of m⁶A by the FTO enzyme. This serves as a reference for how enzymatic manipulation of RNA modifications is performed.

Protocol: In Vitro Demethylation of m⁶A-containing RNA by FTO RNA Demethylase

This protocol is adapted from established methods for FTO-mediated demethylation.[14][15]

Materials:

• m⁶A-containing RNA

• FTO RNA Demethylase

• 5X FTO Reaction Buffer (e.g., 250 mM HEPES pH 7.0)

• (NH₄)₂Fe(SO₄)₂·6H₂O (Ammonium iron(II) sulfate (B86663) hexahydrate)

• α-ketoglutarate (αKG)

• L-ascorbic acid

• Nuclease-free water

• EDTA

• RNA Cleanup Kit

Procedure:

• Reaction Setup: In a nuclease-free tube, assemble the following reaction mixture on ice. The final volume is typically 50-100 µL.

  • m⁶A-containing RNA (e.g., 1 nmol)

  • 5X FTO Reaction Buffer (to a final concentration of 1X)

  • FTO Enzyme (e.g., 0.2 molar equivalents to RNA)

  • (NH₄)₂Fe(SO₄)₂·6H₂O (to a final concentration of ~280-300 µM)

  • α-ketoglutarate (to a final concentration of 300 µM)

  • L-ascorbic acid (to a final concentration of 2 mM)

  • Nuclease-free water to the final volume.

• Incubation: Mix the components gently by pipetting and incubate the reaction at 37°C for 1-3 hours.

• Reaction Quenching: Stop the reaction by adding EDTA to a final concentration of 5 mM and heating at 95°C for 5 minutes.

• RNA Purification: Purify the demethylated RNA using an RNA cleanup kit according to the manufacturer's instructions to remove the enzyme and reaction components.

• Analysis: The efficiency of demethylation can be assessed by methods such as LC-MS/MS analysis of digested nucleosides.

Important Considerations:

• Ensure the RNA substrate is free of EDTA before starting the reaction, as it will chelate the iron cofactor and inhibit FTO activity.[15]

• Prepare fresh working solutions of the cofactors, especially the iron(II) solution, as it can oxidize over time.[15]

Visualized Workflows and Pathways

Diagram 1: Management Strategy for Unwanted m⁵U Modifications

This diagram outlines the logical workflow for a researcher encountering potentially unwanted m⁵U modifications.

Caption: Decision workflow for managing unwanted m⁵U in RNA samples.

Diagram 2: Comparison of RNA Demethylation Pathways

This diagram illustrates the difference between the reversible demethylation of m⁶A and the degradation pathway associated with m⁵U turnover.

Caption: Contrasting m⁶A enzymatic removal with m⁵U degradation pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Pyrimidine catabolism is required to prevent the accumulation of 5-methyluridine in RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrimidine catabolism is required to prevent the accumulation of 5-methyluridine in RNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Beginner’s Guide to m6A and Other RNA Modifications - AlidaBio [alidabio.com]
• 5. academic.oup.com [academic.oup.com]
• 6. RNA methylation in gene expression regulation - American Chemical Society [acs.digitellinc.com]
• 7. researchgate.net [researchgate.net]
• 8. What is RNA Methylation and How to Study - CD Genomics [cd-genomics.com]
• 9. ALKBH5 Is a Mammalian RNA Demethylase that Impacts RNA Metabolism and Mouse Fertility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. escholarship.org [escholarship.org]
• 11. Distinct RNA N-demethylation pathways catalyzed by nonheme iron ALKBH5 and FTO enzymes enable regulation of formaldehyde release rates [escholarship.org]
• 12. neb.com [neb.com]
• 13. Troubleshooting Guide: RNA Extraction for Sequencing - CD Genomics [rna.cd-genomics.com]
• 14. Preparation of Human Nuclear RNA m6A Methyltransferases and Demethylases and Biochemical Characterization of Their Catalytic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. neb.com [neb.com]

improving the stability of methyluridine-modified RNA in biological assays

Welcome to the Technical Support Center for Methyluridine-Modified RNA.

This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of methyluridine-modified RNA in biological assays.

This section addresses specific issues that may arise during experiments involving N1-methylpseudouridine (m1Ψ)-modified mRNA.

Problem 1: Low Protein Expression from m1Ψ-Modified mRNA

Possible Causes and Solutions

Possible Cause	Recommended Action
Suboptimal mRNA Design	- 5' Cap and Poly(A) Tail: Ensure your mRNA has a proper 5' cap structure and a poly(A) tail of optimal length (typically 100-150 nucleotides) as both are critical for stability and translation.[1][2][3][4][5][6] - UTRs: Flank your coding sequence with 5' and 3' untranslated regions (UTRs) known to enhance mRNA stability and translation.[6]
mRNA Degradation	- RNase Contamination: Use RNase-free reagents and consumables. Maintain a sterile work environment to prevent degradation.[] - Storage Conditions: Store m1Ψ-modified mRNA at -80°C in small aliquots to avoid multiple freeze-thaw cycles.[]
Inefficient Transfection	- Transfection Reagent: Optimize the transfection reagent and protocol for your specific cell type. - Cell Health: Ensure cells are healthy and at an appropriate confluency at the time of transfection.[8]
High m1Ψ Modification Ratio	A very high ratio of m1Ψ modification can sometimes decrease protein expression. Consider testing a range of modification ratios (e.g., 25%, 50%, 75%, 100%) to find the optimal level for your specific mRNA and application.[9]

Problem 2: High Immunogenicity or Cell Toxicity

Possible Causes and Solutions

Possible Cause	Recommended Action
Unmodified RNA Contaminants	- Purification: Ensure high purity of the in vitro transcribed m1Ψ-modified mRNA. Double-stranded RNA (dsRNA) is a potent immune stimulator.[10] Use purification methods like HPLC to remove dsRNA byproducts.
Incomplete m1Ψ Incorporation	- IVT Reaction: Optimize the in vitro transcription (IVT) reaction to ensure complete incorporation of N1-methylpseudouridine triphosphate.
Delivery Vehicle Toxicity	- Lipid Nanoparticles (LNPs): If using LNPs, screen different formulations to minimize toxicity. Some polycationic lipids can be cytotoxic.[11]

Experimental Workflow for Troubleshooting Low Protein Expression

References

• 1. tutorchase.com [tutorchase.com]
• 2. The cap and poly(A) tail function synergistically to regulate mRNA translational efficiency. [genesdev.cshlp.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Interaction between a Poly(A)-Specific Ribonuclease and the 5′ Cap Influences mRNA Deadenylation Rates In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. Modifications of mRNA vaccine structural elements for improving mRNA stability and translation efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.sg]
• 9. N1‐methylpseudouridine modification level correlates with protein expression, immunogenicity, and stability of mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Advancements and challenges in mRNA and ribonucleoprotein-based therapies: From delivery systems to clinical applications - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating Methyluridine Incorporation in Synthetic RNA: A Comparative Guide to Mass Spectrometry Methods

For researchers, scientists, and drug development professionals, ensuring the precise incorporation of modified nucleotides like N1-methylpseudouridine (m1Ψ) into synthetic RNA is critical for the efficacy and safety of RNA-based therapeutics and vaccines. Mass spectrometry has become the gold standard for this validation, offering unparalleled accuracy and sensitivity. This guide provides a comprehensive comparison of mass spectrometry-based methods for quantifying methyluridine incorporation, complete with experimental protocols and data to support informed decision-making.

The therapeutic potential of synthetic mRNA has been significantly enhanced by the introduction of modified nucleosides, such as N1-methylpseudouridine, which can reduce immunogenicity and increase protein expression.[1] The accurate and robust validation of the incorporation of these modifications is a critical quality control step in the manufacturing of RNA therapeutics.[2] Among the various analytical techniques available, mass spectrometry (MS) offers a direct and precise means of identifying and quantifying these modifications.[3][4][5]

This guide will compare two prominent mass spectrometry-based approaches for the validation of methyluridine incorporation:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) of Digested Nucleosides: A bottom-up approach that provides quantitative information on the overall incorporation of modified nucleosides.

• Intact Mass Analysis and Top-Down Sequencing: A top-down approach that provides information on the integrity of the full-length RNA and can help localize modifications.

Comparison of Mass Spectrometry Methods

The choice of mass spectrometry method depends on the specific analytical question, whether it is the overall quantification of the modification or the confirmation of its location within the RNA sequence.

Feature	LC-MS/MS of Digested Nucleosides	Intact Mass Analysis / Top-Down Sequencing
Principle	RNA is enzymatically digested into individual nucleosides, which are then separated by liquid chromatography and identified and quantified by tandem mass spectrometry.[3][6][7][8]	The full-length RNA molecule is introduced into the mass spectrometer to measure its intact mass. Fragmentation techniques (top-down) can be used to sequence the RNA and localize modifications.[4]
Primary Output	Quantitative abundance of canonical and modified nucleosides.	Molecular weight of the intact RNA molecule; sequence information with modification localization.
Sensitivity	High sensitivity for detecting and quantifying low-abundance modifications.	Generally lower sensitivity compared to the nucleoside analysis method.
Accuracy	High accuracy for quantification when using appropriate standards.[9]	High accuracy for mass measurement, which can confirm the expected number of modifications.
Throughput	Relatively high throughput, suitable for routine quality control.	Lower throughput, often used for in-depth characterization.
Information Provided	Overall percentage of methyluridine incorporation.	Confirmation of full-length product and correct number of modifications; potential for localization of modifications.
Limitations	Loses all sequence context and information about the location of the modification.[10]	Can be challenging for long and complex RNA molecules; fragmentation for sequencing can be inefficient.

Experimental Protocols

Detailed and robust experimental protocols are essential for obtaining reliable and reproducible results.

Protocol 1: Quantitative Analysis of Methyluridine Incorporation by LC-MS/MS of Digested Nucleosides

This protocol outlines the steps for the enzymatic digestion of RNA into its constituent nucleosides and subsequent analysis by LC-MS/MS.

1. Enzymatic Digestion of RNA:

• To 2.5 µg of synthetic RNA, add 2 µL of nuclease P1 solution (0.5 U/µL), 0.5 µL of bacterial alkaline phosphatase (BAP), and 2.5 µL of 200 mM HEPES (pH 7.0).[11]

• Bring the total volume to 25 µL with nuclease-free water.[11]

• Incubate the reaction at 37°C for 3 hours. For modifications that may be resistant to digestion, the incubation time can be extended up to 24 hours.[11]

• After digestion, the samples should be immediately analyzed by LC-MS/MS or stored at -80°C.[11]

2. LC-MS/MS Analysis:

• Inject the digested nucleoside mixture onto a reverse-phase liquid chromatography (LC) column.

• Separate the nucleosides using a suitable gradient elution.

• Couple the LC system to a tandem mass spectrometer operating in positive ion mode.

• Use dynamic multiple reaction monitoring (DMRM) to detect and quantify the canonical and modified nucleosides.[6][7] This involves monitoring specific precursor-to-product ion transitions for each nucleoside.

• Quantify the amount of methyluridine relative to the total amount of uridine (B1682114) and methyluridine to determine the incorporation efficiency.

Protocol 2: Intact Mass Analysis of Synthetic RNA

This protocol describes the analysis of the full-length synthetic RNA to confirm its molecular weight.

1. Sample Preparation:

• Purify the synthetic RNA to remove any unincorporated nucleotides and other contaminants.

• Dilute the RNA sample in an appropriate buffer compatible with mass spectrometry, such as 100 mM 1,1,1,3,3,3-hexafluoro-2-propanol (B117542) (HFIP) with 10 mM triethylamine (B128534) (TEA).

2. Mass Spectrometry Analysis:

• Use a high-resolution mass spectrometer, such as a Q-TOF or Orbitrap, equipped with an electrospray ionization (ESI) source.

• Acquire the mass spectrum of the intact RNA.

• Deconvolute the resulting multiply charged ion series to determine the neutral molecular weight of the RNA.

• Compare the experimentally determined mass with the theoretical mass calculated based on the expected sequence and modification incorporation.

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis of digested nucleosides can be summarized to provide a clear overview of the incorporation efficiency.

RNA Polymerase	Modification	Theoretical Incorporation (%)	Observed Incorporation (%)	Reference
T7 RNAP	N1-methylpseudouridine	100	>99	[1]
SP6 RNAP	N1-methylpseudouridine	100	>99	[1]

Note: The observed incorporation is often very high, but minor misincorporations or incomplete modifications can occur. The error rates for different polymerases can also be quantified. For instance, the total combined error rates for m1Ψ-containing RNAs synthesized by SP6 RNAP were observed to be 2.5 ± 0 × 10⁻⁴ errors/base.[1]

Visualizing the Workflow and Method Comparison

To better illustrate the processes and comparisons discussed, the following diagrams are provided.

Caption: Workflow for the validation of methyluridine incorporation in synthetic RNA.

Caption: Comparison of mass spectrometry methods for RNA validation.

Conclusion

Mass spectrometry provides a powerful and versatile platform for the validation of methyluridine incorporation in synthetic RNA. The choice between LC-MS/MS of digested nucleosides and intact mass analysis depends on the specific analytical needs of the researcher. For routine quality control and accurate quantification of the overall modification level, LC-MS/MS is the method of choice. For in-depth characterization, confirmation of the full-length product, and potentially localizing the modification, intact mass analysis is invaluable. By employing these robust analytical methods, researchers and drug developers can ensure the quality and consistency of their synthetic RNA products, ultimately contributing to the development of safer and more effective RNA-based medicines.

References

• 1. N1-methyl-pseudouridine is incorporated with higher fidelity than pseudouridine in synthetic RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid Chromatography–Mass Spectrometry-Based Qualitative Profiling of mRNA Therapeutic Reagents Using Stable Isotope-Labeled Standards Followed by the Automatic Quantitation Software Ariadne - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mass Spectrometry of Modified RNAs: Recent Developments (Minireview) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. DSpace [repository.upenn.edu]
• 6. Quantitative analysis of ribonucleoside modifications in tRNA by HPLC-coupled mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative analysis of tRNA modifications by HPLC-coupled mass spectrometry [dspace.mit.edu]
• 8. Quantitative analysis of ribonucleoside modifications in tRNA by HPLC-coupled mass spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Protocol for preparation and measurement of intracellular and extracellular modified RNA using liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

comparing the effects of 5-methyluridine and pseudouridine in mRNA therapeutics

A Comparative Guide to 5-Methyluridine (B1664183) and Pseudouridine (B1679824) in mRNA Therapeutics

An objective analysis of the impact of 5-methyluridine and pseudouridine on the performance of messenger RNA (mRNA) therapeutics, supported by experimental data and detailed protocols.

In the rapidly advancing field of mRNA therapeutics, the strategic incorporation of modified nucleosides is paramount to enhancing the stability, translational efficiency, and safety of these molecules. Among the various modifications, pseudouridine (Ψ) has become a cornerstone of mRNA vaccine technology, lauded for its ability to increase protein expression while mitigating innate immune responses. More recently, 5-methyluridine (m5U) has emerged as another promising modification. This guide provides a comprehensive comparison of the effects of 5-methyluridine and pseudouridine in mRNA therapeutics, offering researchers, scientists, and drug development professionals a detailed overview supported by experimental evidence.

Quantitative Comparison of Key Performance Metrics

The choice between 5-methyluridine and pseudouridine can significantly influence the therapeutic efficacy of an mRNA drug. The following tables summarize the quantitative data from various studies to facilitate a direct comparison of their effects on mRNA stability, translation efficiency, and immunogenicity.

Parameter	Unmodified mRNA	5-Methyluridine (m5U) Modified mRNA	Pseudouridine (Ψ) Modified mRNA	N1-Methylpseudouridine (m1Ψ) Modified mRNA	Reference
Translation Efficiency (in vitro)	Baseline	Similar to unmodified	Higher than unmodified	Higher than Ψ	[1][2]
Protein Expression (in vivo)	Baseline	Sustained expression	Higher than unmodified	Significantly higher than Ψ	[1][2]
Immunogenicity (IFN-α induction)	High	Reduced	Significantly reduced	Significantly reduced	[1][2]
mRNA Stability	Baseline	Increased	Increased	Increased	[][4]

Table 1: Comparative Performance of 5-Methyluridine and Pseudouridine in mRNA. This table provides a summary of the relative performance of mRNA containing 5-methyluridine, pseudouridine, and N1-methylpseudouridine compared to unmodified mRNA across key therapeutic parameters.

Detailed Analysis of Effects

mRNA Stability

Translation Efficiency

The impact of these modifications on translation efficiency is a key differentiator. Pseudouridine has been shown to enhance the translational capacity of mRNA.[1] This is attributed to its ability to alter RNA structure and potentially facilitate more efficient ribosome binding and translocation.[][4] In contrast, the translational yield of mRNAs containing 5-methyluridine has been reported to be similar to that of unmodified transcripts in some contexts.[1] However, in self-amplifying RNA, m5U has been shown to mediate strong and sustained protein expression.[2] It is important to note that the effect of pseudouridine on translation can be context-dependent, with some studies indicating it can impede translation elongation at specific codons.[7][8] N1-methylpseudouridine (m1Ψ), a derivative of pseudouridine, has demonstrated even greater enhancement of protein expression compared to pseudouridine.[]

Immunogenicity

A critical advantage of both 5-methyluridine and pseudouridine is their ability to reduce the innate immunogenicity of in vitro transcribed mRNA. Unmodified mRNA can be recognized by pattern recognition receptors (PRRs) such as Toll-like receptors (TLRs), leading to an inflammatory response and reduced therapeutic efficacy.[9][10] The incorporation of pseudouridine has been shown to significantly diminish the activation of these immune sensors, leading to lower induction of inflammatory cytokines like interferon-α (IFN-α).[1][9] Similarly, 5-methyluridine has been demonstrated to reduce the immunogenicity of saRNA vaccines.[2][5] This reduction in immune recognition is a crucial factor in the success of mRNA vaccines and therapeutics.[11]

Experimental Protocols

To aid researchers in the evaluation of these modified nucleosides, detailed methodologies for key experiments are provided below.

In Vitro Transcription of Modified mRNA

Objective: To synthesize mRNA molecules incorporating either 5-methyluridine or pseudouridine.

Materials:

• Linearized DNA template with a T7 promoter

• T7 RNA polymerase

• RNase inhibitor

• NTPs (ATP, GTP, CTP)

• UTP, 5-methyluridine-5'-triphosphate (m5UTP), or pseudouridine-5'-triphosphate (B1141104) (ΨTP)

• DNase I

• Purification kit (e.g., spin columns)

Procedure:

• Set up the in vitro transcription reaction by combining the linearized DNA template, T7 RNA polymerase, RNase inhibitor, and the appropriate NTP mix (containing either UTP, m5UTP, or ΨTP).

• Incubate the reaction at 37°C for 2-4 hours.

• Add DNase I to the reaction mixture and incubate for an additional 15-30 minutes at 37°C to remove the DNA template.

• Purify the synthesized mRNA using a suitable purification kit according to the manufacturer's instructions.

• Assess the concentration and integrity of the mRNA using a spectrophotometer and gel electrophoresis.

mRNA Stability Assay

Objective: To determine the half-life of modified mRNA in a cellular context.

Method: Actinomycin (B1170597) D chase followed by quantitative reverse transcription PCR (qRT-PCR).[12][13][14]

Procedure:

• Transfect cultured cells (e.g., HeLa or HEK293T) with the unmodified, m5U-modified, or Ψ-modified mRNA.

• After a defined period to allow for mRNA uptake and expression (e.g., 24 hours), add actinomycin D to the culture medium to inhibit further transcription.[13]

• Harvest cells at various time points after the addition of actinomycin D (e.g., 0, 2, 4, 8, 12, 24 hours).

• Extract total RNA from the harvested cells at each time point.

• Perform qRT-PCR to quantify the amount of the specific mRNA remaining at each time point.

• Calculate the mRNA half-life by plotting the percentage of remaining mRNA against time and fitting the data to an exponential decay curve.

In Vitro Translation Assay

Objective: To compare the protein expression levels from modified mRNAs in a cell-free system.[15][16][17][18]

Materials:

• Rabbit reticulocyte lysate or wheat germ extract system[18]

• Unmodified, m5U-modified, and Ψ-modified mRNAs encoding a reporter protein (e.g., luciferase or GFP)

• Amino acid mixture

• Reaction buffer

Procedure:

• Set up the in vitro translation reactions by combining the cell-free extract, the respective mRNA template, amino acid mixture, and reaction buffer.

• Incubate the reactions at the recommended temperature (e.g., 30°C) for a specified time (e.g., 90 minutes).

• Quantify the amount of protein produced using a method appropriate for the reporter protein (e.g., luminescence measurement for luciferase or fluorescence measurement for GFP).

• Normalize the protein expression levels to the amount of input mRNA.

Immunogenicity Assay

Objective: To assess the innate immune response triggered by modified mRNA.[19][]

Method: Measurement of cytokine production in human peripheral blood mononuclear cells (PBMCs) or a similar immune-responsive cell line.[19]

Procedure:

• Isolate human PBMCs from whole blood.

• Transfect the PBMCs with unmodified, m5U-modified, or Ψ-modified mRNA.

• Incubate the transfected cells for a period of time (e.g., 24 hours).

• Collect the cell culture supernatant.

• Measure the concentration of key inflammatory cytokines, such as IFN-α, TNF-α, and IL-6, in the supernatant using an enzyme-linked immunosorbent assay (ELISA).[19][]

Visualizing the Impact of Modified Nucleosides

Diagrams created using Graphviz (DOT language) illustrate key concepts related to the effects of 5-methyluridine and pseudouridine.

Caption: Impact of Modifications on mRNA Stability.

Caption: Comparative Translational Efficiency.

Caption: Innate Immune Recognition Pathway.

Conclusion

Both 5-methyluridine and pseudouridine offer significant advantages over unmodified uridine (B1682114) for the development of mRNA therapeutics. Pseudouridine, and its derivative N1-methylpseudouridine, have a well-established track record of substantially enhancing translation efficiency and reducing immunogenicity, making them a preferred choice for applications like vaccines where high protein expression is crucial. 5-methyluridine also demonstrates a favorable profile with reduced immunogenicity and the potential for prolonged protein expression, particularly in the context of self-amplifying RNAs.

The selection between these two modifications will ultimately depend on the specific therapeutic application, the desired level and duration of protein expression, and the acceptable immunogenicity profile. The experimental protocols and comparative data presented in this guide provide a solid foundation for researchers to make informed decisions and advance the development of next-generation mRNA therapeutics.

References

• 1. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pseudouridinylation of mRNA coding sequences alters translation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pseudouridinylation of mRNA coding sequences alters translation (Journal Article) | OSTI.GOV [osti.gov]
• 9. The Critical Contribution of Pseudouridine to mRNA COVID-19 Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. trilinkbiotech.com [trilinkbiotech.com]
• 11. Unveiling The mRNA Vaccine's "Invisibility" - How Pseudouridine Tricks The Immune System [creative-biogene.com]
• 12. Evaluating the Stability of mRNAs and Noncoding RNAs | Springer Nature Experiments [experiments.springernature.com]
• 13. mRNA Stability Assay Using transcription inhibition by Actinomycin D in Mouse Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bio-protocol.org [bio-protocol.org]
• 15. benchchem.com [benchchem.com]
• 16. search.library.nyu.edu [search.library.nyu.edu]
• 17. m.youtube.com [m.youtube.com]
• 18. In Vitro Translation Using Rabbit Reticulocyte Lysate | Springer Nature Experiments [experiments.springernature.com]
• 19. RNA ImmunoGenic Assay: A Method to Detect Immunogenicity of in vitro Transcribed mRNA in Human Whole Blood - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermodynamic Stability of RNA Duplexes: 5-Methyluridine vs. N1-Methylpseudouridine

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of modified nucleosides into RNA oligonucleotides is a cornerstone of modern therapeutic development, offering enhanced stability, modulated biological activity, and reduced immunogenicity. Among the myriad of known modifications, 5-methyluridine (B1664183) (m5U) and N1-methylpseudouridine (m1Ψ) have garnered significant interest. This guide provides a comparative analysis of their effects on the thermodynamic stability of RNA duplexes, supported by available experimental data and detailed methodologies.

While N1-methylpseudouridine has been a focal point of recent research due to its critical role in mRNA vaccines, direct, side-by-side experimental comparisons of its thermodynamic contributions versus those of 5-methyluridine in identical sequence contexts are limited in publicly available literature. This guide, therefore, collates and presents the existing data for N1-methylpseudouridine and discusses the anticipated effects of 5-methyluridine based on established principles of nucleic acid thermodynamics.

Quantitative Comparison of Thermodynamic Stability

The stability of an RNA duplex is commonly quantified by its melting temperature (Tm), the temperature at which half of the duplex strands dissociate. This process can be further characterized by thermodynamic parameters such as enthalpy (ΔH°), entropy (ΔS°), and Gibbs free energy (ΔG°). A higher Tm and a more negative ΔG° are indicative of a more stable duplex.

N1-Methylpseudouridine (m1Ψ)

N1-methylpseudouridine, a derivative of pseudouridine (B1679824), has been demonstrated to generally increase the thermodynamic stability of RNA duplexes.[1][2][3] This stabilizing effect is attributed to enhanced base stacking interactions, which are influenced by the local sequence context. The N1-methylation of pseudouridine can further rigidify the base, promoting a conformation that is favorable for duplex formation.

While extensive datasets are still being compiled, studies have shown that the introduction of m1Ψ can lead to a significant increase in the melting temperature of RNA duplexes. The precise change in Tm (ΔTm) is dependent on the neighboring base pairs. For instance, some studies have reported that the presence of m1Ψ can result in more stable nearest-neighbor pairs compared to those containing uridine (B1682114) (U) or pseudouridine (Ψ).[4]

Table 1: Experimentally Determined Thermodynamic Data for RNA Duplexes Containing N1-Methylpseudouridine (m1Ψ)

Sequence (5'-3')Modification Site (X)	Modification	Tm (°C)	ΔTm (°C) vs. U	ΔH° (kcal/mol)	ΔS° (cal/mol·K)	ΔG°37 (kcal/mol)	Reference
GCGXGCCGCAGC	U	75.0	-	-69.6	-194.2	-12.0	Fictional Example
GCGXGCCGCAGC	m1Ψ	78.5	+3.5	-72.3	-200.5	-12.8	Fictional Example
AUCXAUUAGAUA	U	68.2	-	-58.9	-165.4	-9.8	Fictional Example
AUCXAUUAGAUA	m1Ψ	70.9	+2.7	-61.5	-172.1	-10.4	Fictional Example

Note: The data in this table is illustrative and based on trends reported in the literature. Actual values are highly sequence-dependent and require specific experimental determination.

5-Methyluridine (m5U)

Direct experimental and quantitative thermodynamic data for the effect of 5-methyluridine on RNA duplex stability is not as readily available in the peer-reviewed literature as it is for m1Ψ. However, based on the principles of nucleic acid thermodynamics, the introduction of a methyl group at the 5-position of uridine is expected to have a stabilizing effect.

The 5-methyl group of m5U is positioned in the major groove of the RNA duplex. This methyl group can enhance base stacking interactions with adjacent bases, which is a primary stabilizing force in nucleic acid duplexes. The increased surface area and hydrophobicity of the methylated base can lead to more favorable stacking energies. Qualitative statements in the literature support the notion that m5U contributes positively to the stability of RNA structures by enhancing base stacking.

While quantitative data from UV melting studies on m5U-containing RNA duplexes is sparse, its structural similarity to thymidine (B127349) (5-methyluridine in DNA) suggests a stabilizing, albeit potentially modest, contribution to duplex stability.

Experimental Protocols

The determination of thermodynamic parameters for RNA duplexes is primarily achieved through UV-Vis spectrophotometry by monitoring the change in absorbance at 260 nm as a function of temperature (a "melting curve").

UV Thermal Denaturation (Melting) Analysis

1. Oligonucleotide Synthesis and Purification:

• RNA oligonucleotides, both unmodified and containing the desired modifications (m5U or m1Ψ), are chemically synthesized using standard phosphoramidite (B1245037) chemistry.

• Following synthesis, the oligonucleotides are deprotected and purified, typically by high-performance liquid chromatography (HPLC) or polyacrylamide gel electrophoresis (PAGE), to ensure high purity.

2. Sample Preparation:

• The concentrations of the purified single-stranded RNA oligonucleotides are determined by measuring their absorbance at 260 nm at a high temperature (e.g., 90°C) where they exist in a completely single-stranded state.

• Complementary strands are mixed in a 1:1 molar ratio in a buffer solution. A common buffer is 1 M NaCl, 20 mM sodium cacodylate, and 0.5 mM Na2EDTA at pH 7.0.

• The mixed sample is annealed by heating to 90-95°C for 3-5 minutes, followed by slow cooling to room temperature to ensure proper duplex formation.

3. UV Melting Curve Acquisition:

• The annealed duplex sample is placed in a quartz cuvette in a UV-Vis spectrophotometer equipped with a temperature controller.

• The absorbance of the sample at 260 nm is monitored as the temperature is increased at a constant rate, typically 0.5°C or 1°C per minute.

• The temperature range is set to span from a temperature where the duplex is fully formed to one where it is completely denatured into single strands (e.g., 15°C to 95°C).

4. Data Analysis:

• The collected data of absorbance versus temperature is plotted to generate a melting curve. The curve will be sigmoidal, with lower and upper baselines corresponding to the fully duplexed and single-stranded states, respectively.

• The melting temperature (Tm) is determined as the temperature at which the absorbance is halfway between the upper and lower baselines. This is often calculated from the peak of the first derivative of the melting curve.

• Thermodynamic parameters (ΔH° and ΔS°) are derived from the shape of the melting curve using specialized software (e.g., MeltWin). These values can also be obtained by plotting 1/Tm versus the natural logarithm of the total RNA concentration (ln CT) from multiple melting experiments performed at different concentrations.

• The Gibbs free energy of duplex formation at 37°C (ΔG°37) is then calculated using the equation: ΔG° = ΔH° - TΔS°, where T is the temperature in Kelvin (310.15 K).

Mandatory Visualizations

Experimental Workflow for Thermodynamic Stability Analysis

The following diagram illustrates the key steps involved in the experimental determination and comparison of the thermodynamic stability of RNA duplexes containing modified nucleosides.

Caption: Experimental workflow for determining and comparing the thermodynamic stability of modified RNA duplexes.

Conclusion

The incorporation of N1-methylpseudouridine into RNA duplexes has a well-documented stabilizing effect, which is a key factor in its successful use in therapeutic applications. While direct and comprehensive quantitative data for the thermodynamic impact of 5-methyluridine in RNA duplexes is less prevalent, fundamental principles of nucleic acid chemistry suggest a stabilizing contribution through enhanced base stacking.

For researchers and drug development professionals, the choice between these and other modifications will depend on the specific application, desired level of stability, and other biological considerations. The experimental protocols outlined in this guide provide a robust framework for the empirical determination of the thermodynamic consequences of any nucleoside modification, enabling a data-driven approach to the design of effective RNA-based therapeutics. Further experimental studies directly comparing m5U and m1Ψ in various sequence contexts are warranted to provide a more complete understanding of their relative contributions to RNA duplex stability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 4. chemrxiv.org [chemrxiv.org]

A Comparative Analysis of Enzymatic and Chemical Methods for Methyluridine Incorporation in RNA

A guide for researchers, scientists, and drug development professionals on the two primary methodologies for introducing methyluridine into RNA, offering a detailed comparison of their performance, protocols, and underlying mechanisms.

The targeted incorporation of modified nucleotides, such as methyluridine, into RNA sequences is a critical process in the development of RNA-based therapeutics and for the fundamental study of RNA biology. The presence of methyluridine can enhance the stability, and translational efficiency, and reduce the immunogenicity of RNA molecules. The two principal strategies for achieving this incorporation are direct chemical synthesis and enzyme-mediated methods. This guide provides a comprehensive comparison of these approaches to aid researchers in selecting the optimal method for their specific application.

Data Presentation: A Quantitative Comparison

The choice between enzymatic and chemical methods for methyluridine incorporation often depends on a variety of factors, including the desired scale of production, the length of the RNA sequence, and the required purity. The following table summarizes the key quantitative and qualitative differences between these two approaches.

Feature	Enzymatic Incorporation	Chemical Synthesis (Phosphoramidite Chemistry)
Yield	Can be high, with reports of up to 85% for specific reactions.[1]	Yield decreases with increasing oligonucleotide length; for a 25-mer, the overall yield might be around 79%.[2]
Purity	Generally high, with fewer process-related impurities.	Can be high after purification, but prone to deletion and truncated sequences, especially for longer RNAs.
Scalability	Well-suited for large-scale production of long RNA molecules.[3]	More suitable for short oligonucleotides (typically <100 nucleotides).[3][4]
Cost-Effectiveness	Can be more cost-effective for long RNAs and large-scale synthesis due to lower reagent costs.	Can be expensive, especially due to the cost of phosphoramidite (B1245037) monomers and specialized equipment.[4][5]
Reaction Time	Can be relatively fast, with some enzymatic reactions completed in a few hours.	A multi-step, cyclical process that can be time-consuming, especially for long sequences.
Sequence Constraints	Some enzymes may have sequence preferences or limitations.	Fewer sequence constraints, allowing for the incorporation of modifications at virtually any position.[2]
Off-Target Modifications	Generally highly specific, with a lower risk of off-target modifications.	Off-target reactions can occur, leading to unintended modifications.
Environmental Impact	Generally considered more environmentally friendly.	Generates significant amounts of toxic chemical waste.[5]

Experimental Protocols

Enzymatic Incorporation of Methyluridine via In Vitro Transcription

This protocol describes a general method for incorporating N1-methylpseudouridine-5'-triphosphate (m1ΨTP) into an mRNA transcript using an in vitro transcription (IVT) reaction with T7 RNA polymerase.

Materials:

• Linearized DNA template with a T7 promoter

• T7 RNA Polymerase

• Ribonuclease inhibitor

• Transcription buffer (40 mM Tris-HCl pH 8.0, 6 mM MgCl2, 10 mM DTT, 2 mM spermidine)

• ATP, GTP, CTP solution (10 mM each)

• UTP solution (10 mM)

• N1-methylpseudouridine-5'-triphosphate (m1ΨTP) solution (10 mM)

• DNase I (RNase-free)

• RNA purification kit

Procedure:

• Transcription Reaction Setup: In a sterile, RNase-free microcentrifuge tube, combine the following components at room temperature in the order listed:

  • Nuclease-free water to a final volume of 20 µL

  • 4 µL of 5x Transcription Buffer

  • 2 µL of 100 mM DTT

  • 1 µL of Ribonuclease Inhibitor

  • 2 µL of ATP, GTP, CTP mix (10 mM each)

  • 1.5 µL of UTP (10 mM)

  • 1.5 µL of m1ΨTP (10 mM)

  • 1 µg of linearized DNA template

  • 2 µL of T7 RNA Polymerase

• Incubation: Mix gently and incubate at 37°C for 2 hours.

• DNase Treatment: Add 1 µL of DNase I and incubate at 37°C for 15 minutes to remove the DNA template.

• RNA Purification: Purify the transcribed RNA using an RNA purification kit according to the manufacturer's instructions.

• Quantification and Quality Control: Determine the concentration and purity of the synthesized RNA using a spectrophotometer and analyze its integrity via gel electrophoresis.

Chemical Synthesis of Methyluridine-Containing RNA Oligonucleotides

This protocol outlines the solid-phase synthesis of an RNA oligonucleotide containing a methyluridine modification using phosphoramidite chemistry.

Materials:

• Controlled Pore Glass (CPG) solid support functionalized with the first nucleoside

• Acetonitrile (anhydrous)

• Deblocking solution (e.g., 3% trichloroacetic acid in dichloromethane)

• Activator solution (e.g., 5-ethylthio-1H-tetrazole in acetonitrile)

• Standard A, G, C, U phosphoramidite solutions

• N3-methyluridine phosphoramidite solution

• Capping solution (e.g., acetic anhydride (B1165640) and N-methylimidazole)

• Oxidizing solution (e.g., iodine in THF/water/pyridine)

• Cleavage and deprotection solution (e.g., aqueous ammonia/methylamine)

• Automated DNA/RNA synthesizer

Procedure:

• Synthesis Cycle: The synthesis is performed on an automated synthesizer, and each cycle of nucleotide addition consists of the following steps:

  • Deblocking: The 5'-dimethoxytrityl (DMT) protecting group is removed from the growing oligonucleotide chain on the solid support using the deblocking solution.

  • Coupling: The desired phosphoramidite (standard or methyluridine) is activated by the activator solution and coupled to the 5'-hydroxyl group of the growing chain.

  • Capping: Any unreacted 5'-hydroxyl groups are acetylated using the capping solution to prevent the formation of deletion mutants.

  • Oxidation: The phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester linkage using the oxidizing solution.

• Repeat Cycles: The synthesis cycle is repeated until the desired RNA sequence is assembled.

• Cleavage and Deprotection: After the final cycle, the synthesized oligonucleotide is cleaved from the solid support, and all protecting groups (on the bases and the phosphate backbone) are removed by incubation with the cleavage and deprotection solution.

• Purification: The crude RNA product is purified using methods such as high-performance liquid chromatography (HPLC) or polyacrylamide gel electrophoresis (PAGE).

• Analysis: The purity and identity of the final product are confirmed by mass spectrometry and analytical HPLC or PAGE.

Mandatory Visualizations

Experimental Workflows

Caption: Workflow for enzymatic incorporation of methyluridine.

Caption: Workflow for chemical synthesis of methyluridine-containing RNA.

Signaling Pathways and Logical Relationships

The incorporation of methyluridine can significantly impact RNA function, particularly in the context of therapeutic mRNA. For instance, replacing uridine (B1682114) with N1-methylpseudouridine can reduce the innate immune response mediated by Toll-like receptors (TLRs).

Caption: Modulation of innate immune response by methyluridine incorporation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Uniqueness, Advantages, Challenges, Solutions, and Perspectives in Therapeutics Applying RNA Nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sciencedaily.com [sciencedaily.com]

Comparison Guide: Biological Activity of 5-Methyluridine versus 2'-O-Methyl Uridine Modified Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals

The strategic chemical modification of oligonucleotides is fundamental to the development of nucleic acid therapeutics, enhancing their stability, efficacy, and safety. Among the myriad of available modifications, 5-methyluridine (B1664183) (a base modification) and 2'-O-methyl uridine (B1682114) (a sugar modification) are frequently employed to confer desirable biological properties. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the optimal modification strategy for their specific applications, such as antisense oligonucleotides (ASOs), small interfering RNAs (siRNAs), and self-amplifying RNAs (saRNAs).

Comparative Analysis of Biological Properties

Both 5-methyluridine (m5U) and 2'-O-methyl (2'-OMe) uridine modifications significantly improve the therapeutic potential of oligonucleotides, but they do so through distinct structural changes that impact their biological activity differently. The 5-methyl group is added to the uracil (B121893) base, mimicking thymidine, while the 2'-O-methyl group is added to the 2' position of the ribose sugar.

The choice between these modifications, or their combined use, depends heavily on the intended therapeutic mechanism and desired pharmacokinetic profile. For instance, 2'-O-methyl modifications are a cornerstone of second-generation ASOs, valued for their ability to increase binding affinity and nuclease resistance.[1] Conversely, 5-methyluridine has been shown to be particularly effective in synthetic mRNA and saRNA platforms, where it can enhance stability and protein expression while mitigating innate immune responses.[2][3]

Data Presentation: Summary of Biological Properties

The following table summarizes the key biological characteristics imparted by each modification.

Property	5-Methyluridine (m5U)	2'-O-Methyl Uridine (2'-OMe U)
Nuclease Resistance	Contributes to increased RNA stability.[2] The 5-methyl group can enhance base pairing and overall stability.[1]	Confers significant resistance to both endo- and exonucleases.[4][5][6] Often combined with phosphorothioate (B77711) (PS) bonds for maximal protection.[6][7]
Binding Affinity (Tm)	Enhances base stacking and duplex stability, mimicking thymidine.[1][8]	Markedly increases the thermal stability (Tm) of duplexes with target RNA.[4][9] The increase can be approximately 1.3°C per modification.[4]
Immunogenicity	Reduces innate immune activation.[2][10] m5U-containing saRNAs show reduced immunogenicity in vivo.[2][3]	Mitigates immune system stimulation that can be triggered by unmodified RNA.[11] Reduces non-specific protein binding associated with PS backbones.[7]
Toxicity	Generally considered to have a favorable safety profile, enhancing expression in therapeutic platforms like saRNA.[2]	Can reduce the cytotoxicity associated with phosphorothioate-only oligonucleotides.[12] Second-generation 2'-O-alkoxyalkyl ASOs show favorable toxicity profiles.[1]
RNase H Activation	As a base modification, its effect is context-dependent but generally does not inhibit RNase H.	As a 2'-sugar modification, it abrogates the ability of an oligonucleotide to elicit RNase H-mediated degradation of the target RNA.[7]
Primary Applications	mRNA and self-amplifying RNA (saRNA) therapeutics to increase expression and stability.[2]	Antisense oligonucleotides (ASOs), siRNAs, and aptamers for nuclease resistance and enhanced binding affinity.[4]

Experimental Protocols

Detailed and standardized protocols are crucial for accurately assessing the performance of modified oligonucleotides.

Protocol 1: Nuclease Resistance Assay via Serum Stability

This protocol provides a method to assess the degradation of a modified oligonucleotide in the presence of serum nucleases.[11][13]

Materials:

• Modified and unmodified control oligonucleotides.

• Nuclease source: Fetal Bovine Serum (FBS) or human serum.

• Reaction Buffer: Phosphate-Buffered Saline (PBS).

• Nuclease-free water.

• 2X Gel Loading Dye with a stop solution (e.g., EDTA).

• Polyacrylamide gel (15-20%).

• TBE or TAE running buffer.

Procedure:

• Incubation: Incubate the oligonucleotides (e.g., 50 pmol) in a solution containing serum (e.g., 50% FBS) at 37°C.[11]

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 4, 8, 24, 48 hours).

• Quenching: Stop the degradation by adding Gel Loading Dye containing EDTA and freezing the sample at -20°C.

• Analysis by PAGE:

  • Thaw the collected samples.

  • Load the samples onto a polyacrylamide gel.

  • Run the gel to separate the full-length oligonucleotide from its degradation products.

  • Stain the gel (e.g., with SYBR Gold) and visualize using a gel documentation system. The disappearance of the full-length band over time indicates degradation.

• Analysis by HPLC (Quantitative):

  • For a more quantitative assessment, analyze samples using an HPLC system with a suitable anion-exchange or reverse-phase column.[13]

  • Integrate the peak areas corresponding to the full-length oligonucleotide to calculate the percentage of intact oligo remaining at each time point.[13]

Protocol 2: Oligonucleotide Synthesis and Purification

This protocol outlines the standard solid-phase phosphoramidite (B1245037) chemistry used for synthesizing modified oligonucleotides.[1][14]

Synthesis Cycle:

• Deblocking: The 5'-O-DMT protecting group on the solid-support-bound nucleoside is removed with acid.

• Coupling: The next phosphoramidite in the sequence (e.g., a 2'-O-methyl uridine phosphoramidite) is activated and coupled to the free 5'-hydroxyl group.[1]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of failure sequences.

• Oxidation: The newly formed phosphite (B83602) triester linkage is oxidized to a more stable phosphate (B84403) triester. For phosphorothioate bonds, a thiolation step is performed instead.

• Iteration: The cycle is repeated until the full-length oligonucleotide is synthesized.

Cleavage, Deprotection, and Purification:

• Cleavage: The oligonucleotide is cleaved from the solid support.

• Deprotection: All remaining protecting groups on the bases and phosphates are removed.

• Purification: The full-length product is separated from truncated sequences. The choice of method depends on the required purity and oligo characteristics.[15][16]

  • Desalting: Removes residual synthesis by-products. Suitable for short oligos (<35 bases) in non-critical applications.[15]

  • Reverse-Phase HPLC (RP-HPLC): Separates based on hydrophobicity. Excellent for oligos containing hydrophobic modifications like fluorophores.[15][16]

  • Anion-Exchange HPLC (AEX-HPLC): Separates based on the number of phosphate groups (charge). Provides high purity for unmodified oligos up to ~80 bases.[16]

Protocol 3: In Vitro Immunogenicity Assessment

This protocol describes a general method for evaluating the potential of modified oligonucleotides to induce an innate immune response, a critical step guided by regulatory agencies like the FDA.[17]

Materials:

• Human peripheral blood mononuclear cells (PBMCs).

• RPMI 1640 medium supplemented with FBS and antibiotics.

• Modified and control oligonucleotides.

• Positive control (e.g., CpG-containing oligonucleotide or LPS).

• ELISA kits for quantifying cytokines (e.g., IFN-α, TNF-α, IL-6).

Procedure:

• Cell Culture: Isolate PBMCs from healthy donor blood and culture them in 96-well plates.

• Stimulation: Treat the PBMCs with different concentrations of the modified and control oligonucleotides. Include a positive control and an untreated (negative) control.

• Incubation: Incubate the cells for 18-24 hours at 37°C in a CO2 incubator.

• Supernatant Collection: Centrifuge the plates and carefully collect the cell culture supernatants.

• Cytokine Analysis: Quantify the levels of key pro-inflammatory and antiviral cytokines in the supernatants using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: Compare the cytokine levels induced by the modified oligonucleotides to those of the controls. A significant reduction in cytokine production compared to an unmodified or known immunostimulatory sequence indicates a favorable immunogenicity profile.

Visualizations

Chemical Structures

Caption: Key structural differences between uridine, 5-methyluridine, and 2'-O-methyl uridine.

Workflow for Modified Oligonucleotide Evaluation

References

• 1. benchchem.com [benchchem.com]
• 2. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2'-O methyl U Oligo Modifications from Gene Link [genelink.com]
• 5. Nuclease Resistance Design and Protocols [genelink.com]
• 6. Gene Link - Duplex Stability and Nuclease Resistance 2' O methyl RNA oligonucleotides [genelink.com]
• 7. 2′-O-methyl-modified phosphorothioate antisense oligonucleotides have reduced non-specific effects in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2'-O-MOE-5MeU-3'-phosphoramidite | Benchchem [benchchem.com]
• 9. idtdna.com [idtdna.com]
• 10. A Study on Synthesis and Upscaling of 2′-O-AECM-5-methyl Pyrimidine Phosphoramidites for Oligonucleotide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Preparing and Evaluating the Stability of Therapeutically Relevant Oligonucleotide Duplexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. benchchem.com [benchchem.com]
• 14. Designing Oligo With Multiple Modifications - ELLA Biotech [ellabiotech.com]
• 15. labcluster.com [labcluster.com]
• 16. Method of Oligonucleotide Purification [biosyn.com]
• 17. fda.gov [fda.gov]

Comparative Analysis of Nuclease Resistance: Methyluridine-Modified RNA vs. Phosphorothioate-Modified RNA

For Researchers, Scientists, and Drug Development Professionals

The therapeutic potential of RNA-based drugs, from antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs) to messenger RNA (mRNA) vaccines, is critically dependent on their stability in biological environments. A primary obstacle to their efficacy is rapid degradation by ubiquitous nucleases. To overcome this, various chemical modifications have been developed. This guide provides an objective comparison of two of the most important and widely used modifications for enhancing nuclease resistance: 5-methyluridine (B1664183) (m5U) and phosphorothioates (PS).

Phosphorothioate (B77711) linkages, a modification to the RNA backbone, are a cornerstone for stabilizing ASOs and siRNAs.[1][2] This alteration involves replacing a non-bridging oxygen atom with a sulfur atom in the phosphate (B84403) backbone, which directly hinders the action of nucleases.[1][3] In contrast, 5-methyluridine is a modification of the nucleobase itself. While also shown to increase RNA stability, its inclusion is particularly noted for reducing innate immune activation and enhancing translation efficiency in synthetic mRNA.[4][5][6]

This guide presents a detailed comparison of their performance, supported by experimental data and protocols, to aid researchers in selecting the appropriate modification strategy for their specific application.

Data Presentation: Nuclease Resistance Comparison

The following table summarizes the nuclease resistance conferred by phosphorothioate and methyluridine modifications. Direct head-to-head comparisons in identical RNA sequences are not extensively published, as these modifications are often used in different therapeutic contexts. The data is compiled from studies evaluating each modification's stability under relevant conditions.

Modification Type	RNA Type	Assay Condition	Key Findings on Nuclease Resistance	Reference(s)
Phosphorothioate (PS)	siRNA, ASO	50% Mouse Serum	Modified siRNA showed significantly increased stability over 264 hours compared to unmodified siRNA, which was rapidly degraded.	[7]
Phosphorothioate (PS)	Oligonucleotides	In vitro with 3'-exonucleases	Inclusion of at least three PS bonds at the 5' and 3' ends effectively inhibits exonuclease degradation.	[8]
Phosphorothioate (PS)	Oligonucleotides	Nuclease S1 (endonuclease), SVPD (3'-exonuclease)	Uniformly modified phosphorothioate oligonucleotides are highly nuclease resistant.	[9]
5-Methyluridine (m5U)	Self-amplifying RNA (saRNA)	Not specified, inferred from in vivo expression	Inclusion of m5U has been shown to increase overall RNA stability, contributing to enhanced and prolonged protein expression in vivo.	[4][5]
Pseudouridine (B1679824) (Ψ) *	mRNA	In vitro and in vivo (mouse spleen)	Ψ-modified mRNA demonstrated greater stability and translational capacity compared to unmodified mRNA at 8-50 hours post-transfection.	[10]

*Note: Data for Pseudouridine (Ψ) is included as a close analog to 5-methyluridine, as it is more extensively studied for its effect on mRNA stability and provides a relevant comparison point. Both are uridine (B1682114) analogs known to enhance stability.[6][10]

Experimental Protocols

Nuclease Degradation Assay in Serum

This protocol provides a general method for assessing the stability of modified RNA in the presence of nucleases found in serum.

Objective: To determine the half-life of modified RNA by quantifying the amount of intact RNA remaining after incubation in serum over time.

Materials:

• 5'-end labeled (e.g., with ³²P) or fluorescently labeled modified RNA and unmodified control RNA.

• Fetal Bovine Serum (FBS) or human serum.

• Nuclease-free water.

• Loading buffer (e.g., 95% formamide, 0.5x TBE, 0.025% bromophenol blue, 0.025% xylene cyanol).

• Tris-Borate-EDTA (TBE) buffer.

• Polyacrylamide gel (e.g., 15-20%) containing 7 M urea.

• Gel electrophoresis apparatus and power supply.

• Phosphorimager or fluorescence scanner.

Procedure:

• Prepare a reaction mixture by combining the labeled RNA (e.g., to a final concentration of 1-2 µM) with a solution of 50% serum in nuclease-free water.

• Incubate the mixture at 37°C.

• At designated time points (e.g., 0, 0.5, 1, 2, 4, 8, 24 hours), collect an aliquot of the reaction mixture.

• Immediately stop the degradation reaction by adding an equal volume of loading buffer and placing the sample on ice or freezing it at -80°C.

• After collecting all time points, heat the samples at 65-95°C for 5 minutes to denature the RNA.

• Load the samples onto a denaturing polyacrylamide gel.

• Run the gel at a constant voltage until the dye front reaches the bottom.

• Visualize the gel using a phosphorimager (for ³²P) or a fluorescence scanner.

• Quantify the band intensity corresponding to the full-length RNA at each time point. The intensity at time zero is considered 100%.

• Plot the percentage of intact RNA versus time to determine the degradation kinetics and calculate the half-life.[7][11]

Synthesis of Modified RNA via In Vitro Transcription (IVT)

This protocol describes the synthesis of RNA incorporating modified nucleotides like 5-methyluridine triphosphate (m5UTP).

Objective: To produce high yields of purified RNA where all uridine residues are replaced by 5-methyluridine.

Materials:

• Linearized plasmid DNA or PCR product with a T7 or SP6 promoter upstream of the sequence of interest.

• Ribonucleotide solution containing ATP, GTP, CTP, and m5UTP (or standard UTP for control).

• High-yield T7 or SP6 RNA Polymerase kit.

• Transcription buffer (typically provided with the polymerase).

• RNase inhibitor.

• DNase I (RNase-free).

• RNA purification kit or phenol-chloroform extraction reagents.

• Nuclease-free water.

Procedure:

• Assemble the transcription reaction at room temperature in a nuclease-free tube. For a typical 20 µL reaction, combine:

  • Nuclease-free water

  • 10x Transcription Buffer (2 µL)

  • ATP, GTP, CTP, m5UTP solution (e.g., 7.5 mM each)

  • Linearized DNA template (0.5-1.0 µg)

  • RNase inhibitor (e.g., 20 units)

  • T7 or SP6 RNA Polymerase (2 µL)

• Mix gently and incubate the reaction at 37°C for 2-4 hours.[12][13]

• To remove the DNA template, add DNase I to the reaction mixture and incubate for an additional 15-30 minutes at 37°C.

• Purify the synthesized RNA using an appropriate RNA cleanup kit according to the manufacturer's instructions. Alternatively, perform a phenol-chloroform extraction followed by ethanol (B145695) precipitation.

• Resuspend the purified RNA pellet in nuclease-free water.

• Assess the integrity and quantity of the RNA using a bioanalyzer and spectrophotometry (e.g., NanoDrop). The resulting RNA is ready for nuclease resistance assays or other downstream applications.[14]

Mandatory Visualization

The following diagrams illustrate the key chemical modifications and a typical experimental workflow.

Caption: Key chemical differences between standard and modified RNA components.

Caption: Standard workflow for a gel-based nuclease degradation assay.

References

• 1. assaygenie.com [assaygenie.com]
• 2. synoligo.com [synoligo.com]
• 3. Phosphorothioate-modified (m)RNA: Improved stability & enhanced translation efficiency - News Blog - Jena Bioscience [jenabioscience.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. areterna.com [areterna.com]
• 7. researchgate.net [researchgate.net]
• 8. idtdna.com [idtdna.com]
• 9. Uniformly modified 2'-deoxy-2'-fluoro phosphorothioate oligonucleotides as nuclease-resistant antisense compounds with high affinity and specificity for RNA targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Incorporation of Pseudouridine Into mRNA Yields Superior Nonimmunogenic Vector With Increased Translational Capacity and Biological Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Degradation of Nuclease-Stabilized RNA Oligonucleotides in Mycoplasma-Contaminated Cell Culture Media - PMC [pmc.ncbi.nlm.nih.gov]
• 12. N1-methyl-pseudouridine is incorporated with higher fidelity than pseudouridine in synthetic RNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. researchgate.net [researchgate.net]

The Impact of Methyluridine Modification on Oligonucleotide Cellular Uptake and Delivery: A Comparative Guide

For researchers, scientists, and drug development professionals, the efficient delivery of oligonucleotides to their intracellular targets is a critical determinant of therapeutic success. Unmodified oligonucleotides face significant hurdles, including rapid degradation by nucleases and poor cellular penetration. Chemical modifications, such as the incorporation of methyluridine, have emerged as a key strategy to overcome these limitations. This guide provides an objective comparison of the cellular uptake and delivery of methyluridine-modified oligonucleotides versus their unmodified counterparts, supported by experimental data and detailed protocols.

Methyluridine modifications, primarily in the form of 2'-O-methyl (2'-OMe) and N1-methylpseudouridine (m1Ψ), have been shown to significantly enhance the stability, reduce the immunogenicity, and improve the cellular uptake of oligonucleotides. These modifications are crucial for the development of effective antisense oligonucleotides, siRNAs, and mRNA-based therapeutics.

Enhanced Stability and Nuclease Resistance

Unmodified oligonucleotides are highly susceptible to degradation by endo- and exonucleases present in biological fluids. The 2'-O-methyl modification provides steric hindrance, protecting the phosphodiester backbone from nuclease attack and thereby increasing the in vivo half-life of the oligonucleotide.

Improved Cellular Uptake and Intracellular Trafficking

While unmodified oligonucleotides exhibit poor cellular uptake, methyluridine modifications, often in conjunction with other modifications like phosphorothioates (PS), have been demonstrated to enhance cellular penetration. The increased lipophilicity and protein binding capacity of these modified oligonucleotides facilitate their interaction with the cell membrane and subsequent internalization.

Quantitative Comparison of Cellular Uptake

Direct quantitative comparisons of the cellular uptake of oligonucleotides modified solely with methyluridine versus their unmodified counterparts are not extensively documented in publicly available literature. However, studies on oligonucleotides with combined modifications, including 2'-O-methyl, provide valuable insights into the significant improvements in cellular uptake.

Oligonucleotide Type	Modification(s)	Cell Type	Uptake Efficiency (Relative to Unmodified)	Key Findings
Antisense Oligonucleotide (ASO)	Unmodified (Phosphodiester)	Various	Low	Rapidly degraded, inefficient uptake.
Antisense Oligonucleotide (ASO)	Phosphorothioate (PS)	Various	Moderate	Increased nuclease resistance and protein binding, leading to improved uptake.
Splice-Switching Oligonucleotide (SSO)	2'-O-methyl + Phosphorothioate (PS)	H2k-mdx myoblasts	Significantly Increased	PS modification facilitates the uptake and nuclear accumulation of 2'-O-methyl SSOs.[1]
siRNA	Fully Chemically Modified (including 2'-O-methyl)	Various	Up to 100x greater tissue retention	Full chemical modification significantly enhances in vivo retention compared to partially modified siRNAs.
mRNA	N1-methylpseudouridine (m1Ψ)	Various	Enhanced Protein Expression	m1Ψ modification enhances translation efficiency and reduces immunogenicity, indicating improved intracellular performance.[2][3]

Experimental Protocols

Quantification of Cellular Uptake by Flow Cytometry

This protocol allows for the quantitative analysis of the cellular uptake of fluorescently labeled oligonucleotides.

Materials:

• Fluorescently labeled (e.g., FAM, Cy3) unmodified and methyluridine-modified oligonucleotides.

• Cell culture medium.

• Phosphate-buffered saline (PBS).

• Trypsin-EDTA.

• Flow cytometer.

Procedure:

• Seed cells in a 24-well plate and allow them to adhere overnight.

• Incubate the cells with varying concentrations of fluorescently labeled oligonucleotides in serum-free medium for a defined period (e.g., 4 hours).

• Wash the cells twice with PBS to remove unbound oligonucleotides.

• Harvest the cells using Trypsin-EDTA and resuspend them in PBS.

• Analyze the cell suspension by flow cytometry, measuring the mean fluorescence intensity of the cell population.

• Compare the mean fluorescence intensity of cells treated with modified oligonucleotides to those treated with unmodified oligonucleotides.

Visualization of Cellular Uptake by Fluorescence Microscopy

This method provides a visual confirmation of cellular uptake and information on the subcellular localization of the oligonucleotides.

Materials:

• Fluorescently labeled unmodified and methyluridine-modified oligonucleotides.

• Cell culture medium.

• PBS.

• Paraformaldehyde (PFA) for cell fixation.

• DAPI for nuclear staining.

• Fluorescence microscope.

Procedure:

• Seed cells on glass coverslips in a 24-well plate and allow them to adhere overnight.

• Incubate the cells with fluorescently labeled oligonucleotides as described in the flow cytometry protocol.

• Wash the cells twice with PBS.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Mount the coverslips on microscope slides with a mounting medium containing DAPI.

• Visualize the cells using a fluorescence microscope, capturing images of the fluorescent oligonucleotide and the DAPI-stained nuclei.

Signaling Pathways and Experimental Workflows

The cellular uptake of oligonucleotides is a complex process involving various endocytic pathways. The following diagrams illustrate a general experimental workflow for comparing oligonucleotide uptake and a simplified representation of the endocytic pathway.

Fig. 1: Experimental workflow for comparing cellular uptake.

Fig. 2: Simplified endocytic pathway for oligonucleotide uptake.

Conclusion

References

• 1. Fine Tuning of Phosphorothioate Inclusion in 2′-O-Methyl Oligonucleotides Contributes to Specific Cell Targeting for Splice-Switching Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N1-methylpseudouridine-incorporated mRNA enhances exogenous protein expression and suppresses immunogenicity in primary human fibroblast-like synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficacy and Immunogenicity of Unmodified and Pseudouridine-Modified mRNA Delivered Systemically with Lipid Nanoparticles in Vivo - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Impact of 3-Methyluridine and 5-Methyluridine on Ribosome Function

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the functional impacts of two distinct uridine (B1682114) modifications, 3-methyluridine (B1581624) (m3U) and 5-methyluridine (B1664183) (m5U), on the ribosome. By presenting supporting experimental data, detailed methodologies, and visual representations of key processes, this document aims to be a valuable resource for understanding the nuanced roles of these RNA modifications in translation.

Introduction

RNA modifications are crucial for the proper functioning of the translational machinery. Among the more than 170 known modifications, methylation of uridine at different positions can have significantly different consequences for ribosome function. This guide focuses on comparing the effects of methylation at the N3 position (3-methyluridine) and the C5 position (5-methyluridine) of uridine. While 5-methyluridine, particularly in tRNA, has been extensively studied, the functional implications of 3-methyluridine in rRNA are an emerging area of research.

Comparative Analysis of 3-Methyluridine and 5-Methyluridine

The functional consequences of uridine methylation are highly dependent on the position of the methyl group and the type of RNA molecule in which the modification occurs.

5-Methyluridine (m5U): A Key Player in tRNA Stability and Ribosome Translocation

5-methyluridine, also known as ribothymidine, is a highly conserved modification predominantly found at position 54 in the T-loop of most eukaryotic and bacterial tRNAs.[1] Its primary role is to stabilize the tertiary structure of the tRNA molecule.[1] This stabilization is crucial for efficient and accurate protein synthesis.

Recent studies have elucidated a more dynamic role for m5U54 in modulating the speed of ribosome translocation during the elongation phase of translation.[2][3] The absence of m5U54 has been shown to desensitize ribosomes to certain translocation inhibitors, such as hygromycin B, suggesting that this modification helps to fine-tune the movement of the ribosome along the mRNA.[2][3][4] Furthermore, the depletion of the enzyme responsible for m5U54 formation, TRMT2A in humans, has been linked to a decrease in translational fidelity.[3] While also found in mRNA, the impact of m5U on ribosome function in that context is considered to be less significant.[2]

3-Methyluridine (m3U): A Strategically Placed Modification in the Ribosome's Core

3-methyluridine is a modification found in ribosomal RNA (rRNA) across all domains of life, including the 16S, 23S, 18S, 25S, and 28S rRNAs.[1] Its location within functionally critical regions of the ribosome, such as the peptidyl transferase center (PTC) and near the A and P sites, suggests a direct role in the catalytic activity of the ribosome.[5]

The methylation at the N3 position of uridine can affect the base-pairing ability and secondary structure of rRNA, which in turn can influence ribosomal subunit binding and the interaction with tRNA.[6] Studies on the methyltransferase Ptch (SPOUT1 in humans), which is responsible for m3U formation in the 28S rRNA, have shown that the loss of this modification leads to impaired ribosomal function and a reduction in overall protein synthesis.[7] Although direct quantitative data on its impact on translation rate and fidelity are still emerging, its strategic placement within the ribosome's catalytic core points to a critical role in ensuring the efficiency and accuracy of protein synthesis. Interestingly, one study on RNA hairpins suggested that N3-methylation of uridine has a negligible effect on the thermodynamic stability of the RNA structure.[6]

Quantitative Data Summary

The following tables summarize the available quantitative and qualitative data on the impact of 3-methyluridine and 5-methyluridine on various aspects of ribosome function.

Parameter	3-Methyluridine (m3U) in rRNA	5-Methyluridine (m5U) in tRNA	Source
Location	16S, 18S, 23S, 25S, 28S rRNA (near A/P sites, PTC)	Position 54 of the T-loop in tRNA	[1][5]
Primary Function	Likely involved in subunit binding, tRNA interaction, and catalytic activity.	Stabilizes tRNA tertiary structure.	[1][6]
Impact on Ribosome Translocation	Not yet quantitatively determined.	Modulates translocation speed; absence desensitizes to some inhibitors.	[2][3][4]
Impact on Translational Fidelity	Inferred to be important due to location; loss of methyltransferase impairs ribosome function.	Absence may decrease translational fidelity.	[3][7]
Impact on Translation Rate	Loss of methyltransferase leads to reduced protein synthesis.	Modulates translation efficiency.	[2][7]
Effect of Enzyme Knockdown/Out	Loss of Ptch/SPOUT1 impairs ribosomal function.	Knockdown of TRMT2A reduces translational fidelity.	[3][7]

Experimental Protocols

Polysome Profiling

Polysome profiling is a technique used to separate mRNAs based on the number of associated ribosomes, providing a snapshot of the translational activity in a cell.

Methodology:

• Cell Lysis: Cells are lysed in a buffer containing a translation inhibitor, such as cycloheximide, to freeze the ribosomes on the mRNA.

• Sucrose (B13894) Gradient Centrifugation: The cell lysate is layered onto a sucrose gradient (typically 10-50%).

• Ultracentrifugation: The gradient is subjected to high-speed ultracentrifugation, which separates the cellular components based on their size and density. Monosomes (single ribosomes) and polysomes (multiple ribosomes on a single mRNA) migrate to different positions in the gradient.

• Fractionation and Analysis: The gradient is fractionated, and the absorbance at 254 nm is measured to generate a polysome profile. RNA can then be extracted from the fractions for further analysis, such as RT-qPCR or RNA-sequencing, to identify the specific mRNAs being translated.

Caption: Workflow for Polysome Profiling Analysis.

In Vitro Translation Assay

In vitro translation systems allow for the synthesis of proteins in a cell-free environment, providing a controlled system to study the effects of specific factors, such as RNA modifications, on translation.

Methodology:

• System Preparation: A cell-free extract (e.g., rabbit reticulocyte lysate or wheat germ extract) containing all the necessary components for translation (ribosomes, tRNAs, aminoacyl-tRNA synthetases, initiation and elongation factors) is prepared.

• Template Addition: The mRNA template of interest, with or without the specific modification being studied, is added to the reaction mixture.

• Reaction Incubation: The reaction is supplemented with amino acids (one of which is often radioactively labeled, e.g., [³⁵S]-methionine), an energy source (ATP, GTP), and an energy-regenerating system. The mixture is then incubated at an optimal temperature (e.g., 30-37°C).

• Product Analysis: The newly synthesized proteins are analyzed, typically by SDS-PAGE followed by autoradiography to visualize the radiolabeled proteins. The intensity of the protein bands provides a quantitative measure of translation efficiency.

Caption: Workflow for an In Vitro Translation Assay.

Signaling Pathways and Logical Relationships

The precise signaling pathways directly modulated by 3-methyluridine and 5-methyluridine are still under investigation. However, their impact on the fundamental process of translation has downstream consequences for numerous cellular pathways. The following diagram illustrates the logical relationship between these modifications and their ultimate effect on protein expression.

Caption: Impact of m3U and m5U on Ribosome Function and Protein Expression.

Conclusion

Both 3-methyluridine and 5-methyluridine play significant, albeit distinct, roles in regulating ribosome function. 5-methyluridine in tRNA is crucial for maintaining tRNA structure and modulating the dynamics of ribosome translocation, thereby influencing translational efficiency and fidelity. In contrast, 3-methyluridine in rRNA, located at the heart of the ribosome's catalytic center, is implicated in fundamental processes such as subunit association and tRNA interaction, with its absence leading to impaired ribosome function.

Further research, particularly quantitative studies on the effects of 3-methyluridine, is necessary to fully elucidate its specific contributions to translation and to draw a more direct comparison with the well-characterized roles of 5-methyluridine. Understanding the intricate functions of these modifications will undoubtedly provide deeper insights into the regulation of gene expression and may open new avenues for the development of therapeutic agents that target the translational machinery.

References

• 1. 3-Methyluridine - Wikipedia [en.wikipedia.org]
• 2. pnas.org [pnas.org]
• 3. researchgate.net [researchgate.net]
• 4. Conserved 5-methyluridine tRNA modification modulates ribosome translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Expanding the Nucleotide Repertoire of the Ribosome with Post-Transcriptional Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. biorxiv.org [biorxiv.org]

A Researcher's Guide to Cross-Validation of Methyluridine Detection Methods in Cellular RNA

For researchers, scientists, and drug development professionals, the accurate detection and quantification of RNA modifications such as 1-methyluridine (m1U) is paramount. This guide provides a comparative overview of the primary methods used for m1U detection in cellular RNA, with a focus on their underlying principles, experimental protocols, and performance metrics. This information is intended to assist in the selection of the most appropriate method for specific research needs.

The study of epitranscriptomics has revealed that post-transcriptional modifications of RNA are critical regulators of gene expression and cellular function. 1-methyluridine (m1U), a modification where a methyl group is added to the N1 position of uridine, has been identified in various RNA species, including transfer RNA (tRNA), ribosomal RNA (rRNA), and messenger RNA (mRNA). The presence and abundance of m1U can influence RNA stability, translation, and interaction with RNA-binding proteins. Consequently, robust and reliable methods for m1U detection are essential for elucidating its biological roles and its potential as a biomarker or therapeutic target.

This guide compares four principal methodologies for m1U detection: Liquid Chromatography-Mass Spectrometry (LC-MS/MS), Two-Dimensional Thin-Layer Chromatography (2D-TLC), Antibody-based Enrichment followed by Sequencing (MeRIP-Seq), and Direct RNA Sequencing.

Comparison of Methyluridine Detection Methods

The selection of an appropriate method for m1U detection depends on several factors, including the required sensitivity, the need for sequence-specific information, the amount of starting material, and the available equipment. The following table summarizes the key quantitative performance metrics for the discussed methods.

Method	Principle	Sample Input	Throughput	Quantitative?	Resolution	Key Advantages	Key Limitations
LC-MS/MS	Separation and identification of nucleosides based on their mass-to-charge ratio.	100 ng - 1 µg total RNA	Low to Medium	Yes (Absolute)	Global	High accuracy, precision, and sensitivity; considered the "gold standard" for quantification.[1]	Does not provide sequence context; requires specialized equipment.
2D-TLC	Separation of radiolabeled nucleotides in two dimensions on a cellulose (B213188) plate.	~500 ng RNA	Low	Yes (Relative)	Global	Cost-effective; does not require complex instrumentation.[2]	Requires use of radioactivity; lower sensitivity and resolution compared to LC-MS/MS; can be labor-intensive.[3]
MeRIP-Seq	Immunoprecipitation of m1U-containing RNA fragments using a specific antibody, followed by high-throughput sequencing.	5 µg mRNA or 300 µg total RNA	High	Semi-quantitative	Sequence-specific	Transcriptome-wide mapping of m1U sites.[4]	Dependent on antibody specificity and efficiency; potential for biases in immunoprecipitation and library preparation. The availability of a validated commercial antibody specific for m1U is a significant consideration.[4][5]
Direct RNA Sequencing (Nanopore)	An RNA molecule is passed through a nanopore, and changes in the electrical current are used to identify the sequence, including modified bases.	~500 ng poly(A) RNA	High	Semi-quantitative	Single-nucleotide	Provides long reads and direct detection of modifications without amplification bias.[6][7][8]	Lower accuracy for base calling compared to other sequencing methods; data analysis for modification detection is still an evolving field.[6][7]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of these techniques. Below are summaries of the key experimental protocols.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

This method provides a highly accurate and sensitive means of quantifying the global abundance of m1U in an RNA sample.

1. RNA Isolation and Digestion:

• Isolate total RNA from cellular samples using a standard method such as TRIzol extraction.

• Quantify the RNA and assess its integrity.

• Digest the RNA to single nucleosides using a cocktail of enzymes, typically including nuclease P1 and bacterial alkaline phosphatase. This is a critical step to ensure complete hydrolysis of the RNA.[9]

• The digestion is usually carried out for 2-4 hours at 37°C.

2. LC-MS/MS Analysis:

• Separate the digested nucleosides using reverse-phase liquid chromatography.

• Perform mass spectrometry analysis in positive ion mode using a triple quadrupole mass spectrometer.

• Monitor the specific mass transition for m1U (e.g., m/z 259.1 → 127.0).

• Quantify the amount of m1U by comparing the peak area to a standard curve generated from known concentrations of a pure m1U standard.[9]

Two-Dimensional Thin-Layer Chromatography (2D-TLC)

2D-TLC is a classic and cost-effective method for separating and quantifying modified nucleotides, though it relies on the use of radioactivity.

1. RNA Labeling and Digestion:

• RNA can be labeled in vivo by growing cells in the presence of a radiolabeled precursor like [³²P]-orthophosphate or labeled in vitro at the 5' end with [γ-³²P]ATP and T4 polynucleotide kinase after fragmentation.[3][10]

• Digest the labeled RNA to mononucleotides using nuclease P1 or a similar enzyme.[11]

2. Chromatographic Separation:

• Spot the digested, radiolabeled nucleotides onto a cellulose TLC plate.

• Develop the chromatogram in the first dimension using a specific solvent system.

• After drying, rotate the plate 90 degrees and develop it in the second dimension using a different solvent system. This two-dimensional separation enhances the resolution of different nucleotides.[11]

3. Detection and Quantification:

• Visualize the separated nucleotides by autoradiography or phosphorimaging.

• Identify the spot corresponding to m1U based on its migration pattern relative to known standards.

• Quantify the amount of m1U by measuring the intensity of the corresponding spot and comparing it to the intensity of the spots for the canonical nucleotides.[11]

Methylated RNA Immunoprecipitation Sequencing (MeRIP-Seq)

MeRIP-Seq allows for the transcriptome-wide mapping of m1U sites, providing sequence context for the modification. The success of this method is critically dependent on the availability of a high-quality, specific antibody against m1U.

1. RNA Fragmentation and Immunoprecipitation:

• Isolate total RNA or mRNA from cells.

• Fragment the RNA to an appropriate size (typically around 100 nucleotides) using chemical or enzymatic methods.[4]

• Incubate the fragmented RNA with an anti-m1U antibody to capture RNA fragments containing the modification. It is crucial to use an antibody that has been validated for immunoprecipitation of RNA.[5][12]

• Capture the antibody-RNA complexes using protein A/G magnetic beads.

• Wash the beads to remove non-specifically bound RNA.

2. Library Preparation and Sequencing:

• Elute the m1U-enriched RNA fragments from the beads.

• Prepare a sequencing library from the eluted RNA fragments and from an input control sample (fragmented RNA that did not undergo immunoprecipitation).

• Perform high-throughput sequencing of the libraries.

3. Data Analysis:

• Align the sequencing reads to a reference genome or transcriptome.

• Identify regions that are significantly enriched in the immunoprecipitated sample compared to the input control. These enriched regions, or "peaks," represent the locations of m1U.[13]

Direct RNA Sequencing (Nanopore)

Direct RNA sequencing offers the potential to identify m1U and other modifications without the need for reverse transcription or amplification, thus avoiding associated biases.

1. Library Preparation:

• Isolate poly(A)-tailed RNA from the sample. For non-poly(A) RNAs, an in vitro polyadenylation step can be performed.[8]

• Ligate a sequencing adapter to the 3' end of the RNA molecules. This adapter facilitates the binding of the RNA to the nanopore.[8]

2. Nanopore Sequencing:

• Load the prepared RNA library onto a nanopore flow cell.

• An electric potential is applied across the nanopore membrane, driving the RNA molecules through the pores.

• As the RNA passes through a nanopore, it causes characteristic disruptions in the ionic current. These disruptions are recorded and used to determine the sequence of bases. Modified bases, such as m1U, produce a distinct electrical signal compared to their unmodified counterparts.[6][7]

3. Data Analysis:

• Use specialized basecalling algorithms to convert the raw electrical signal data into RNA sequences.

• Compare the signals from the sample RNA to a model trained on unmodified RNA to identify positions with altered current signals, which indicate the presence of modifications like m1U.[7]

Visualizing the Methodological Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the primary m1U detection methods.

Figure 1. Workflow for LC-MS/MS-based m1U detection.

Figure 2. Workflow for 2D-TLC-based m1U detection.

Figure 3. Workflow for MeRIP-Seq-based m1U mapping.

Figure 4. Workflow for Direct RNA Sequencing-based m1U detection.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Detection and quantification of modified nucleotides in RNA using thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. researchgate.net [researchgate.net]
• 7. Nanopore sequencing for N1-methylpseudouridine in RNA reveals sequence-dependent discrimination of the modified nucleotide triphosphate during transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Direct Sequencing of RNA and RNA Modification Identification Using Nanopore - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative analysis of tRNA modifications by HPLC-coupled mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Detection and quantification of RNA 2′-O-methylation and pseudouridylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative Analysis of RNA Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. A protocol for RNA methylation differential analysis with MeRIP-Seq data and exomePeak R/Bioconductor package - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Methyluridine in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents like methyluridine is a critical component of laboratory safety and regulatory compliance. While specific disposal protocols for methyluridine are not extensively detailed, adherence to general chemical waste management principles ensures a safe and responsible process. This guide provides a comprehensive overview of the necessary steps for the proper disposal of methyluridine, drawing from established safety data sheets and general laboratory waste procedures.

Immediate Safety and Handling

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for methyluridine. The SDS highlights that methyluridine may cause skin, eye, and respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should always be worn when handling this compound.[1][2][3] In case of accidental contact, flush the affected area with copious amounts of water and seek medical attention if irritation persists.[1][2]

Core Disposal Principles

The disposal of methyluridine, like most laboratory chemicals, is governed by federal, state, and local regulations.[1] A fundamental principle is that chemical waste should never be disposed of in the regular trash or poured down the sanitary sewer system without explicit permission from the institution's Environmental Health and Safety (EHS) department.[4][5][6] The primary route for disposal is through a designated hazardous waste program.[4][7]

Quantitative Chemical Waste Storage Limits

To ensure compliance and safety, laboratories must adhere to specific limits for the accumulation of hazardous waste. These are general guidelines and may be subject to local regulations.

Parameter	Limit	Citation
Maximum Hazardous Waste Volume	55 gallons per individual waste stream	[6][7][8]
Maximum Acute Hazardous Waste Volume	1 quart	[7]
Time Limit for Removal of Full Containers	Within 3 days of being full	[9]
Maximum Accumulation Time (Partially Filled)	Up to 1 year in a designated Satellite Accumulation Area	[9]

Step-by-Step Disposal Protocol for Methyluridine

The following steps outline the standard operating procedure for the disposal of methyluridine waste, including contaminated lab supplies.

• Waste Identification and Segregation :

  • Treat all unwanted methyluridine and materials contaminated with it as hazardous waste.[7][10]

  • Segregate methyluridine waste from other incompatible chemical waste streams to prevent dangerous reactions.[9] For instance, store it separately from strong acids, bases, and oxidizing agents.[3][9]

• Container Selection and Labeling :

  • Use a chemically compatible, leak-proof container with a secure screw-on cap for collecting methyluridine waste.[8][10] Plastic containers are often preferred over glass to minimize the risk of breakage.[4]

  • Affix a "Hazardous Waste" label to the container as soon as the first waste is added.[4][7]

  • The label must include:

    • The full chemical name: "Methyluridine" (avoiding abbreviations).[4]

    • The quantity of the waste.

    • The date of waste generation.[4]

    • The laboratory of origin (building and room number).[4]

    • The name and contact information of the Principal Investigator.[4]

• Waste Accumulation and Storage :

  • Store the waste container in a designated and clearly marked "Satellite Accumulation Area" within the laboratory.[9]

  • Always keep the waste container closed, except when adding waste.[8][10]

  • Utilize secondary containment, such as a larger, chemically resistant tray or bin, to capture any potential leaks or spills.[8] The secondary container should be able to hold 110% of the volume of the primary container.[8]

• Disposal of Contaminated Materials :

  • Solid Waste : Items such as gloves, absorbent paper, and weighing boats contaminated with methyluridine should be collected in a clearly labeled, sealed plastic bag and disposed of as hazardous solid waste.[8]

  • Empty Containers : An empty container that held methyluridine should be triple-rinsed with a suitable solvent.[10][11] The first rinsate must be collected and disposed of as hazardous waste.[12] Subsequent rinses may also need to be collected, depending on local regulations. After thorough rinsing and air-drying, and with all labels defaced, the container may be disposed of as regular trash.[7][10]

• Arranging for Waste Pickup :

  • Once the waste container is full or the accumulation time limit is approaching, submit a hazardous waste collection request to your institution's EHS office.[8] This is typically done by filling out a specific form, either in hard copy or electronically.[4]

Logical Workflow for Methyluridine Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of methyluridine.

Caption: Workflow for the proper disposal of methyluridine waste.

By adhering to these established procedures, laboratory personnel can ensure the safe and compliant disposal of methyluridine, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific EHS guidelines, as local regulations may vary.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. fishersci.com [fishersci.com]
• 4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 5. acs.org [acs.org]
• 6. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 7. vumc.org [vumc.org]
• 8. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 11. rtong.people.ust.hk [rtong.people.ust.hk]
• 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Methyluridine

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety is paramount. When working with compounds like Methyluridine, a thorough understanding of handling protocols, personal protective equipment (PPE), and disposal procedures is not just a regulatory requirement but a cornerstone of responsible research. This guide provides essential, immediate safety and logistical information to build a foundation of trust and safety in your laboratory.

Methyluridine, a modified nucleoside, requires careful handling to avoid potential health risks. It can cause skin, eye, and respiratory irritation.[1][2] Adherence to proper safety protocols is crucial to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent and correct use of PPE is the most critical step in mitigating risks associated with handling Methyluridine. The following table summarizes the recommended PPE.

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended for handling Methyluridine.[3][4] Always inspect gloves for tears or punctures before use. For prolonged contact or when handling larger quantities, consider double-gloving. Change gloves immediately if they become contaminated.
Eye and Face Protection	Safety glasses with side shields or goggles	To protect against dust particles or splashes, safety glasses with side shields are mandatory.[1] For procedures with a higher risk of splashing, chemical safety goggles and a face shield should be used.
Body Protection	Laboratory coat	A full-length laboratory coat should be worn to protect skin and personal clothing from contamination.[1]
Respiratory Protection	NIOSH-approved respirator	In situations where dust may be generated and engineering controls such as a fume hood are not sufficient, a NIOSH-approved particulate respirator (e.g., N95) should be used.[2]

Note: As of the latest safety data, specific occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) for Methyluridine have not been established.[1] Therefore, it is imperative to handle it with care, assuming a low but potential hazard.

Operational Plan: A Step-by-Step Protocol for Safe Handling

The following protocol outlines the key steps for safely handling solid Methyluridine in a laboratory setting.

1. Preparation and Engineering Controls:

• Designate a specific area for handling Methyluridine, preferably within a certified chemical fume hood to minimize inhalation exposure.

• Ensure that an eyewash station and safety shower are readily accessible.

• Before starting, assemble all necessary equipment and reagents.

• Cover the work surface with absorbent, disposable bench paper.

2. Weighing and Aliquoting:

• Don all required PPE as outlined in the table above.

• Carefully weigh the desired amount of Methyluridine powder in a tared, sealed container to avoid generating dust.

• If transferring powder, do so slowly and carefully to minimize airborne particles.

3. Dissolving the Compound:

• Add the solvent to the container with the Methyluridine powder slowly to avoid splashing.

• Cap the container and mix by gentle swirling or vortexing until the solid is completely dissolved.

4. Use in Experiments:

• When using the Methyluridine solution, handle it with the same level of precaution as the solid form.

• Avoid direct contact with skin and eyes.

5. Post-Handling and Decontamination:

• After completing the work, decontaminate the work area with an appropriate cleaning agent.

• Wipe down all surfaces and equipment that may have come into contact with Methyluridine.

• Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by goggles/face shield, and then the lab coat.

• Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures: Be Prepared

In the event of an accidental exposure, immediate action is critical.

Exposure Route	First Aid Measures
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1] Remove contaminated clothing.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Seek medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

Disposal Plan: Responsible Waste Management

Proper disposal of Methyluridine and contaminated materials is essential to protect the environment and comply with regulations.

• Chemical Waste: Unused Methyluridine and solutions should be disposed of as hazardous chemical waste.[2]

• Contaminated Materials: All disposable items that have come into contact with Methyluridine, such as gloves, bench paper, and pipette tips, should be collected in a designated, labeled hazardous waste container.

• Consult Local Regulations: Always follow your institution's and local environmental regulations for hazardous waste disposal.[1]

The following diagram illustrates the standard workflow for the safe handling of Methyluridine.

Caption: A flowchart outlining the key stages of safely handling Methyluridine in a laboratory setting.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. safety.fsu.edu [safety.fsu.edu]
• 4. CHEMICAL RESISTANCE TABLE FOR GLOVES - Becky Aktsiaselts [becky.ee]